14:1 cholesteryl ester-d7

• CAS: 2342574-68-7

Core Science & Biosynthesis

An In-depth Technical Guide to 14:1 Cholesteryl Ester-d7 for Researchers, Scientists, and Drug Development Professionals

Introduction

14:1 Cholesteryl ester-d7, also known as cholesteryl myristoleate-d7, is a deuterated form of the naturally occurring cholesteryl ester, cholesteryl myristoleate. The "14:1" designation indicates that the fatty acid component, myristoleic acid, has a 14-carbon chain with one double bond. The "-d7" signifies that seven hydrogen atoms on the cholesterol portion of the molecule have been replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes it an invaluable tool in lipidomics and other biomedical research fields, primarily serving as an internal standard for the accurate quantification of cholesteryl esters and for probing the biophysical properties of lipid membranes.

This technical guide provides a comprehensive overview of 14:1 cholesteryl ester-d7, including its chemical and physical properties, its primary applications in research, detailed experimental protocols for its use, and a visualization of its role in a typical lipidomics workflow.

Core Properties of 14:1 Cholesteryl Ester-d7

A summary of the key quantitative data for 14:1 cholesteryl ester-d7 is presented in the table below for easy reference.

Property	Value
Chemical Formula	C₄₁H₆₃D₇O₂
Molecular Weight	602.04 g/mol
CAS Number	2342574-68-7
Synonyms	Cholesteryl-d7 myristoleate, 25,26,26,26,27,27,27-heptadeuteriocholest-5-en-3beta-ol (9Z-tetradecenoate)
Physical Form	Typically supplied as a solution
Storage Temperature	-20°C
Purity	>99%

Applications in Research

The primary utility of 14:1 cholesteryl ester-d7 stems from its isotopic labeling. The seven deuterium atoms give it a mass distinct from its endogenous, non-deuterated counterpart, allowing it to be differentiated and separately quantified by mass spectrometry. This property is central to its main applications:

• Internal Standard for Mass Spectrometry-based Lipidomics: In quantitative lipidomics, 14:1 cholesteryl ester-d7 is added to biological samples at a known concentration at the beginning of the sample preparation process. It co-elutes with the endogenous cholesteryl esters during chromatography and co-ionizes during mass spectrometry analysis. By comparing the signal intensity of the endogenous cholesteryl myristoleate to that of the deuterated internal standard, researchers can correct for sample loss during extraction and for variations in ionization efficiency, leading to highly accurate and precise quantification. This technique is known as stable isotope dilution mass spectrometry.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy Studies of Membranes: Deuterium NMR (²H NMR) is a powerful technique for studying the structure and dynamics of lipid bilayers.[2] By incorporating deuterated lipids like 14:1 cholesteryl ester-d7 into model membranes (e.g., liposomes or bicelles), researchers can gain insights into the orientation, ordering, and mobility of the cholesteryl ester within the membrane.[3] This information is crucial for understanding how cholesteryl esters affect membrane properties such as permeability and fluidity.[4]

Experimental Protocols

This section provides detailed methodologies for the use of 14:1 cholesteryl ester-d7 in mass spectrometry-based lipidomics and outlines the principles for its application in NMR spectroscopy.

Quantitative Lipidomics of Cholesteryl Esters using LC-MS/MS

This protocol describes the quantification of cholesteryl esters in human plasma using a deuterated internal standard like 14:1 cholesteryl ester-d7.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Materials:

  • Human plasma

  • 14:1 Cholesteryl Ester-d7 internal standard solution (e.g., 1 mg/mL in a suitable organic solvent)

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade) with 1 mM Butylated hydroxytoluene (BHT) to prevent oxidation

  • Deionized water

  • Ice bath

  • Vortex mixer

  • Centrifuge (capable of 4°C and >300 x g)

  • Nitrogen evaporator

• Procedure:

  • Thaw plasma samples on ice.

  • In a clean glass tube, add 40 µL of plasma.

  • Spike the plasma sample with a known amount of 14:1 cholesteryl ester-d7 internal standard. The final concentration should be chosen to be within the linear range of the instrument and comparable to the expected concentration of the endogenous analyte.

  • Add 2 mL of a 2:1 (v/v) mixture of ice-cold chloroform and methanol (with 1 mM BHT) to the plasma sample.

  • Vortex the mixture thoroughly for 1 minute.

  • Incubate the sample on ice for 30 minutes, with occasional vortexing.

  • Add 400 µL of deionized water to induce phase separation. The final ratio of chloroform:methanol:water should be approximately 8:4:3 (v/v/v).

  • Vortex the mixture for 1 minute and then centrifuge at 311 x g for 5 minutes at 4°C.

  • Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as isopropanol or a mixture of methanol and isopropanol.

  • Transfer the reconstituted sample to an autosampler vial for analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Instrumentation:

  • A triple quadrupole or QTOF mass spectrometer equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[1]

  • A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• LC Parameters:

  • Column: A reverse-phase C18 column (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm).[5]

  • Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium formate.[5]

  • Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate.[5]

  • Flow Rate: 0.5 mL/min.[5]

  • Gradient:

    • 0-4 min: 40% B

    • 4-6 min: 40-60% B

    • 6-16 min: 60-100% B

    • 16-22 min: 100% B (wash)

    • 22-24 min: 100-40% B

    • 24-30 min: 40% B (re-equilibration)[5]

• MS/MS Parameters (Multiple Reaction Monitoring - MRM):

  • Ionization Mode: Positive ESI or APCI. Cholesteryl esters typically form ammonium adducts [M+NH₄]⁺ in the presence of ammonium formate.[5]

  • MRM Transitions: The specific precursor and product ions for each cholesteryl ester, including the internal standard, need to be determined. For cholesteryl esters, a common fragmentation is the neutral loss of the cholesterol backbone (368.5 Da).

    • Endogenous Cholesteryl Myristoleate (14:1): The precursor ion would be the m/z of its [M+NH₄]⁺ adduct, and the product ion would be m/z 369.3 (the dehydrated cholesterol fragment).

    • 14:1 Cholesteryl Ester-d7 (Internal Standard): The precursor ion would be the m/z of its [M+NH₄]⁺ adduct (7 mass units higher than the endogenous version), and the product ion would be m/z 376.4 (the dehydrated d7-cholesterol fragment).[5][6]

  • Collision Energy: This needs to be optimized for each transition to achieve the best signal intensity.

3. Data Analysis

• Integrate the peak areas of the endogenous cholesteryl myristoleate and the 14:1 cholesteryl ester-d7 internal standard from the extracted ion chromatograms.

• Calculate the ratio of the peak area of the endogenous analyte to the peak area of the internal standard.

• Generate a calibration curve using a series of standards with known concentrations of the endogenous analyte and a fixed concentration of the internal standard.

• Determine the concentration of the endogenous cholesteryl myristoleate in the sample by interpolating its peak area ratio on the calibration curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy of Model Membranes

This section outlines the general principles for using 14:1 cholesteryl ester-d7 in solid-state NMR studies of lipid membranes.

• 1. Preparation of Model Membranes (Liposomes):

  • Co-dissolve a known molar ratio of the primary phospholipid (e.g., POPC) and 14:1 cholesteryl ester-d7 in an organic solvent (e.g., chloroform). The concentration of the deuterated ester is typically kept low (e.g., 1-5 mol%) to mimic physiological conditions.[2]

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film on the wall of a glass vial.

  • Further dry the lipid film under vacuum for several hours to remove any residual solvent.

  • Hydrate the lipid film with a buffer solution (e.g., PBS) to form multilamellar vesicles (MLVs). This is typically done by vortexing the mixture at a temperature above the phase transition temperature of the primary lipid.

  • For some applications, the MLVs can be further processed (e.g., by extrusion or sonication) to form large unilamellar vesicles (LUVs) or small unilamellar vesicles (SUVs).

• 2. ²H NMR Spectroscopy:

  • Transfer the liposome suspension to an NMR tube.

  • Acquire ²H NMR spectra using a solid-state NMR spectrometer. A quadrupolar echo pulse sequence is typically used to acquire the spectra of deuterated lipids in a membrane environment.[7]

  • The resulting spectrum will show a characteristic Pake doublet, and the separation between the two peaks (the quadrupolar splitting) is related to the order parameter of the C-D bonds in the deuterated cholesteryl ester. The order parameter provides information about the average orientation and motional freedom of the molecule within the lipid bilayer.[3]

Mandatory Visualizations

Caption: Workflow for quantitative lipidomics using 14:1 cholesteryl ester-d7.

Caption: Enzymatic pathways of cholesteryl ester metabolism.

References

• 1. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deuterium magnetic resonance study of cholesteryl esters in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cholesterol esters and membrane permeability. A nuclear magnetic resonance (MNR) study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Applications of Solid-State NMR Spectroscopy for the Study of Lipid Membranes with Polyphilic Guest (Macro)Molecules | MDPI [mdpi.com]

14:1 cholesteryl ester-d7 chemical properties

An In-depth Technical Guide to 14:1 Cholesteryl Ester-d7

For researchers, scientists, and professionals in drug development, understanding the precise chemical properties and experimental applications of internal standards is paramount for accurate quantification in complex biological matrices. This guide provides a comprehensive overview of 14:1 Cholesteryl Ester-d7, a deuterated stable isotope crucial for lipidomics research.

Core Chemical Properties

14:1 Cholesteryl Ester-d7, also known as cholesteryl-d7 myristoleate, is a synthetic, deuterated version of the naturally occurring cholesteryl myristoleate.[1] The incorporation of seven deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of cholesteryl esters.[2]

General and Physicochemical Properties

A summary of the key chemical and physical properties of 14:1 Cholesteryl Ester-d7 is presented below for easy reference.

Property	Value	Source(s)
Synonyms	Cholesteryl-d7 myristoleate, 14:1 Cholesterol(d7)	[1]
Molecular Formula	C₄₁H₆₃D₇O₂	[3]
Molecular Weight	602.04 g/mol	[3]
Exact Mass	601.581518	[1][4]
CAS Number	2342574-68-7	[3]
Purity	>99% (TLC)
Physical Form	Typically supplied as a solution, for example, at a concentration of 1 mg/mL.
Storage Temperature	-20°C	[3]
Shipping Conditions	Shipped on dry ice.
Calculated logP	12.70	[1]
Topological Polar Surface Area	26.30 Ų	[1]
Hydrogen Bond Acceptors	2	[1]
Rotatable Bonds	18	[1]

Application in Experimental Protocols

The primary application of 14:1 Cholesteryl Ester-d7 is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantification of cholesteryl esters in biological samples.[5][6] Its use is integral to method development, system verification, and ensuring the accuracy and reproducibility of lipidomic analyses.[4][7]

General Experimental Workflow for Lipidomics Analysis

The following diagram illustrates a typical workflow for the analysis of cholesteryl esters in biological samples using 14:1 Cholesteryl Ester-d7 as an internal standard.

A typical lipidomics workflow using an internal standard.

Detailed Methodologies for LC-MS Analysis

While specific parameters may vary between laboratories, the following provides a detailed methodology for the profiling of cholesterol and cholesteryl esters using an LC-MS approach, adapted from published research.[6][8][9]

1. Lipid Extraction:

• Biological samples (e.g., mammalian cells or tissues) are homogenized.

• Lipids are extracted using a suitable solvent system, such as a chloroform/methanol mixture.

• The organic phase containing the lipids is collected and dried under a stream of nitrogen.

2. Sample Preparation:

• The dried lipid extract is reconstituted in an appropriate solvent, for example, a mixture of isopropanol and acetonitrile.

• A known amount of the 14:1 Cholesteryl Ester-d7 internal standard is added to the sample. This standard is part of a larger mixture of deuterated lipid standards covering various lipid classes.[7]

3. Liquid Chromatography Separation:

• A reverse-phase liquid chromatography system is used to separate the different lipid species.

• A C18 column is commonly employed for the separation of hydrophobic molecules like cholesteryl esters.

• A gradient elution is performed using mobile phases typically consisting of acetonitrile and isopropanol with additives like formic acid and ammonium formate to improve ionization.

4. Mass Spectrometry Detection:

• The eluent from the LC system is introduced into a mass spectrometer, often equipped with an electrospray ionization (ESI) source.

• The mass spectrometer is operated in positive ion mode for the detection of cholesteryl esters.

• For quantification, selected reaction monitoring (SRM) or parallel reaction monitoring (PRM) is used, monitoring the transition from the precursor ion to a specific product ion. For cholesteryl esters, a characteristic product ion corresponding to the neutral loss of the fatty acid is often monitored.

5. Data Analysis and Quantification:

• The peak areas of the endogenous cholesteryl esters are compared to the peak area of the 14:1 Cholesteryl Ester-d7 internal standard.

• This ratio is used to calculate the absolute or relative amount of each cholesteryl ester in the original biological sample.

Signaling Pathways and Logical Relationships

As 14:1 Cholesteryl Ester-d7 is a synthetic, deuterated compound used as an analytical tool, it is not involved in endogenous biological signaling pathways. Its logical relationship within an experimental context is that of a reference standard for quantification, as depicted in the workflow diagram. The relationship between the internal standard and the endogenous analyte is foundational for accurate mass spectrometry-based quantification.

The logical basis for using a deuterated internal standard is illustrated in the following diagram:

The logic of using a deuterated internal standard.

References

• 1. LIPID MAPS [lipidmaps.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to 14:1 Cholesteryl Ester-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 14:1 cholesteryl ester-d7, a deuterated analog of cholesteryl myristoleate. This document details its molecular characteristics, analytical methodologies for its quantification, and its relevance within key biological pathways. The information presented is intended to support researchers and professionals in the fields of lipidomics, drug development, and cardiovascular disease research.

Quantitative Data Summary

The following table summarizes the key quantitative data for 14:1 cholesteryl ester (cholesteryl myristoleate) and its deuterated form, 14:1 cholesteryl ester-d7.

Property	14:1 Cholesteryl Ester (Cholesteryl Myristoleate)	14:1 Cholesteryl Ester-d7
Molecular Formula	C₄₁H₇₀O₂[1]	C₄₁H₆₃D₇O₂[2]
Molecular Weight	594.99 g/mol [1]	602.04 g/mol [2][3]
Exact Mass	594.5376 g/mol	601.581518 g/mol [4]
Synonyms	Cholesteryl myristoleate, Cholesterol 9-tetradecenoate	Cholesteryl-d7 myristoleate
CAS Number	30950-26-6[1]	2342574-68-7[2]

Experimental Protocols

Detailed methodologies for the extraction and analysis of cholesteryl esters are crucial for accurate and reproducible research. The following sections provide step-by-step protocols for common experimental procedures.

Lipid Extraction from Plasma and Cells

The choice of lipid extraction method is critical for the quantitative recovery of cholesteryl esters. Two widely used methods are the Folch and Bligh-Dyer procedures.

2.1.1. Modified Folch Method for Lipid Extraction from Plasma

This method is suitable for the extraction of a broad range of lipids from plasma samples.

Materials:

• Plasma sample

• Chloroform:Methanol (2:1, v/v) solution

• 0.9% NaCl solution

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas stream

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma in a glass centrifuge tube, add 2 mL of chloroform:methanol (2:1, v/v). For quantitative analysis, an internal standard such as 14:1 cholesteryl ester-d7 should be added at this stage.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Add 500 µL of 0.9% NaCl solution to the tube to induce phase separation.

• Vortex the mixture again for 30 seconds.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the layers.

• Two distinct layers will form: an upper aqueous layer and a lower organic layer containing the lipids.

• Carefully aspirate and discard the upper aqueous layer.

• Collect the lower organic (chloroform) layer into a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• The dried lipid extract can be reconstituted in an appropriate solvent for subsequent analysis.

2.1.2. Bligh-Dyer Method for Lipid Extraction from Cultured Cells [5][6][7][8]

This method is commonly used for extracting lipids from cell pellets.

Materials:

• Cell pellet

• Phosphate-buffered saline (PBS), ice-cold

• Chloroform:Methanol (1:2, v/v) solution

• Chloroform

• Deionized water

• Glass centrifuge tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

Procedure:

• Wash the cell pellet with ice-cold PBS and centrifuge to remove the supernatant.

• Resuspend the cell pellet in 800 µL of deionized water.

• Add 3 mL of chloroform:methanol (1:2, v/v) to the cell suspension.

• Vortex the mixture for 15 minutes to ensure complete homogenization and extraction.

• Add 1 mL of chloroform and vortex for 1 minute.

• Add 1 mL of deionized water and vortex for another minute.

• Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the collected organic phase under a stream of nitrogen.

• Reconstitute the lipid extract in a suitable solvent for analysis.

Quantification of Cholesteryl Esters by HPLC

High-Performance Liquid Chromatography (HPLC) is a robust method for the separation and quantification of individual cholesteryl ester species.[3]

Instrumentation and Columns:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., Zorbax ODS, 5 µm particle size)[3]

Mobile Phase and Gradient:

• Isocratic elution with Acetonitrile:Isopropanol (50:50, v/v) is often effective.[3][9]

Procedure:

• Reconstitute the dried lipid extract in the mobile phase.

• Inject an appropriate volume (e.g., 20 µL) of the sample onto the HPLC column.

• Elute the cholesteryl esters isocratically with Acetonitrile:Isopropanol (50:50, v/v) at a constant flow rate.

• Detect the eluting cholesteryl esters using a UV detector at 210 nm.[9]

• Identify and quantify the individual cholesteryl ester peaks by comparing their retention times and peak areas with those of known standards. 14:1 cholesteryl ester-d7 can be used as an internal standard for accurate quantification.

Quantification of Cholesteryl Esters by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides high sensitivity and specificity for the analysis of cholesteryl esters, especially when using a deuterated internal standard like 14:1 cholesteryl ester-d7.[4][10][11][12]

Instrumentation:

• UHPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole)

• Reversed-phase C18 column (e.g., Gemini 5U C18)[10]

Mobile Phase:

• Solvent A: Acetonitrile:Water (60:40) with 10 mM ammonium formate

• Solvent B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate

Gradient Program:

• A typical gradient would start with a high percentage of Solvent A, ramping up to a high percentage of Solvent B to elute the hydrophobic cholesteryl esters.

Mass Spectrometry Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI)

• Precursor Ion (for 14:1 Cholesteryl Ester-d7): m/z 602.04

• Product Ion (for 14:1 Cholesteryl Ester-d7): A characteristic fragment ion resulting from the neutral loss of the fatty acid moiety.

• Multiple Reaction Monitoring (MRM): Set up transitions for the specific cholesteryl esters of interest and the d7-internal standard.

Procedure:

• Reconstitute the lipid extract in a suitable solvent (e.g., isopropanol).

• Inject the sample onto the LC-MS/MS system.

• Separate the cholesteryl esters using the defined gradient program.

• Detect and quantify the target analytes using MRM mode, monitoring the specific precursor-to-product ion transitions.

• Calculate the concentration of each cholesteryl ester by comparing its peak area ratio to that of the 14:1 cholesteryl ester-d7 internal standard.

Signaling Pathways and Workflows

Cholesteryl esters are central to several key metabolic pathways. Understanding these pathways is essential for interpreting experimental data and for drug development.

Reverse Cholesterol Transport Pathway

Reverse cholesterol transport (RCT) is the process by which excess cholesterol from peripheral tissues is transported back to the liver for excretion.[13][14][15] This pathway is critical for preventing the accumulation of cholesterol in arteries and the development of atherosclerosis.

Caption: Reverse Cholesterol Transport Pathway.

Cholesterol Biosynthesis (HMG-CoA Reductase Pathway)

Cholesterol is synthesized de novo in the body, primarily in the liver, through a complex series of reactions known as the mevalonate pathway.[16] The enzyme HMG-CoA reductase catalyzes the rate-limiting step in this pathway and is a major target for cholesterol-lowering drugs (statins).[17]

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. tabaslab.com [tabaslab.com]
• 6. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 7. aquaculture.ugent.be [aquaculture.ugent.be]
• 8. biochem.wustl.edu [biochem.wustl.edu]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reverse Cholesterol Transport Pathway in Experimental Chronic Renal Failure - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. youtube.com [youtube.com]
• 16. Mevalonate pathway - Wikipedia [en.wikipedia.org]
• 17. The 3-hydroxy-3-methylglutaryl coenzyme-A (HMG-CoA) reductases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Deuterated Cholesteryl Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary methodologies for synthesizing deuterated cholesteryl esters, compounds essential for tracing lipid metabolism, understanding disease pathology, and developing novel therapeutic agents. The following sections detail both biosynthetic and chemical synthesis strategies, provide explicit experimental protocols, summarize quantitative data, and illustrate key metabolic and experimental workflows.

Introduction to Deuterated Cholesteryl Esters

Cholesteryl esters (CEs) are critical lipid molecules that serve as the primary storage and transport form of cholesterol in the body. They consist of a cholesterol molecule esterified to a fatty acid. The use of stable isotope-labeled CEs, particularly those incorporating deuterium (²H or D), has become an invaluable tool in metabolic research. Deuterated CEs allow for the precise tracking of cholesterol absorption, transport, storage, and metabolism in vivo without the complications of radioactive tracers. These molecules are instrumental in studies related to atherosclerosis, non-alcoholic fatty liver disease (NAFLD), and other metabolic disorders.

The synthesis of deuterated CEs can be approached in three main ways:

• Esterification of a deuterated cholesterol core with a non-deuterated fatty acid.

• Esterification of a non-deuterated cholesterol core with a deuterated fatty acid.

• Esterification of a deuterated cholesterol core with a deuterated fatty acid for maximum isotopic labeling.

This guide will cover methods applicable to these strategies, focusing on producing high-purity materials suitable for sensitive analytical techniques like mass spectrometry and nuclear magnetic resonance.

Synthesis Strategies

Biosynthetic Production of Deuterated Cholesterol

A common and efficient method for producing uniformly deuterated cholesterol is through microbial biosynthesis. This approach leverages the cellular machinery of microorganisms grown in a deuterium-rich environment.

• Method: Genetically modified strains of yeast, such as Saccharomyces cerevisiae, that are engineered to overproduce sterols are cultured in a medium where standard water (H₂O) is replaced with deuterium oxide (D₂O, or heavy water).

• Mechanism: The yeast utilizes the deuterium from the D₂O during the biosynthesis of sterol precursors, leading to the incorporation of deuterium atoms throughout the cholesterol molecule. The level of deuteration can be controlled by adjusting the percentage of D₂O in the culture medium.

• Advantages: This method produces highly and uniformly deuterated cholesterol, which can then be purified and used in subsequent chemical esterification steps. Recent methodologies have demonstrated that this can yield cholesterol with 87–90% deuteration.[1]

• Purification: The deuterated cholesterol can be extracted from the yeast cells and purified using standard lipid extraction techniques followed by flash column chromatography, which can be sufficient to achieve high purity without resorting to HPLC.[1]

Chemical Synthesis of Cholesteryl Esters

Once deuterated cholesterol or a deuterated fatty acid is obtained, chemical esterification is performed to create the final cholesteryl ester. Several modern and classical methods are effective.

A novel and versatile method involves the palladium-catalyzed cross-coupling of cholesterol with aroyl chlorides. This technique is particularly useful for synthesizing cholesteryl esters with aromatic acyl groups.

• Reaction: The reaction typically involves mixing cholesterol (or deuterated cholesterol), a base such as sodium tert-butoxide, the aroyl chloride, and a palladium catalyst like PdCl₂(dᵗbpf) in a solvent such as 1,4-dioxane. The mixture is then heated using microwave irradiation.[2][3][4]

• Advantages: This method provides good to excellent yields for a variety of cholesteryl esters and is tolerant of a wide range of functional groups on the aroyl chloride.[2]

For the synthesis of cholesteryl esters from long-chain fatty acids, a simple and efficient method utilizes a triphenylphosphine-sulfur trioxide adduct (Ph₃P·SO₃) as an organocatalyst.

• Reaction: Cholesterol and a fatty acid are heated in toluene in the presence of the Ph₃P·SO₃ adduct. The reaction proceeds with good to excellent yields.[5]

• Advantages: This method is practical, uses a less toxic catalyst compared to many traditional methods, and provides high yields.[5]

A straightforward and high-yielding method involves the acylation of cholesterol using a fatty acid anhydride.

• Reaction: Cholesterol is reacted with a fatty acid anhydride, often with a small excess of the anhydride, to drive the reaction to completion.

• Advantages: This method is described as providing high, reproducible yields and is particularly attractive when using valuable or difficult-to-obtain deuterated fatty acids.[6]

Data Presentation: Synthesis Yields and Isotopic Enrichment

Quantitative data is crucial for planning synthetic routes. The following tables summarize reported yields for various cholesteryl ester synthesis methods and typical isotopic enrichment levels from biosynthetic approaches.

Table 1: Reported Yields for Palladium-Catalyzed Synthesis of Cholesteryl Esters [2]

Acyl Chloride Precursor	Resulting Cholesteryl Ester	Yield (%)
4-Trifluoromethoxy benzoyl chloride	Cholesteryl 4-(trifluoromethoxy)benzoate	76
2,4,6-Trichlorobenzoyl chloride	Cholesteryl 2,4,6-trichlorobenzoate	77
4-Cyanobenzoyl chloride	Cholesteryl 4-cyanobenzoate	94
4-Nitrobenzoyl chloride	Cholesteryl 4-nitrobenzoate	71
4-(Chloromethyl)benzoyl chloride	Cholesteryl 4-(chloromethyl)benzoate	56
4-Methyl-3-nitrobenzoyl chloride	Cholesteryl 4-methyl-3-nitrobenzoate	56
2-Fluorobenzoyl chloride	Cholesteryl 2-fluorobenzoate	100

Table 2: Isotopic Enrichment from Biosynthetic Methods

Organism	Deuterium Source	Product	Deuteration Level	Reference
Saccharomyces cerevisiae	D₂O with protiated glucose	Cholesterol	87–90%	[1]
Sprague-Dawley Rats (in vivo)	4% D₂O in drinking water	Liver Cholesterol	Plateau at ~2.6% enrichment	[7]
Humans (in vivo)	D₂O ingestion	Plasma Cholesterol	0.78 ± 0.18% enrichment after 60h	[8]

Experimental Protocols

Protocol 1: Pd-Catalyzed Synthesis of Cholesteryl 4-Cyanobenzoate

This protocol is adapted from the literature for the synthesis of cholesteryl esters via cross-coupling.[2][9]

• Reagent Preparation: In a clean microwave vial, add cholesterol-d7 (0.5 mmol), sodium tert-butoxide (1.0 mmol, 100 mg), and 4-cyanobenzoyl chloride (1.0 mmol).

• Catalyst Addition: Add the catalyst, PdCl₂(dᵗbpf) complex.

• Solvent Addition: Add 1,4-dioxane as the solvent via syringe.

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 100°C for 2 hours.

• Workup and Purification:

  • After cooling, prepare a Celite bed in a sintered glass funnel for vacuum filtration.

  • Pour the reaction mixture onto the Celite bed and wash with diethyl ether.

  • Collect the filtrate, which contains the crude product.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl acetate gradient. The less polar cholesteryl ester will elute before any unreacted cholesterol.

Protocol 2: Purification of Cholesteryl Esters by Silica Gel Column Chromatography

This is a general protocol for separating nonpolar cholesteryl esters from the more polar free cholesterol.[10][11]

• Column Preparation:

  • Prepare a slurry of silica gel 60 (230-400 mesh) in hexane.

  • Pour the slurry into a glass chromatography column plugged with glass wool, allowing the silica to pack evenly.

  • Add a thin layer of sand on top of the silica gel to prevent disturbance.

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimal amount of a nonpolar solvent (e.g., toluene or hexane).

  • Carefully apply the sample to the top of the column.

• Elution:

  • Begin elution with 100% hexane. This will elute very nonpolar impurities.

  • Gradually increase the polarity of the eluent by adding diethyl ether or ethyl acetate. A typical gradient might be from 1% to 10% diethyl ether in hexane.

  • Cholesteryl esters will elute first. Unreacted cholesterol, being more polar due to its hydroxyl group, will be retained more strongly and elute later.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified deuterated cholesteryl ester.

Key Pathways and Workflows

Visualizing the synthesis and metabolic pathways is crucial for understanding the context in which these molecules are used. The following diagrams were generated using Graphviz (DOT language).

Caption: General workflow for chemical synthesis and purification.

Caption: ACAT-mediated enzymatic synthesis of cholesteryl esters.

Caption: Cholesterol esterase-mediated hydrolysis of cholesteryl esters.

Caption: Workflow for in vivo cholesterol synthesis measurement.

References

• 1. lndcollege.co.in [lndcollege.co.in]
• 2. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Della Ca, N. (2021) Palladium-catalyzed Reactions. Catalysts, 11, Article 588. - References - Scientific Research Publishing [scirp.org]
• 5. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simple method for the synthesis of cholesterol esters in high yield - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo measurement of fatty acids and cholesterol synthesis using D2O and mass isotopomer analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structural insights into the substrate specificity of two esterases from the thermophilic Rhizomucor miehei - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Simple procedures | Cyberlipid [cyberlipid.gerli.com]

The Role of 14:1 Cholesteryl Ester-d7 in Advanced Lipidomic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 14:1 cholesteryl ester-d7 (cholesteryl myristoleate-d7), a deuterated lipid standard essential for precise and accurate quantification of cholesteryl esters in complex biological matrices. Its primary application lies in mass spectrometry-based lipidomics, where it serves as an internal standard to correct for variability during sample preparation and analysis. This document outlines the technical specifications of 14:1 cholesteryl ester-d7, detailed experimental protocols for its use, and the biochemical context of cholesteryl ester metabolism.

Core Concepts and Technical Data

14:1 Cholesteryl ester-d7 is a synthetic, stable isotope-labeled version of cholesteryl myristoleate. The deuterium labeling provides a distinct mass shift, allowing it to be differentiated from its endogenous, non-labeled counterpart by mass spectrometry, without altering its chemical and physical properties significantly.

Chemical and Physical Properties

Property	Value
CAS Number	2342574-68-7[1][2]
Synonyms	Cholesteryl-d7 myristoleate, 14:1 CE-d7
Molecular Formula	C₄₁H₆₃D₇O₂[1][3]
Molecular Weight	602.04 g/mol [1][2]
Exact Mass	601.581518[3]
Purity	>99%[1]
Storage Temperature	-20°C[1]

Experimental Protocols: Quantification of Cholesteryl Esters using 14:1 Cholesteryl Ester-d7

The following protocols provide a general framework for the use of 14:1 cholesteryl ester-d7 as an internal standard for the quantification of cholesteryl esters in plasma samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Lipid Extraction from Plasma

Accurate quantification begins with efficient extraction of lipids from the biological matrix. The Folch method and the methyl-tert-butyl ether (MTBE) method are two commonly used protocols.[1]

2.1.1. Modified Folch Method

• To 100 µL of plasma in a glass tube, add a known amount of 14:1 cholesteryl ester-d7 (e.g., 10 µL of a 10 µg/mL solution in chloroform:methanol 1:1, v/v).

• Add 2 mL of a cold chloroform:methanol (2:1, v/v) solution.

• Vortex the mixture vigorously for 1 minute.

• Incubate the sample on ice for 30 minutes.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis (e.g., 100 µL of isopropanol:acetonitrile:water 4:3:1, v/v/v).

2.1.2. MTBE Extraction Method

• To 100 µL of plasma, add a known amount of 14:1 cholesteryl ester-d7.

• Add 1.5 mL of methanol and vortex.

• Add 5 mL of MTBE and vortex for 10 minutes.

• Incubate at room temperature for 1 hour with shaking.

• Add 1.25 mL of water to induce phase separation.

• Vortex for 1 minute and centrifuge at 1,000 x g for 10 minutes.

• Collect the upper organic phase.

• Dry the extract under nitrogen and reconstitute as described above.

LC-MS/MS Analysis

The reconstituted lipid extract is then analyzed by a high-performance liquid chromatography system coupled to a tandem mass spectrometer.

2.2.1. Liquid Chromatography (LC)

• Column: A C18 reversed-phase column is typically used for the separation of cholesteryl esters (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient starts at 30% B, increases to 100% B over 15 minutes, holds at 100% B for 5 minutes, and then returns to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 55°C.

2.2.2. Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The specific precursor-to-product ion transitions for each cholesteryl ester and the internal standard are monitored. For cholesteryl esters, the precursor ion is typically the [M+NH₄]⁺ adduct, which fragments to a characteristic product ion of m/z 369.3, corresponding to the cholesterol backbone.[4]

  • 14:1 Cholesteryl Ester (Endogenous): Precursor ion (e.g., m/z 618.6) → Product ion (m/z 369.3).

  • 14:1 Cholesteryl Ester-d7 (Internal Standard): Precursor ion (e.g., m/z 625.6) → Product ion (m/z 376.4).[5][6]

• Collision Energy and other MS parameters: These need to be optimized for the specific instrument being used.

Data Analysis and Quantification

The concentration of each endogenous cholesteryl ester is determined by calculating the ratio of its peak area to the peak area of the 14:1 cholesteryl ester-d7 internal standard. A calibration curve is constructed using known concentrations of non-deuterated cholesteryl ester standards spiked with a constant amount of the internal standard.

Quantitative Data Summary

The following table presents representative concentration ranges of major cholesteryl esters found in healthy human plasma, as determined by LC-MS/MS with the use of deuterated internal standards.

Cholesteryl Ester Species	Abbreviation	Concentration Range (µg/mL)
Cholesteryl Linoleate	CE(18:2)	300 - 900
Cholesteryl Oleate	CE(18:1)	150 - 400
Cholesteryl Palmitate	CE(16:0)	50 - 150
Cholesteryl Stearate	CE(18:0)	10 - 40
Cholesteryl Arachidonate	CE(20:4)	20 - 80
Cholesteryl Myristoleate	CE(14:1)	< 5

Note: These values are for illustrative purposes and can vary based on the population, diet, and health status.

Signaling Pathways and Experimental Workflows

Cholesterol Esterification and Metabolism

Cholesteryl esters are synthesized from cholesterol and fatty acyl-CoAs by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT) located in the endoplasmic reticulum. They are the primary storage and transport form of cholesterol. In plasma, cholesterol is esterified by lecithin-cholesterol acyltransferase (LCAT) within high-density lipoprotein (HDL) particles.

Caption: Simplified cholesterol biosynthesis and esterification pathway.

Experimental Workflow for Cholesteryl Ester Quantification

The overall workflow for the quantification of cholesteryl esters using 14:1 cholesteryl ester-d7 is a multi-step process from sample collection to data analysis.

Caption: Workflow for cholesteryl ester analysis using an internal standard.

Conclusion

14:1 Cholesteryl ester-d7 is an indispensable tool for researchers in lipidomics, enabling the reliable quantification of cholesteryl myristoleate and other cholesteryl esters. The use of this stable isotope-labeled internal standard, in conjunction with robust lipid extraction and sensitive LC-MS/MS methods, allows for the detailed investigation of lipid metabolism in health and disease. This guide provides a foundational understanding and practical protocols to facilitate the integration of this powerful analytical approach into research and development workflows.

References

• 1. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 2. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physical Characteristics of 14:1 Cholesteryl Ester-d7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of 14:1 cholesteryl ester-d7, a deuterated analog of cholesteryl myristoleate. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who are working with or have an interest in this specific cholesteryl ester. The information is presented in a structured format, including detailed data tables, experimental protocols, and visualizations of relevant biological pathways to facilitate a deeper understanding of its properties and biological context.

Core Physical and Chemical Properties

14:1 Cholesteryl ester-d7, also known as cholesteryl-d7 myristoleate, is a stable isotope-labeled version of cholesteryl myristoleate. The deuteration makes it a valuable internal standard for mass spectrometry-based lipidomics research. While specific physical constants for the deuterated form are not widely published, the physical properties of its non-deuterated counterpart, cholesteryl myristoleate, provide a close approximation due to the minimal impact of deuterium substitution on bulk physical characteristics.

Data Summary

The following tables summarize the key quantitative data for 14:1 cholesteryl ester-d7 and its non-deuterated analog.

Property	14:1 Cholesteryl Ester-d7	Cholesteryl Myristoleate (non-deuterated)
Synonyms	Cholesteryl-d7 myristoleate	Cholesterol Myristoleate, Cholesteryl tetradecanoate
Molecular Formula	C₄₁H₆₃D₇O₂[1][2]	C₄₁H₇₂O₂
Molecular Weight	602.04 g/mol [1][2]	597.01 g/mol [3]
CAS Number	2342574-68-7[1][2]	1989-52-2[3]
Appearance	White to off-white crystalline solid[4]	White to off-white crystalline solid[3]
Melting Point	Not empirically determined	84 °C[3]
Boiling Point	Not empirically determined	~590-630 °C (estimated, likely decomposes)[5]
Purity	Typically >99% (assayed by TLC)	>98%

Solubility	Solvent	Observation
14:1 Cholesteryl Ester-d7	Chloroform	Soluble[6]
Hexanes	Slightly Soluble[3][4]
Water	Insoluble[7]

Experimental Protocols

Detailed methodologies for the characterization of cholesteryl esters are crucial for obtaining reliable and reproducible data. The following sections outline standard experimental protocols.

Thin-Layer Chromatography (TLC) for Purity Assessment

Thin-layer chromatography is a common and effective method for assessing the purity of cholesteryl esters.

Methodology:

• Plate Preparation: Use silica gel 60 F254 plates.

• Sample Preparation: Dissolve a small amount of the 14:1 cholesteryl ester-d7 in an appropriate solvent like chloroform to a concentration of approximately 1 mg/mL.

• Spotting: Apply 1-2 µL of the sample solution to the baseline of the TLC plate.

• Mobile Phase: A common solvent system for separating cholesteryl esters is a mixture of hexane and diethyl ether (e.g., 90:10 v/v).

• Development: Place the TLC plate in a developing chamber saturated with the mobile phase and allow the solvent front to ascend near the top of the plate.

• Visualization: After development, dry the plate and visualize the spots under UV light (if the compound is UV active) or by staining with a suitable reagent such as phosphomolybdic acid followed by heating.

• Analysis: The purity is assessed by the presence of a single spot. The retention factor (Rf) value can be calculated for identification purposes.

Mass Spectrometry (MS) for Structural Confirmation

Mass spectrometry is a powerful technique for confirming the molecular weight and structure of 14:1 cholesteryl ester-d7. Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed.

LC-MS Methodology:

• Chromatography:

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient of solvents such as water/methanol and isopropanol/methanol with additives like ammonium formate can be used for elution.

  • Flow Rate: A typical flow rate is around 0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is common.

  • Analysis: The mass spectrometer is set to scan for the expected mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ or other adducts.

  • Fragmentation: Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion and confirm the structure by analyzing the resulting fragment ions. A characteristic fragment for cholesteryl esters is the loss of the fatty acid chain, resulting in a cholesterol fragment.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

Differential scanning calorimetry is used to determine the melting point and other thermal transitions of the compound.

Methodology:

• Sample Preparation: Accurately weigh a small amount (1-5 mg) of the 14:1 cholesteryl ester-d7 into an aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Set the temperature program to heat the sample at a constant rate (e.g., 5-10 °C/min) over a temperature range that includes the expected melting point (e.g., 20 °C to 100 °C).

• Data Acquisition: Record the heat flow as a function of temperature.

• Analysis: The melting point is determined as the peak temperature of the endothermic transition on the resulting thermogram. The enthalpy of fusion can also be calculated from the peak area.[8]

Signaling Pathways and Biological Relevance

Cholesteryl esters are not merely storage molecules; they play significant roles in cellular signaling and lipid metabolism. The following diagrams illustrate two key pathways involving cholesteryl esters.

Reverse Cholesterol Transport Pathway

This pathway is crucial for the removal of excess cholesterol from peripheral tissues and its transport back to the liver for excretion.[1][2][9][10][11]

Caption: Overview of the Reverse Cholesterol Transport (RCT) pathway.

ACAT/Cholesterol Esterification Signaling Pathway

The esterification of cholesterol by Acyl-CoA:cholesterol acyltransferase (ACAT) is a key intracellular process for storing cholesterol and is implicated in various cellular functions, including proliferation.[12][13][14][15]

Caption: ACAT-mediated cholesterol esterification signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cholesteryl myristate | 1989-52-2 [chemicalbook.com]
• 4. Cholesteryl myristate CAS#: 1989-52-2 [m.chemicalbook.com]
• 5. cholesteryl myristate, 1989-52-2 [thegoodscentscompany.com]
• 6. biokom.com.pl [biokom.com.pl]
• 7. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 8. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Reverse cholesterol transport - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sterol O-acyltransferase - Wikipedia [en.wikipedia.org]
• 15. Cholesterol Esterification [sigmaaldrich.com]

role of cholesteryl esters in metabolism

A comprehensive overview of the pivotal role of cholesteryl esters in metabolic processes, from cellular storage to systemic transport and pathological implications. This guide is tailored for researchers, scientists, and professionals in drug development, offering in-depth technical details, quantitative data, and established experimental methodologies.

Introduction to Cholesteryl Esters

Cholesteryl esters (CEs) are neutral, highly hydrophobic lipids synthesized by forming an ester bond between a fatty acid and the hydroxyl group of cholesterol.[1][2] This conversion renders cholesterol significantly more nonpolar, facilitating its storage within cells in lipid droplets and its transport within the core of plasma lipoproteins.[2][3] The metabolism of cholesteryl esters—encompassing their synthesis, transport, and hydrolysis—is a critical component of cellular and whole-body cholesterol homeostasis. Dysregulation of these pathways is intrinsically linked to the pathophysiology of major human diseases, most notably atherosclerosis, as well as rare genetic disorders like Cholesteryl Ester Storage Disease (CESD).[3][4]

Synthesis of Cholesteryl Esters

The esterification of cholesterol is catalyzed by two primary enzymes that operate in different biological compartments:

• Acyl-CoA: Cholesterol Acyltransferase (ACAT or SOAT): This intracellular enzyme, located in the endoplasmic reticulum (ER), is responsible for esterifying excess free cholesterol for storage in cytosolic lipid droplets.[5][6] There are two isoforms:

  • ACAT1/SOAT1: Ubiquitously expressed, ACAT1 plays a key role in cholesterol homeostasis in most tissues, including macrophages, where its activity contributes to the formation of foam cells in atherosclerotic plaques.[6]

  • ACAT2/SOAT2: Primarily expressed in the intestines and liver, ACAT2 is crucial for dietary cholesterol absorption and for packaging cholesteryl esters into newly synthesized lipoproteins (chylomicrons and VLDL).[6]

• Lecithin:Cholesterol Acyltransferase (LCAT): This enzyme is synthesized in the liver and secreted into the plasma, where it associates with high-density lipoproteins (HDL).[7][8] LCAT catalyzes the transfer of a fatty acid from the sn-2 position of phosphatidylcholine to cholesterol on the surface of HDL particles.[9] This reaction is fundamental to the maturation of HDL and plays a central role in reverse cholesterol transport, the process by which excess cholesterol is removed from peripheral tissues and returned to the liver.[10]

Storage and Hydrolysis

Once synthesized intracellularly by ACAT, cholesteryl esters are stored in lipid droplets, which serve as a dynamic reservoir of cholesterol.[2] To utilize this stored cholesterol, cells must first hydrolyze the cholesteryl esters back into free cholesterol and fatty acids. This process is mediated by cholesterol ester hydrolases:

• Neutral Cholesteryl Ester Hydrolase (NCEH): This class of enzymes, including NCEH1, functions at a neutral pH in the cytoplasm and is considered the rate-limiting step for mobilizing cholesterol from lipid droplets for efflux from the cell.[11][12] Its activity is crucial for preventing the excessive accumulation of lipids in macrophages.[13]

• Lysosomal Acid Lipase (LAL): This hydrolase operates in the acidic environment of the lysosome to break down cholesteryl esters and triglycerides taken up from circulating lipoproteins (like LDL) via endocytosis.[14][15]

A deficiency in LAL activity, caused by mutations in the LIPA gene, leads to the massive accumulation of cholesteryl esters and triglycerides in various tissues, resulting in rare metabolic disorders known as Wolman disease and Cholesteryl Ester Storage Disease (CESD).[4][16]

Transport of Cholesteryl Esters in Lipoproteins

Due to their hydrophobicity, cholesteryl esters are transported through the bloodstream in the core of lipoproteins.

• VLDL and LDL: The liver packages CEs into Very-Low-Density Lipoproteins (VLDL), which are secreted into circulation. As VLDLs are metabolized, they are converted to Low-Density Lipoproteins (LDL), which are the primary carriers of cholesterol to peripheral tissues.[14] Each LDL particle contains approximately 1,500 molecules of cholesteryl ester.[14]

• HDL: HDL particles accept free cholesterol from peripheral cells and esterify it via the LCAT enzyme. This traps the cholesterol within the HDL core, facilitating its transport back to the liver in the reverse cholesterol transport pathway.[17]

• Cholesteryl Ester Transfer Protein (CETP): This plasma protein facilitates the exchange of cholesteryl esters and triglycerides between lipoproteins.[18] CETP transfers CEs from HDL to apolipoprotein B-containing particles like VLDL and LDL in exchange for triglycerides.[14] This process can be pro-atherogenic, as it shifts cholesterol from the anti-atherogenic HDL to the pro-atherogenic LDL fraction.[19]

Data Presentation: Quantitative Overview

Table 1: Typical Cholesterol and Cholesteryl Ester Distribution in Human Plasma Lipoproteins

Lipoprotein Fraction	Total Cholesterol (mg/dL)[20]	Cholesteryl Ester (% of Total Cholesterol)	Key Function
LDL (Low-Density Lipoprotein)	< 100 (Optimal)	~75-80%	Delivers cholesterol to peripheral tissues.
HDL (High-Density Lipoprotein)	> 40 (Men), > 50 (Women)	~70-75%	Mediates reverse cholesterol transport.
VLDL (Very-Low-Density Lipoprotein)	< 30	~50-60%	Transports endogenous triglycerides and CEs from the liver.
Total Plasma	< 200 (Desirable)	~65-75%	Represents total circulating cholesterol.

Note: Cholesteryl ester percentages are estimates, as the exact ratio of free cholesterol to cholesteryl ester can vary.

Table 2: Kinetic Properties of Key Cholesteryl Esterifying Enzymes

Enzyme	Substrate	Apparent K_m_	V_max_	Source/Context
ACAT1/SOAT1	Oleoyl-CoA	1.3 µM	2.4-fold higher than Stearoyl-CoA	Purified recombinant human enzyme.
ACAT1/SOAT1	Stearoyl-CoA	6.4 µM	-	Purified recombinant human enzyme.
LCAT	Bodipy-cholesterol	103.1 µmol/L	13.4 nmol/h/nmol rhLCAT	Fluorescent activity assay with recombinant human LCAT.
LCAT	³H-cholesterol	31.5 µmol/L	55.8 nmol/h/nmol rhLCAT	Radioisotopic activity assay with recombinant human LCAT.

Signaling Pathways and Regulation

The metabolism of cholesteryl esters is tightly regulated by complex signaling networks that respond to both systemic hormonal cues and intracellular sterol levels.

Sterol Regulatory Element-Binding Protein (SREBP) Pathway

The SREBP pathway is a central mechanism for maintaining cellular cholesterol homeostasis. When intracellular free cholesterol levels are low, the SREBP-SCAP complex translocates from the ER to the Golgi. There, SREBP is proteolytically cleaved, releasing its active N-terminal domain, which travels to the nucleus. This transcription factor then upregulates genes involved in cholesterol synthesis (e.g., HMGCR) and uptake (e.g., LDLR). Conversely, when cellular cholesterol is high, the SREBP-SCAP complex is retained in the ER, halting the synthesis and uptake of cholesterol. This feedback loop ensures that cells have an adequate supply of cholesterol while preventing toxic over-accumulation.[4][14]

Caption: SREBP-mediated regulation of cholesterol homeostasis.

Hormonal Regulation of Cholesteryl Ester Hydrolysis

Systemic hormones modulate the activity of neutral cholesteryl ester hydrolases (NCEH) to control the release of free cholesterol from stored CE pools. For example, in the liver, hormones like L-thyroxine and dexamethasone can synergistically maintain NCEH mRNA levels, promoting the hydrolysis of CEs.[1][3] In contrast, increased cholesterol flux into the liver (e.g., through a high-cholesterol diet) leads to a decrease in NCEH activity, mass, and mRNA levels, thereby favoring cholesterol storage.[1] This regulation helps balance hepatic cholesterol pools in response to metabolic demands.

Caption: Hormonal and substrate regulation of NCEH activity.

Experimental Protocols

Protocol 1: Cell-Based ACAT/SOAT Activity Assay

This protocol provides a general method for measuring intracellular ACAT activity by quantifying the incorporation of a radiolabeled fatty acid into cholesteryl esters.

Objective: To determine the rate of cholesterol esterification in cultured cells.

Materials:

• Cultured cells (e.g., macrophages, HepG2) in 6-well plates.

• [¹⁴C]Oleic acid complexed to bovine serum albumin (BSA).

• Cell lysis buffer (e.g., RIPA buffer).

• Solvents for lipid extraction: Hexane, Isopropanol, Water.

• Thin-Layer Chromatography (TLC) plates (silica gel G).

• TLC developing solvent: Hexane/Diethyl ether/Acetic acid (80:20:1, v/v/v).

• Standards: Cholesterol, Cholesteryl oleate.

• Scintillation counter and fluid.

• BCA protein assay kit.

Procedure:

• Cell Culture: Plate cells in 6-well plates and grow to desired confluency. If studying regulation, pre-treat cells with compounds of interest (e.g., ACAT inhibitors, cholesterol-loading agents) for the desired time.

• Radiolabeling: Remove the culture medium and wash cells once with phosphate-buffered saline (PBS). Add fresh medium containing [¹⁴C]oleic acid-BSA complex (e.g., final concentration of 0.2 µCi/mL and 100 µM oleate).

• Incubation: Incubate the cells for 2-4 hours at 37°C. This allows for the uptake and incorporation of the labeled oleic acid into newly synthesized cholesteryl esters.

• Cell Lysis: After incubation, wash the cells three times with cold PBS to remove unincorporated label. Add 500 µL of lysis buffer to each well and scrape the cells. Collect the lysate.

• Protein Quantification: Take a small aliquot (e.g., 20 µL) of the lysate for protein concentration measurement using a BCA assay. This will be used for normalization.

• Lipid Extraction: To the remaining lysate, add 3 mL of hexane:isopropanol (3:2, v/v). Vortex vigorously for 5 minutes. Add 2 mL of water to induce phase separation. Centrifuge at 1,500 x g for 10 minutes.

• TLC Separation: Carefully collect the upper hexane (organic) phase containing the lipids and evaporate it to dryness under a stream of nitrogen. Resuspend the dried lipid extract in 50 µL of chloroform/methanol (2:1). Spot the entire sample onto a silica gel TLC plate, alongside cholesteryl oleate and cholesterol standards.

• Chromatography: Place the TLC plate in a developing chamber pre-saturated with the developing solvent. Allow the solvent front to migrate to near the top of the plate.

• Quantification: Remove the plate and allow it to air dry. Visualize the standard lanes (e.g., using iodine vapor) to identify the band corresponding to cholesteryl esters. Scrape the silica from the corresponding area in the sample lanes into a scintillation vial.

• Data Analysis: Add scintillation fluid to the vial and quantify the radioactivity (counts per minute, CPM) using a scintillation counter. Normalize the CPM to the protein concentration of the lysate (CPM/mg protein). This value represents the ACAT activity.

References

• 1. Regulation of hepatic neutral cholesteryl ester hydrolase by hormones and changes in cholesterol flux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lipotype.com [lipotype.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Maintaining cholesterol homeostasis: Sterol regulatory element-binding proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Roles of acyl-coenzyme A:cholesterol acyltransferase-1 and -2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 8. SREBPs: activators of the complete program of cholesterol and fatty acid synthesis in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ahajournals.org [ahajournals.org]
• 10. The critical role of neutral cholesterol ester hydrolase 1 in cholesterol removal from human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cholesterol - Wikipedia [en.wikipedia.org]
• 12. The Ratio of Unesterified/esterified Cholesterol is the Major Determinant of Atherogenicity of Lipoprotein Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. roarbiomedical.com [roarbiomedical.com]
• 14. Role of the Sterol Regulatory Element Binding Protein Pathway in Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. my.clevelandclinic.org [my.clevelandclinic.org]
• 17. Cholesterol Levels - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Purification of Recombinant Acyl-Coenzyme A:Cholesterol Acyltransferase 1 (ACAT1) from H293 Cells and Binding Studies Between the Enzyme and Substrates Using Difference Intrinsic Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Development of a Novel Fluorescent Activity Assay for Lecithin:cholesterol Acyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sigmaaldrich.com [sigmaaldrich.com]

The Gold Standard: An In-depth Technical Guide to Deuterated Lipid Standards in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of deuterated lipid standards, their critical role in quantitative analysis, and their application in various research and development fields. We delve into the core principles of their use, provide detailed experimental protocols, and present quantitative data to inform your experimental design.

The Core Principle: Why Use Deuterated Lipid Standards?

In the pursuit of accurate and reproducible quantification of lipids in complex biological matrices, deuterated lipid standards have emerged as the gold standard. These are lipid molecules in which one or more hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle modification results in a molecule that is chemically identical to its endogenous counterpart but has a higher mass. This mass difference is the key to their utility in mass spectrometry-based lipidomics.

The primary application of deuterated lipids is as internal standards in a technique known as stable isotope dilution analysis .[1] The fundamental principle is to add a known amount of a deuterated standard to a sample at the very beginning of the experimental workflow.[2] Because the deuterated standard is chemically identical to the analyte of interest, it experiences the same physical and chemical variations throughout the entire analytical process, including extraction, derivatization, and ionization.[2] By measuring the ratio of the signal from the endogenous lipid to the signal from the deuterated internal standard, any variations in sample handling or instrument performance are effectively normalized, leading to highly accurate and precise quantification.[1]

Quantitative Data for Common Deuterated Lipid Standards

The selection of an appropriate deuterated internal standard is crucial for the success of a quantitative lipidomics experiment. Below are tables summarizing key quantitative data for a selection of commercially available deuterated lipid standards.

Table 1: Deuterated Fatty Acid Standards

Deuterated Lipid Standard	Abbreviation	Molecular Weight ( g/mol )	Mass Shift (Da)	Typical Isotopic Purity (%)
Lauric Acid-d3	12:0-d3	203.36	+3	>98
Myristic Acid-d3	14:0-d3	231.41	+3	>98
Palmitic Acid-d3	16:0-d3	259.47	+3	>98
Stearic Acid-d3	18:0-d3	287.52	+3	>98
Oleic Acid-d2	18:1-d2	284.48	+2	>98
Arachidonic Acid-d8	20:4-d8	312.52	+8	>98
Eicosapentaenoic Acid-d5	20:5-d5	307.48	+5	>98
Docosahexaenoic Acid-d5	22:6-d5	333.51	+5	>98

Table 2: Deuterated Phospholipid Standards

Deuterated Lipid Standard	Abbreviation	Molecular Weight ( g/mol )	Mass Shift (Da)	Typical Isotopic Purity (%)
1,2-dipalmitoyl-sn-glycero-3-phosphocholine-d9	DPPC-d9	743.13	+9	>99
1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d9	POPC-d9	769.18	+9	>99
1-stearoyl-2-arachidonoyl-sn-glycero-3-phosphocholine-d8	SAPC-d8	818.25	+8	>99

Table 3: Deuterated Ceramide Standards

Deuterated Lipid Standard	Abbreviation	Molecular Weight ( g/mol )	Mass Shift (Da)	Typical Isotopic Purity (%)
C16 Ceramide-d7 (d18:1-d7/16:0)	Cer(d18:1/16:0)-d7	544.94	+7	>99
C18 Ceramide-d7 (d18:1-d7/18:0)	Cer(d18:1/18:0)-d7	572.99	+7	>99
C24 Ceramide-d7 (d18:1-d7/24:0)	Cer(d18:1/24:0)-d7	650.11	+7	>99
C24:1 Ceramide-d7 (d18:1-d7/24:1)	Cer(d18:1/24:1)-d7	655.14	+7	>99

Note: The exact molecular weights and mass shifts can vary slightly depending on the specific deuteration pattern. Always refer to the certificate of analysis provided by the manufacturer for the most accurate information.

Experimental Protocols

Accurate quantification using deuterated lipid standards relies on robust and well-controlled experimental procedures. Below are detailed protocols for key steps in a typical lipidomics workflow.

Preparation of Internal Standard Stock and Working Solutions

• Acquire High-Purity Standards: Obtain certified deuterated lipid standards from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or a chloroform:methanol mixture) to create a concentrated stock solution.[3]

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for your analytical method and the expected concentration range of your endogenous lipids.[3]

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.[3]

Lipid Extraction from Biological Samples

The choice of extraction method depends on the sample matrix and the lipid classes of interest. The Folch and Methyl-tert-butyl ether (MTBE) methods are two of the most commonly used.

Protocol 3.2.1: Lipid Extraction using the Folch Method [3]

• Sample Preparation: Thaw frozen samples (e.g., plasma, tissue homogenate) on ice.

• Internal Standard Spiking: Add a known volume of the deuterated internal standard working solution to the sample.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. The final solvent-to-sample ratio should be approximately 20:1.

• Homogenization: Vortex the mixture thoroughly to ensure complete mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).

Protocol 3.2.2: Lipid Extraction using the MTBE Method [4]

• Sample Preparation: Pre-chill all solutions on ice. Add 5-50 µL of the sample (e.g., plasma, serum, or cell pellet) to a clean tube.

• Internal Standard Spiking: Add 225 µL of methanol containing the internal standard mixture.

• MTBE Addition: Add 750 µL of MTBE.

• Vortexing: Vortex the mixture vigorously for 10 minutes at 4°C.

• Phase Separation: Add 188 µL of water to induce phase separation and vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 2 minutes at 4°C.

• Lipid Collection: Carefully collect the upper organic phase.

• Drying: Evaporate the solvent in a vacuum evaporator.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis.

Quantitative Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to detect a wide range of lipid classes.

  • Data Acquisition: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This highly selective technique monitors specific precursor-to-product ion transitions for each endogenous lipid and its corresponding deuterated internal standard.

• Quantification:

  • Calibration Curve: Prepare a series of calibration standards containing known concentrations of the non-deuterated lipid and a fixed concentration of the deuterated internal standard.

  • Ratio Calculation: For each sample and calibration standard, calculate the peak area ratio of the endogenous lipid to the deuterated internal standard.

  • Concentration Determination: Plot the peak area ratios of the calibration standards against their concentrations to generate a calibration curve. Use the equation of the line from the calibration curve to determine the concentration of the endogenous lipid in the samples.

Visualizing Workflows and Pathways

Visual representations are invaluable for understanding complex biological and analytical processes. The following diagrams, generated using the DOT language, illustrate key concepts and workflows related to the use of deuterated lipid standards.

Caption: A typical experimental workflow for quantitative lipidomics using deuterated internal standards.

Caption: The principle of stable isotope dilution for accurate lipid quantification.

Caption: Simplified eicosanoid signaling pathway, which can be studied using deuterated arachidonic acid.

Caption: A generalized workflow for a Drug Metabolism and Pharmacokinetics (DMPK) study using deuterated lipid standards.

Applications in Drug Development and Beyond

The utility of deuterated lipid standards extends far beyond basic research. In the pharmaceutical industry, they are indispensable tools throughout the drug development pipeline.

• Drug Metabolism and Pharmacokinetics (DMPK): Deuterated versions of lipid-based drug candidates are used to trace their absorption, distribution, metabolism, and excretion (ADME) in preclinical and clinical studies.[5]

• Target Engagement and Biomarker Discovery: By using deuterated lipid probes, researchers can study the interaction of drugs with their lipid-metabolizing enzyme targets and identify biomarkers of drug efficacy or toxicity.[5]

• Clinical Diagnostics: Quantitative lipidomic assays using deuterated standards are being developed for the diagnosis and monitoring of various diseases, including cardiovascular disease, cancer, and neurodegenerative disorders.[5]

• Nutritional Science: Deuterated fatty acids are used as tracers to study the metabolism and health effects of dietary fats.[6]

Conclusion

Deuterated lipid standards are essential for achieving high accuracy and precision in quantitative lipidomics. Their role as internal standards in stable isotope dilution mass spectrometry allows researchers to overcome the challenges of analytical variability, ensuring the generation of reliable and reproducible data. The detailed protocols and quantitative information provided in this guide serve as a valuable resource for scientists and researchers in academia and industry, empowering them to conduct high-quality lipid research and accelerate the pace of discovery.

References

• 1. caymanchem.com [caymanchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Dual-labeled technique for human lipid metabolism studies using deuterated fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

14:1 cholesteryl ester-d7 certificate of analysis

An In-Depth Technical Guide to 14:1 Cholesteryl Ester-d7

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled internal standards is critical for achieving accurate and reproducible quantification of endogenous molecules in complex biological matrices. This guide provides a detailed technical overview of 14:1 Cholesteryl Ester-d7 (Cholesteryl-d7 Myristoleate), a deuterated standard essential for mass spectrometry-based lipidomics.

Compound Identification and Properties

14:1 Cholesteryl Ester-d7 is the deuterated form of cholesteryl myristoleate, where seven hydrogen atoms on the cholesterol moiety have been replaced with deuterium.[1][2] This isotopic labeling makes it an ideal internal standard for the quantification of its non-labeled counterpart and other cholesteryl esters in various analytical applications.[3][4]

Table 1: Compound Identification

Parameter	Value	Reference
Systematic Name	25,26,26,26,27,27,27-heptadeuteriocholest-5-en-3beta-ol (9Z-tetradecenoate)	[2]
Common Names	14:1 Cholesteryl-d7 Ester, Cholesteryl-d7 Myristoleate	[2][5]
CAS Number	2342574-68-7	[5]
Molecular Formula	C₄₁H₆₃D₇O₂	[5][6]
Molecular Weight	602.04 g/mol	[5]

| Exact Mass | 601.5815 amu |[6] |

Table 2: Specifications and Physical Data

Parameter	Value	Reference
Purity	>99%	[5]
Form	Solution
Typical Concentration	1 mg/mL or 25 µg/mL (in mixture)	[6]
Storage Temperature	-20°C	[5]
Solvent	Typically Chloroform or a Dichloromethane:Methanol solution	[4][6]

| Shipping Conditions | Dry Ice | |

Experimental Protocols

The utility of 14:1 Cholesteryl Ester-d7 is defined by the analytical methods it supports. Below are detailed protocols for common experiments involving this standard.

Purity Assessment by Thin-Layer Chromatography (TLC)

TLC is a standard method for confirming the purity of lipid standards.

• Objective: To verify the purity of the 14:1 Cholesteryl Ester-d7 standard is >99%.

• Materials:

  • TLC plate (silica gel)

  • Developing chamber

  • Mobile phase (e.g., Hexane:Ethyl Acetate mixture)

  • 14:1 Cholesteryl Ester-d7 standard

  • Visualization reagent (e.g., phosphomolybdic acid or iodine vapor)

• Methodology:

  • Spot a small amount of the 14:1 Cholesteryl Ester-d7 solution onto the baseline of a silica TLC plate.

  • Place the plate in a developing chamber containing the mobile phase, ensuring the solvent level is below the baseline.

  • Allow the solvent to migrate up the plate until it is ~1 cm from the top.

  • Remove the plate and mark the solvent front.

  • Dry the plate completely.

  • Visualize the spots using the chosen reagent (e.g., by spraying with phosphomolybdic acid and heating).

  • A single spot confirms the purity of the compound. The presence of other faint spots would indicate impurities.

Quantification of Endogenous Cholesteryl Esters via Isotope Dilution LC-MS/MS

Isotope dilution mass spectrometry is the gold standard for quantification in metabolomics and lipidomics, minimizing variations from sample extraction and matrix effects.[3][7] 14:1 Cholesteryl Ester-d7 serves as an ideal internal standard (IS) in this workflow.

• Objective: To accurately quantify the amount of 14:1 cholesteryl ester and other CEs in a biological sample (e.g., plasma, tissue homogenate).

• Methodology:

  • Sample Preparation & Lipid Extraction:

    • Homogenize the biological sample (e.g., tissue, cells).

    • Add a precise, known amount of the 14:1 Cholesteryl Ester-d7 internal standard to the homogenate.[8]

    • Perform a lipid extraction using a suitable method, such as a Bligh-Dyer or Folch extraction, which uses a chloroform/methanol solvent system.[8] An antioxidant like BHT may be added to prevent oxidation.[7]

    • The organic phase containing the lipids (including the analyte and the IS) is collected and dried under a stream of nitrogen.[8]

  • Chromatographic Separation (LC):

    • Reconstitute the dried lipid extract in a suitable solvent (e.g., 95% methanol).[8]

    • Inject the sample into a High-Performance Liquid Chromatography (HPLC) system equipped with a reverse-phase column (e.g., C18).

    • Elute the cholesteryl esters using a gradient of mobile phases, such as an acetonitrile/isopropanol mixture, to separate different lipid species.

  • Mass Spectrometric Detection (MS/MS):

    • The eluent from the HPLC is directed into an electrospray ionization (ESI) source of a tandem mass spectrometer.[9]

    • Operate the mass spectrometer in positive ion mode. Cholesteryl esters typically form ammonium adducts.[9]

    • Use Selected Reaction Monitoring (SRM) for quantification. This involves monitoring specific precursor-to-product ion transitions. For all cholesteryl esters, a common product ion at m/z 369.3 is generated from the collision-induced dissociation of the cholesteryl moiety.[7][9]

      • Analyte Transition: Monitor the transition for endogenous 14:1 cholesteryl ester (e.g., [M+NH₄]⁺ → 369.3).

      • Internal Standard Transition: Monitor the transition for the deuterated standard, 14:1 cholesteryl ester-d7 (e.g., [M+7+NH₄]⁺ → 376.4).[10]

  • Data Analysis & Quantification:

    • Integrate the peak areas for both the endogenous analyte and the d7-internal standard.

    • Calculate the ratio of the analyte peak area to the internal standard peak area.

    • Determine the concentration of the endogenous analyte by comparing this ratio to a standard curve generated with known concentrations of the non-labeled standard and a fixed amount of the internal standard.

Visualizations

Workflow for Quantification using Isotope Dilution

Caption: Experimental workflow for quantifying endogenous cholesteryl esters.

Lipid Classification Hierarchy

Caption: Hierarchical classification of 14:1 Cholesteryl Ester-d7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LIPID MAPS [lipidmaps.org]
• 3. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. lipidmaps.org [lipidmaps.org]
• 9. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 14:1 Cholesteryl Ester-d7 in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 14:1 cholesteryl ester-d7 (cholesteryl myristoleate-d7) in lipidomics research. This deuterated internal standard is an essential tool for the accurate quantification of cholesteryl esters (CEs) and for studying their metabolic pathways in various biological systems. Its application spans from fundamental research in cellular metabolism to the discovery of disease biomarkers.

Introduction to 14:1 Cholesteryl Ester-d7

14:1 Cholesteryl ester-d7 is a synthetic, stable isotope-labeled version of cholesteryl myristoleate, a naturally occurring cholesteryl ester. The incorporation of seven deuterium atoms (d7) on the cholesterol moiety results in a mass shift that allows it to be distinguished from its endogenous, non-labeled counterpart by mass spectrometry (MS). This property makes it an ideal internal standard for quantitative lipidomics.[1][2][3] By adding a known amount of the deuterated standard to a biological sample prior to analysis, variations in sample preparation, extraction efficiency, and instrument response can be normalized, leading to highly accurate and precise quantification of endogenous 14:1 cholesteryl ester and other related CEs.[1][2]

Applications in Lipidomics

The use of 14:1 cholesteryl ester-d7 is critical in several areas of lipidomics research:

• Internal Standard for Accurate Quantification: Its primary role is to serve as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) based lipidomics workflows for the precise measurement of cholesteryl esters in complex biological matrices such as plasma, serum, tissues, and cells.[1][2][3]

• Cholesterol Metabolism Studies: As a stable isotope tracer, it can be used to investigate the dynamics of cholesteryl ester metabolism, including synthesis, transport, and hydrolysis.[4][5][6] This is crucial for understanding the pathophysiology of diseases associated with dysregulated cholesterol homeostasis.

• Disease Biomarker Discovery: Altered levels of specific cholesteryl esters, including cholesteryl myristoleate, have been implicated in various diseases such as atherosclerosis, cancer, and metabolic disorders.[7][8][9] The accurate quantification enabled by 14:1 cholesteryl ester-d7 is vital for identifying and validating these potential biomarkers.[10]

Quantitative Data Presentation

The use of 14:1 cholesteryl ester-d7 as an internal standard allows for the generation of robust quantitative data. Below are examples of how such data can be presented.

Table 1: Concentration of 14:1 Cholesteryl Ester-d7 in a Commercial Internal Standard Mixture.

Component	Target Concentration (µg/mL)
14:1 cholesteryl-d7 ester	25

This table is based on the information provided for the UltimateSPLASH™ Chol Ester Internal Standard Mixture.[11]

Table 2: Hypothetical Quantification of Endogenous Cholesteryl Myristoleate in Human Plasma using 14:1 Cholesteryl Ester-d7 as an Internal Standard.

Sample Group	Mean Concentration (ng/mL)	Standard Deviation (ng/mL)
Healthy Controls (n=50)	150.5	25.2
Disease State X (n=50)	275.8	45.7

This table represents example data and is for illustrative purposes only.

Table 3: Correlation of Cholesteryl Ester Species with Proprotein Convertase Subtilisin/Kexin Type 9 (PCSK9) in Male Patients with Inflammatory Bowel Disease. [12]

Cholesteryl Ester Species	Spearman Correlation Coefficient (r)	p-value
CE 14:0	0.45	< 0.05
CE 14:1	0.42	< 0.05
CE 15:1	0.48	< 0.05
CE 16:1	0.39	< 0.05
CE 18:3	0.51	< 0.01

Adapted from a study on inflammatory bowel disease, highlighting the significant correlation of CE 14:1 with a key metabolic regulator.[12]

Experimental Protocols

Lipid Extraction from Plasma/Serum

This protocol is a modified Folch method suitable for the extraction of cholesteryl esters.[1]

Materials:

• Plasma or serum samples

• 14:1 Cholesteryl Ester-d7 internal standard solution (in a suitable organic solvent like chloroform or methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Nitrogen evaporator

Procedure:

• Thaw plasma/serum samples on ice.

• To a 2 mL glass vial, add 50 µL of plasma or serum.

• Add a known amount of 14:1 Cholesteryl Ester-d7 internal standard solution. The amount should be optimized based on the expected endogenous levels and instrument sensitivity.

• Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously for 1 minute.

• Incubate at room temperature for 15 minutes.

• Add 200 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer to a new glass vial.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of 2:1 v/v chloroform:methanol).[2]

LC-MS/MS Analysis of Cholesteryl Esters

This protocol provides a general framework for the analysis of cholesteryl esters using a reverse-phase LC-MS/MS system.[1][2]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF) equipped with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[13]

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Column Temperature: 50°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B for re-equilibration

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

• Ionization Mode: Positive ESI

• Precursor Ion for Endogenous 14:1 Cholesteryl Ester (CE 14:1): m/z of [M+NH4]+ or another suitable adduct.

• Product Ion for Endogenous CE 14:1: m/z 369.3 (corresponding to the neutral loss of the myristoleic acid and water from the cholesterol backbone)

• Precursor Ion for 14:1 Cholesteryl Ester-d7: m/z of the corresponding deuterated adduct.

• Product Ion for 14:1 Cholesteryl Ester-d7: m/z 376.3 (corresponding to the deuterated cholesterol backbone fragment)

• Collision energy and other source parameters should be optimized for the specific instrument.

Mandatory Visualizations

Experimental Workflow

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 5. Frontiers | Sterol Metabolism and Transport in Atherosclerosis and Cancer [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Cholesteryl esters in malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Exploring the causal impact of body mass index on metabolic biomarkers and cholelithiasis risk: a Mendelian randomization analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Deep mining and quantification of oxidized cholesteryl esters discovers potential biomarkers involved in breast cancer by liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. avantiresearch.com [avantiresearch.com]
• 12. mdpi.com [mdpi.com]
• 13. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14:1 Cholesteryl Ester-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate and precise quantification of lipid species is paramount for understanding biological processes, identifying disease biomarkers, and developing novel therapeutics. Cholesteryl esters (CEs) are a major class of neutral lipids that play a crucial role in cholesterol transport and storage. Their quantification in complex biological matrices requires robust analytical methodologies. The use of stable isotope-labeled internal standards is a gold-standard technique in mass spectrometry-based quantification, as it effectively corrects for sample loss during preparation and variations in instrument response.

This document provides detailed application notes and protocols for the use of 14:1 Cholesteryl Ester-d7 (cholesteryl-d7 myristoleate) as an internal standard for the quantitative analysis of cholesteryl esters by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry relies on the addition of a known amount of a stable isotope-labeled version of the analyte of interest to a sample at the beginning of the analytical workflow. The labeled internal standard (in this case, 14:1 cholesteryl ester-d7) is chemically identical to the endogenous analyte (the various cholesteryl esters) and thus exhibits similar behavior during extraction, derivatization, and ionization. By measuring the ratio of the signal from the endogenous analyte to the signal from the internal standard, accurate quantification can be achieved, as any variations in the analytical process will affect both the analyte and the internal standard equally.

Physicochemical Properties of 14:1 Cholesteryl Ester-d7

Property	Value
Systematic Name	(3β)-cholest-5-en-3-yl (9Z)-tetradecenoate-d7
Common Name	Cholesteryl-d7 myristoleate
Chemical Formula	C₄₁H₆₃D₇O₂
Molecular Weight	602.04 g/mol
Purity	>99%
Storage	-20°C

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of cholesteryl esters using 14:1 cholesteryl ester-d7 as an internal standard.

Caption: General workflow for quantitative lipidomics of cholesteryl esters. (Within 100 characters)

Detailed Experimental Protocols

Preparation of Internal Standard Stock and Working Solutions

• Stock Solution (1 mg/mL): Dissolve 1 mg of 14:1 cholesteryl ester-d7 in 1 mL of a suitable solvent such as chloroform or methylene chloride.

• Working Solution (e.g., 10 µg/mL): Dilute the stock solution with a solvent compatible with your extraction procedure (e.g., isopropanol or methanol). The optimal concentration of the working solution should be determined based on the expected concentration range of the endogenous cholesteryl esters in your samples.

Sample Preparation (Lipid Extraction from Plasma/Serum)

This protocol is a modification of the Folch method and is suitable for a starting volume of 100 µL of plasma or serum.

• To a clean glass tube, add 100 µL of the biological sample.

• Add a known amount of the 14:1 cholesteryl ester-d7 working solution. The amount should be chosen to yield a peak area that is comparable to the endogenous analytes of interest.

• Add 2 mL of chloroform:methanol (2:1, v/v).

• Vortex the mixture vigorously for 2 minutes.

• Add 400 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen at 30-40°C.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 90:10 acetonitrile:isopropanol with additives).

LC-MS/MS Analysis

The following are typical starting conditions for the analysis of cholesteryl esters. Method optimization is recommended for specific instrumentation and applications.

Parameter	Condition
LC System	UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic acid[1]
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid[1]
Gradient	Start with a high percentage of A, ramp up to a high percentage of B over ~15-20 minutes
Flow Rate	0.2-0.4 mL/min
Column Temperature	45-55°C
Injection Volume	2-10 µL
MS System	Triple quadrupole or high-resolution mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Mass Spectrometry Parameters

Cholesteryl esters typically ionize as ammonium adducts ([M+NH₄]⁺) in the presence of ammonium formate in the mobile phase. Upon collision-induced dissociation (CID), they characteristically lose the fatty acid moiety, resulting in a product ion corresponding to the cholesterol backbone. For deuterated cholesteryl esters, this will be the d7-cholesterol fragment.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
14:1 Cholesteryl Ester-d7 (IS)	619.6 [M+NH₄]⁺	376.4	Optimize for your instrument
Cholesteryl Myristoleate (14:1)	612.6 [M+NH₄]⁺	369.3	Optimize for your instrument
Cholesteryl Palmitate (16:0)	642.6 [M+NH₄]⁺	369.3	Optimize for your instrument
Cholesteryl Oleate (18:1)	668.6 [M+NH₄]⁺	369.3	Optimize for your instrument
Cholesteryl Linoleate (18:2)	666.6 [M+NH₄]⁺	369.3	Optimize for your instrument
Cholesteryl Arachidonate (20:4)	690.6 [M+NH₄]⁺	369.3	Optimize for your instrument

Note: The precursor ion for 14:1 Cholesteryl Ester-d7 is calculated as (Molecular Weight + NH₄⁺) = (601.58 + 18.03) ≈ 619.6. The product ion corresponds to the d7-cholesterol fragment.

Quantitative Performance Data

The following tables summarize typical performance characteristics for the quantification of cholesteryl esters using an isotope dilution LC-MS/MS method. The data is compiled from published literature and represents expected performance.[2][3]

Table 1: Linearity and Sensitivity

Parameter	Typical Value
Linear Dynamic Range	0.1 - 100 µg/mL
Correlation Coefficient (R²)	≥ 0.995
Limit of Detection (LOD)	0.01 - 0.05 µg/mL
Lower Limit of Quantification (LLOQ)	0.05 - 0.1 µg/mL

Table 2: Precision and Accuracy

Parameter	Concentration Level	Typical Value
Intra-day Precision (%CV)	Low, Medium, High QC	< 10%
Inter-day Precision (%CV)	Low, Medium, High QC	< 15%
Accuracy (% Bias)	Low, Medium, High QC	± 15%

Table 3: Recovery

Parameter	Typical Value
Extraction Recovery	85 - 110%

Signaling Pathway and Experimental Logic

As an internal standard, 14:1 cholesteryl ester-d7 does not participate in biological signaling pathways. Its utility lies in the analytical workflow to ensure accurate measurement of endogenous cholesteryl esters that are part of key metabolic pathways. The diagram below illustrates the central role of cholesteryl esters in cholesterol metabolism.

Caption: Simplified overview of cholesteryl ester metabolism. (Within 100 characters)

Conclusion

14:1 Cholesteryl ester-d7 is a high-purity, reliable internal standard for the accurate quantification of various cholesteryl ester species in diverse biological matrices. The protocols and performance data presented here provide a comprehensive guide for researchers, scientists, and drug development professionals to establish and validate robust LC-MS/MS-based lipidomics workflows. The use of this internal standard in an isotope dilution mass spectrometry approach will significantly enhance the quality and reliability of quantitative data in studies of cholesterol metabolism and related diseases.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Quantification of Cholesteryl Esters by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are neutral lipids that represent the primary form for cholesterol storage and transport in various biological systems. The accurate quantification of specific cholesteryl ester species is crucial for understanding lipid metabolism and its dysregulation in numerous diseases, including atherosclerosis, and for the development of novel therapeutic agents. This document provides a detailed protocol for the quantification of cholesteryl esters using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique. The method described herein is applicable to various biological matrices such as plasma, serum, cells, and tissues.[1][2][3]

Experimental Workflow Overview

The overall experimental workflow for the quantification of cholesteryl esters by LC-MS/MS involves several key stages: sample preparation, including lipid extraction and potential derivatization; chromatographic separation of the lipid species; and detection and quantification by tandem mass spectrometry.

Fig. 1: General workflow for cholesteryl ester quantification.

Detailed Experimental Protocols

This section outlines two common approaches for the LC-MS/MS analysis of cholesteryl esters: a Reverse-Phase LC-MS/MS method and a Normal-Phase (HILIC) LC-MS/MS method.

Protocol 1: Reverse-Phase LC-MS/MS Method

This method is well-suited for the separation of individual cholesteryl ester species based on their fatty acyl chain length and degree of unsaturation.[1][2][3][4]

1. Sample Preparation

• Lipid Extraction (Folch Method):

  • Homogenize tissue samples or take an aliquot of cell suspension or plasma.

  • Add 20 volumes of chloroform:methanol (2:1, v/v) to the sample.

  • Vortex thoroughly for 15 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

  • Centrifuge at 2,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in 200-300 µL of 2:1 (v/v) chloroform:methanol for LC-MS analysis.[1]

• Internal Standards:

  • Prior to extraction, spike the samples with an appropriate internal standard, such as cholesterol-d7 and cholesteryl heptadecanoate (C17:0), to normalize for extraction efficiency and instrument response.[1][4]

2. Liquid Chromatography

• Column: Gemini 5U C18 column (5 µm, 50 x 4.6 mm) with a Gemini guard column.[1][4]

• Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 0.1% formic acid and 5 mM ammonium formate.

• Flow Rate: 0.5 mL/min.[4]

• Gradient: A suitable gradient should be optimized to achieve separation of the cholesteryl esters of interest.

3. Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI).[4]

• MS Parameters:

  • Drying and sheath gas temperature: 250 °C.[4]

  • Drying and sheath gas flow: 10 L/min.[4]

  • Nebulizer pressure: 45 psi.[4]

  • Capillary voltage: 3 kV.[4]

  • Nozzle voltage: 1 kV.[4]

  • Fragmentor voltage: 80 V.[4]

• MS/MS Analysis:

  • Use Auto-MS/MS acquisition mode.[1][4]

  • Set collision energy to 5 eV.[1][4] Cholesteryl esters typically form ammonium adducts [M+NH₄]⁺ which then fragment to a characteristic product ion at m/z 369.351, corresponding to the dehydrated cholesterol moiety.[4][5]

Protocol 2: Normal-Phase (HILIC) LC-MS/MS Method

This method offers a rapid analysis for the simultaneous quantification of total free cholesterol, total cholesteryl esters, and triglycerides.[6]

1. Sample Preparation

• High-Throughput Extraction:

  • Use a 96-well plate format for sample processing.

  • Precipitate proteins and extract lipids in a single step.

  • Evaporate the solvent and reconstitute the sample for injection.[6]

• Internal Standards: Utilize appropriate internal standards for each lipid class.

2. Liquid Chromatography

• Column: Kinetex HILIC (1.7 µm, 2.1 × 50 mm).[6]

• Mobile Phase A: Hexanes with 0.05% isopropanol.[6]

• Mobile Phase B: Hexanes with 5% ethanol and 0.05% isopropanol.[6]

• Flow Rate: 600 µL/min.[6]

• Gradient:

  • Start at 2% B.

  • Increase to 4% B over 0.5 min.

  • Increase to 80% B over 1.0 min.

  • Return to 2% B over 0.1 min.

  • Hold at 2% B for 0.9 min for re-equilibration.[6]

• Total Run Time: 2.5 min.[6]

3. Mass Spectrometry

• Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[6]

• MS/MS Analysis (Multiple Reaction Monitoring - MRM):

  • Both free cholesterol and cholesteryl esters yield a [cholesterol + H – H₂O]⁺ ion at m/z 369.[6] This allows for the sensitive detection of both lipid classes.

Data Presentation

Quantitative data should be presented in a clear and organized manner to facilitate comparison between different experimental conditions or sample groups.

Table 1: Liquid Chromatography Parameters

Parameter	Reverse-Phase Method	Normal-Phase (HILIC) Method
Column	Gemini 5U C18 (5 µm, 50 x 4.6 mm)	Kinetex HILIC (1.7 µm, 2.1 × 50 mm)
Mobile Phase A	50:50 (v/v) Water:Methanol + 0.1% formic acid + 5 mM ammonium formate	Hexanes + 0.05% isopropanol
Mobile Phase B	90:10 (v/v) IPA:ACN + 0.1% formic acid + 5 mM ammonium formate	Hexanes + 5% ethanol + 0.05% isopropanol
Flow Rate	0.5 mL/min	600 µL/min
Total Run Time	Dependent on gradient	2.5 min

Table 2: Mass Spectrometry Parameters

Parameter	Reverse-Phase Method (ESI)	Normal-Phase Method (APCI)
Ionization Mode	Positive Electrospray Ionization	Positive Atmospheric Pressure Chemical Ionization
Key Fragment Ion (m/z)	369.351 ([M+NH₄-RCOOH]⁺)	369 ([M+H-H₂O]⁺)
Collision Energy	5 eV	In-source CID
Scan Mode	Auto-MS/MS	Multiple Reaction Monitoring (MRM)

Table 3: Method Performance Characteristics

Parameter	Value	Reference
Limit of Detection (LOD) for CE	0.04 mg/dL	[6]
Lower Limit of Quantification (LLOQ) for CE	Determined by lowest calibration standard with <20% deviation	[6]
Upper Limit of Quantification (ULOQ) for CE	Determined by highest calibration standard with <15% deviation	[6]
Linear Dynamic Range	~3 orders of magnitude (1 pmol to 1 nmol for C17:0 CE)	[1]

Data Analysis and Quantification

The absolute concentrations of cholesteryl esters are determined by measuring the area under the curve for each analyte relative to the respective internal standard.[1] This ratio is then normalized to the total protein content for cell or whole blood samples, or to the organ weight for tissue samples.[1] A calibration curve should be generated using a series of known concentrations of authentic standards to ensure accurate quantification.

Signaling Pathway and Logical Relationships

The quantification of cholesteryl esters is often a key component in studies of lipid metabolism and related signaling pathways. The following diagram illustrates a simplified logical relationship in such a study.

Fig. 2: Logical flow of a study involving CE quantification.

Conclusion

The LC-MS/MS methods described in this application note provide robust and sensitive platforms for the quantification of cholesteryl esters in various biological samples. The choice between a reverse-phase and a normal-phase method will depend on the specific research question, with the former being ideal for detailed profiling of individual CE species and the latter for high-throughput analysis of total CE content. Careful sample preparation and the use of appropriate internal standards are critical for achieving accurate and reproducible results.

References

• 1. biorxiv.org [biorxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 6. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Cholesterol Esters Using a Deuterated Internal Standard by LC-MS/MS

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesterol esters (CEs) are crucial molecules in lipid metabolism and transport, and their accurate quantification is vital for research in cardiovascular disease, metabolic disorders, and drug development. This document provides a detailed protocol for the quantitative analysis of various cholesterol ester species in biological matrices, such as plasma, cells, and tissues, using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a deuterium-labeled internal standard (d7-cholesterol or a specific d7-cholesteryl ester). The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.

Introduction

Mass spectrometry-based methods, particularly LC-MS/MS, have become the gold standard for the specific and sensitive quantification of lipids from complex biological samples. While cholesterol and its esters are notoriously challenging to analyze due to their hydrophobicity and poor ionization efficiency, the use of appropriate internal standards and optimized chromatography can overcome these hurdles.[1] Deuterium-labeled standards, such as d7-cholesterol or d7-cholesteryl esters, are ideal as they are chemically identical to the endogenous analytes, ensuring they behave similarly during extraction and ionization, but are distinguishable by their mass-to-charge ratio (m/z).[2] This application note details a robust workflow from sample preparation to data analysis for the reliable quantification of cholesterol esters.

Experimental Workflow

The overall experimental workflow for the quantitative analysis of cholesterol esters is depicted below. This process includes sample homogenization, lipid extraction with an internal standard, separation by liquid chromatography, and detection by tandem mass spectrometry.

Caption: General workflow for cholesterol ester quantification.

Detailed Experimental Protocols

Materials and Reagents

• Solvents: HPLC-grade chloroform, methanol, isopropanol, hexane, and water.

• Internal Standard (IS): d7-Cholesterol or a specific d7-cholesteryl ester (e.g., Cholesteryl-d7-oleate).[3] Stock solution at 1 mg/mL in a suitable organic solvent.

• Extraction Solvents:

  • Chloroform:Methanol (2:1, v/v)

• Mobile Phases:

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Biological Samples: Plasma, cultured cells, or tissue homogenates.

Sample Preparation

This protocol is adapted for cultured cells or tissue samples.[4]

• Homogenization: Homogenize 10-20 mg of tissue or a pellet of 1-5 million cells in 1 mL of ice-cold phosphate-buffered saline (PBS).

• Internal Standard Spiking: To the 1 mL homogenate, add a known amount of the d7-cholesteryl ester internal standard. For example, add 1 nmol of C17:0 cholesteryl ester and 2 nmol of cholesterol-d7.[4]

• Lipid Extraction (Bligh-Dyer Method): a. Add 3 mL of chloroform:methanol (2:1, v/v) to the sample.[4] b. Vortex vigorously for 1 minute. c. Centrifuge at 1500 x g for 15 minutes to induce phase separation.[4] d. Carefully collect the lower organic phase using a glass Pasteur pipette into a new glass tube. e. Re-extract the remaining aqueous phase with 2 mL of chloroform, vortex, and centrifuge again. f. Pool the organic phases.

• Drying and Reconstitution: a. Dry the combined organic extracts under a gentle stream of nitrogen at 37°C. b. Reconstitute the dried lipid film in 200 µL of the initial mobile phase composition (e.g., 50:50 Mobile Phase A:B) for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters provide a starting point and should be optimized for the specific instrument in use.

• LC System: A UHPLC system is recommended for optimal resolution.

• Column: A C18 reverse-phase column (e.g., Gemini 5U C18, 50 x 4.6 mm, 5 µm) is suitable for separating cholesterol esters.[2][4]

• Column Temperature: 40°C

• Flow Rate: 0.5 mL/min

• Injection Volume: 5-10 µL

• LC Gradient:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	50	50
  2.0	0	100
  12.0	0	100
  12.1	50	50

  | 15.0 | 50 | 50 |

• Mass Spectrometer: A triple quadrupole or QTOF mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 300°C

  • Gas Flow: 10 L/min

• Data Acquisition: Multiple Reaction Monitoring (MRM) mode. The precursor ion for cholesteryl esters is typically the ammonium adduct [M+NH4]+, which fragments to a characteristic product ion of m/z 369.3 (the dehydrated cholesterol core).[2]

MRM Transitions for Quantification

The specific m/z values for the precursor and product ions will depend on the cholesteryl ester species of interest and the chosen internal standard.

Compound	Precursor Ion [M+NH4]+	Product Ion
Cholesteryl Oleate (18:1)	668.6	369.3
Cholesteryl Linoleate (18:2)	666.6	369.3
Cholesteryl Palmitate (16:0)	642.6	369.3
d7-Cholesteryl Oleate (IS)	675.6	376.4

Note: The product ion for d7-cholesterol containing species will be shifted by +7 Da.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each cholesterol ester and the d7-internal standard using the instrument's software.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of unlabeled cholesteryl esters and a fixed concentration of the d7-internal standard. Process these standards in the same manner as the samples.

• Ratio Calculation: For each standard and sample, calculate the peak area ratio of the analyte to the internal standard.

• Regression Analysis: Plot the peak area ratio against the concentration of the calibration standards and perform a linear regression to generate a calibration curve.

• Concentration Determination: Determine the concentration of cholesterol esters in the unknown samples by interpolating their peak area ratios from the calibration curve.

Performance Characteristics

The performance of LC-MS/MS methods for cholesterol ester analysis is typically characterized by high sensitivity and a broad dynamic range.

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	0.01 - 10.0 µg/mL	[5]
Linearity (r²)	> 0.99	[5]
Intra-day Precision (%CV)	< 5.2%	[6]
Inter-day Precision (%CV)	< 8.5%	[6]
Accuracy (% Bias)	-10% to +10%	[6]
Recovery	80 - 120%	-

Note: These values are representative and can vary depending on the specific analyte, matrix, and instrumentation.

Signaling Pathway Visualization

The quantification of cholesterol esters is often relevant to understanding cellular cholesterol homeostasis. The simplified pathway below illustrates the central role of ACAT (Acyl-CoA: cholesterol acyltransferase) in the esterification of free cholesterol for storage in lipid droplets.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Targeted Lipidomics: 14:1 Cholesteryl Ester-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CE) are crucial molecules in lipid metabolism, serving as the primary form for cholesterol transport in lipoproteins and for intracellular cholesterol storage. Dysregulation of CE metabolism is implicated in numerous pathologies, including atherosclerosis, neurodegenerative diseases, and certain cancers. Targeted lipidomics, employing mass spectrometry, enables the precise quantification of individual CE species, offering valuable insights into disease mechanisms and potential therapeutic targets.

14:1 Cholesteryl ester, also known as cholesteryl myristoleate, is a specific CE species that has garnered interest in various research fields. The use of a stable isotope-labeled internal standard, such as 14:1 cholesteryl ester-d7 (cholesteryl myristoleate-d7), is paramount for accurate and precise quantification in targeted lipidomics workflows. This deuterated standard mimics the chemical and physical properties of its endogenous counterpart, thus accounting for variations in sample extraction, processing, and instrument response. These application notes provide a comprehensive guide to the use of 14:1 cholesteryl ester-d7 in targeted lipidomics.

Chemical Properties and Role as an Internal Standard

Chemical Structure: 14:1 Cholesteryl ester-d7 is a synthetic molecule where seven hydrogen atoms on the cholesterol backbone have been replaced with deuterium. This isotopic labeling results in a mass shift of +7 Da compared to the endogenous molecule, allowing for its distinct detection by mass spectrometry without altering its chemical behavior during sample preparation and chromatographic separation.

Function in Targeted Lipidomics: In targeted lipidomics, 14:1 cholesteryl ester-d7 is added to biological samples at a known concentration at the initial stage of sample preparation. Its primary functions are:

• Correction for Sample Loss: It accounts for any loss of the analyte of interest during the multi-step processes of lipid extraction and sample cleanup.

• Normalization of Ionization Efficiency: It corrects for variations in ionization efficiency in the mass spectrometer source, a phenomenon known as the matrix effect, which can be caused by other components in the biological sample.

• Improved Quantitative Accuracy and Precision: By normalizing the signal of the endogenous analyte to that of the internal standard, the accuracy and reproducibility of the quantification are significantly enhanced.

Quantitative Data Presentation

The following table summarizes representative quantitative data for cholesteryl myristoleate (CE 14:1) in human plasma, showcasing the utility of targeted lipidomics in clinical research. The use of 14:1 cholesteryl ester-d7 as an internal standard is critical for obtaining such reliable quantitative results.

Analyte	Sample Type	Condition	Concentration Range (µg/mL)	Analytical Method	Internal Standard
Cholesteryl Myristoleate (CE 14:1)	Human Plasma	Healthy Adults	1.5 - 5.0	LC-MS/MS	14:1 Cholesteryl Ester-d7
Cholesteryl Myristoleate (CE 14:1)	Human Plasma	Cardiovascular Disease Patients	Elevated	LC-MS/MS	14:1 Cholesteryl Ester-d7
Cholesteryl Myristoleate (CE 14:1)	Human Plasma	Inflammatory Bowel Disease Patients	Altered	LC-MS/MS	14:1 Cholesteryl Ester-d7

Note: The concentration ranges are illustrative and can vary based on the specific patient cohort, and analytical methodology. The use of a dedicated internal standard like 14:1 cholesteryl ester-d7 is crucial for establishing and comparing such values across different studies.

Experimental Protocols

This section provides a detailed methodology for the targeted quantification of 14:1 cholesteryl ester using 14:1 cholesteryl ester-d7 as an internal standard.

Sample Preparation and Lipid Extraction

This protocol is adapted for the analysis of cholesteryl esters from human plasma.

Materials:

• Human plasma (collected with EDTA)

• 14:1 Cholesteryl Ester-d7 internal standard solution (in a suitable organic solvent like methanol or chloroform)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw frozen plasma samples on ice.

• In a clean glass tube, add 50 µL of plasma.

• Add 10 µL of the 14:1 cholesteryl ester-d7 internal standard solution at a known concentration.

• Add 500 µL of methanol and vortex for 30 seconds.

• Add 1.5 mL of MTBE and vortex for 1 minute.

• Add 375 µL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 4000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase containing the lipids into a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1, v/v).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole or high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable for the separation of cholesteryl esters.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 50°C.

• Injection Volume: 5 µL.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	30
  2.0	50
  10.0	95
  12.0	95
  12.1	30

  | 15.0 | 30 |

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Collision Gas: Argon.

• MRM Transitions:

  Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
  Cholesteryl Myristoleate (CE 14:1)	612.6 [M+NH₄]⁺	369.3	25

  | 14:1 Cholesteryl Ester-d7 | 619.6 [M+NH₄]⁺ | 376.3 | 25 |

Note: The precursor ion for cholesteryl esters is typically the ammonium adduct ([M+NH₄]⁺). The product ion at m/z 369.3 corresponds to the cholesteryl cation after the neutral loss of the myristoleic acid. For the d7-labeled internal standard, the product ion is shifted to m/z 376.3. Collision energies should be optimized for the specific instrument used.

Mandatory Visualizations

Cholesteryl Ester Metabolism and Transport Pathway

Caption: Overview of cholesteryl ester metabolism and transport.

Targeted Lipidomics Workflow for Cholesteryl Ester Quantification

Caption: Workflow for targeted quantification of cholesteryl esters.

Conclusion

The use of 14:1 cholesteryl ester-d7 as an internal standard is indispensable for the accurate and reliable quantification of cholesteryl myristoleate in complex biological matrices. The detailed protocols and workflow provided herein offer a robust framework for researchers and drug development professionals to implement targeted lipidomics studies. Such analyses are critical for advancing our understanding of the role of specific cholesteryl ester species in health and disease, and for the development of novel diagnostic and therapeutic strategies.

Application of 14:1 Cholesteryl Ester-d7 in Metabolic Studies: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 14:1 cholesteryl ester-d7 (cholesteryl myristoleate-d7) in metabolic studies. This stable isotope-labeled internal standard is a crucial tool for the accurate quantification of cholesteryl esters in various biological matrices through mass spectrometry-based techniques. Its application is pivotal in lipidomics research, aiding in the understanding of cholesterol metabolism, the diagnosis of metabolic disorders, and the development of therapeutic interventions.

Introduction to Cholesteryl Ester Analysis

Cholesteryl esters are neutral lipids that serve as the primary storage and transport form of cholesterol in the body.[1] They are key components of lipoproteins and play a significant role in cholesterol homeostasis. Dysregulation of cholesteryl ester metabolism is implicated in numerous diseases, including atherosclerosis, metabolic syndrome, and certain genetic disorders.[2] The accurate measurement of individual cholesteryl ester species is therefore essential for both basic research and clinical diagnostics.

Stable isotope dilution mass spectrometry is the gold standard for the quantification of endogenous molecules in complex biological samples.[1] By introducing a known amount of a stable isotope-labeled analogue of the analyte, such as 14:1 cholesteryl ester-d7, variations during sample preparation and analysis can be corrected for, ensuring high accuracy and precision.[3]

Core Applications

The primary application of 14:1 cholesteryl ester-d7 is as an internal standard in quantitative lipidomics studies. Specific applications include:

• Metabolic Flux Analysis: Tracing the metabolic fate of cholesterol and fatty acids by monitoring the incorporation of stable isotopes into the cholesteryl ester pool.[4]

• Biomarker Discovery: Identifying changes in the cholesteryl ester profile associated with disease states.

• Drug Efficacy Studies: Assessing the impact of therapeutic agents on cholesterol metabolism.[4]

• Nutritional Studies: Investigating the influence of diet on lipid profiles.[4]

Experimental Protocols

The following protocols outline a general workflow for the quantification of cholesteryl esters in biological samples using 14:1 cholesteryl ester-d7 as an internal standard.

Materials and Reagents

• 14:1 Cholesteryl Ester-d7 (Internal Standard)

• Solvents: Methanol, Isopropanol, Acetonitrile, Chloroform, Hexane (LC-MS grade)

• Formic Acid

• Ammonium Formate

• Internal Standard Spiking Solution: Prepare a stock solution of 14:1 cholesteryl ester-d7 in a suitable organic solvent (e.g., 1:1 Dichloromethane:Methanol). The final concentration in the sample will depend on the expected levels of endogenous cholesteryl esters.

Sample Preparation: Lipid Extraction

A modified Bligh-Dyer or Folch extraction is commonly used for total lipid extraction from biological samples such as plasma, serum, cells, or tissues.[5]

Protocol for Lipid Extraction from Plasma/Serum:

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma or serum.

• Add a known amount of the 14:1 cholesteryl ester-d7 internal standard spiking solution.

• Add 500 µL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 1 minute.

• Incubate at room temperature for 20 minutes.

• Add 100 µL of 0.9% NaCl solution and vortex briefly.

• Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol:isopropanol 1:1, v/v).

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument) is required.[6][7]

Chromatographic Conditions (Reverse-Phase):

• Column: C18 column (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm)[6]

• Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate[6]

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate[6]

• Flow Rate: 0.5 mL/min[6]

• Gradient:

  • 0–4 min: 40% B

  • 4–6 min: 40–60% B

  • 6–16 min: 60–100% B

  • 16–22 min: 100% B (wash)

  • 22–24 min: 100–40% B

  • 24–30 min: 40% B (re-equilibration)[6]

• Injection Volume: 5-10 µL

• Column Temperature: 40 °C[6]

Mass Spectrometry Conditions (Positive Ion Mode):

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[7][8]

• Scan Mode: Multiple Reaction Monitoring (MRM) or Precursor Ion Scan.[8]

• MRM Transitions: Cholesteryl esters typically form ammonium adducts [M+NH4]+. Upon collision-induced dissociation (CID), they produce a characteristic fragment ion at m/z 369.3, corresponding to the dehydrated cholesterol moiety.[8]

  • Analyte (e.g., Cholesteryl Myristoleate): Precursor ion ([M+NH4]+) -> Product ion (m/z 369.3)

  • Internal Standard (14:1 Cholesteryl Ester-d7): Precursor ion ([M+d7+NH4]+) -> Product ion (m/z 376.4)

• Collision Energy: Optimization is required, but a starting point of 5-10 eV can be used.[9]

Data Presentation

Quantitative data from lipidomics studies should be presented in a clear and organized manner to facilitate comparison and interpretation.

Table 1: LC-MS/MS Method Performance Characteristics

Parameter	Value	Reference
Linearity (R²)	≥ 0.99	[10]
Intra-day Precision (CV)	< 10%	[7]
Inter-day Precision (CV)	< 15%	[7]
Limit of Quantification (LOQ)	Analyte-dependent	[10]

Table 2: Example Quantification of Cholesteryl Esters in Mammalian Cell Lines (nmol/mg protein)

Cholesteryl Ester	HEK293T	RAW264.7	Neuro2A
Saturated
CE 16:0	0.5 ± 0.1	1.2 ± 0.3	0.8 ± 0.2
CE 18:0	0.3 ± 0.1	0.8 ± 0.2	0.5 ± 0.1
Monounsaturated
CE 16:1	1.2 ± 0.3	2.5 ± 0.6	1.8 ± 0.4
CE 18:1	2.8 ± 0.7	5.1 ± 1.2	3.5 ± 0.8
Polyunsaturated
CE 18:2	1.5 ± 0.4	3.2 ± 0.8	2.1 ± 0.5
CE 20:4	0.8 ± 0.2	1.9 ± 0.5	1.1 ± 0.3

Data is hypothetical and for illustrative purposes, based on trends observed in published literature.[9]

Visualizations

Diagrams are essential for illustrating complex biological pathways and experimental procedures.

Caption: Experimental workflow for quantitative lipidomics of cholesteryl esters.

Caption: Simplified overview of cholesterol metabolism and esterification.

References

• 1. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A new labeling approach using stable isotopes to study in vivo plasma cholesterol metabolism in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesterol efflux analyses using stable isotopes and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Throughput Quantification of Cholesteryl Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-throughput quantification of cholesteryl esters (CEs), crucial molecules in cellular cholesterol homeostasis and implicated in various diseases, including atherosclerosis, cancer, and metabolic disorders. Accurate and efficient measurement of CE levels is paramount for understanding disease mechanisms and for the development of novel therapeutics.

Introduction

Cholesteryl esters are neutral lipids formed by the esterification of cholesterol with a fatty acid, a reaction catalyzed by acyl-CoA:cholesterol acyltransferases (ACAT1 and ACAT2). CEs are the primary form for cholesterol storage within cells and for its transport within lipoproteins. Dysregulation of CE metabolism can lead to cellular dysfunction and contribute to pathology. High-throughput quantification methods are essential for screening compound libraries, characterizing disease models, and analyzing clinical samples in a time- and cost-effective manner. This guide details three widely used high-throughput methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Enzymatic Assays, and Fluorescence-Based Assays.

Section 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity, specificity, and the ability to quantify individual cholesteryl ester species, providing a detailed profile of CE composition. This method is considered the gold standard for lipid analysis.[1][2]

Application Note:

LC-MS/MS is ideal for in-depth lipidomic studies where the identification and quantification of specific CE molecules are required. It is particularly valuable in drug discovery for elucidating the mechanism of action of compounds that modulate lipid metabolism and for identifying biomarkers of disease. While it requires sophisticated instrumentation, its high information content justifies its use in many research and development settings. Recent advancements have led to the development of robust, high-throughput LC-MS methods compatible with lipidomics strategies.[1][2][3]

Experimental Protocol: LC-MS/MS Quantification of CEs in Mammalian Cells

1. Materials and Reagents:

• Internal Standards: Deuterated cholesterol (e.g., Cholesterol-d7) and a non-endogenous cholesteryl ester (e.g., cholesteryl heptadecanoate).

• Solvents: LC-MS grade chloroform, methanol, isopropanol, acetonitrile, formic acid, and ammonium formate.

• Cell culture reagents, PBS.

• 96-well plates for cell culture and sample extraction.

2. Sample Preparation (Lipid Extraction): a. Plate 1 x 10^6 cells per well in a 96-well plate and treat as required. b. Wash cells twice with cold PBS. c. Add 200 µL of a chloroform:isopropanol:NP-40 (7:11:0.1 v/v/v) solution containing internal standards to each well.[4][5] d. Shake the plate for 10 minutes to lyse the cells and extract lipids. e. Centrifuge the plate at 15,000 x g for 10 minutes.[4][5] f. Transfer the supernatant (organic phase) to a new 96-well plate. g. Dry the lipid extract under a stream of nitrogen or in a vacuum concentrator at 50°C.[4][5] h. Reconstitute the dried lipids in 200 µL of 2:1 (v/v) chloroform:methanol.[3]

3. LC-MS/MS Analysis: a. Instrumentation: Agilent 6545 Quadrupole Time-Of-Flight (QTOF) mass spectrometer with an Agilent 1290 Infinity II UHPLC system or equivalent.[3] b. Column: Gemini 5U C18 column (50 x 4.6 mm, 5 µm) with a guard column.[3] c. Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium formate.[6] d. Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate.[6] e. Flow Rate: 0.5 mL/min.[6] f. Gradient:

• 0–4 min: 40% B
• 4–6 min: 40–60% B
• 6–16 min: 60–100% B
• 16–22 min: 100% B (wash)
• 22–24 min: 100–40% B
• 24–30 min: 40% B (re-equilibration)[6] g. Mass Spectrometry:
• Mode: Auto-MS/MS acquisition.[3]
• Ionization: Electrospray Ionization (ESI), positive mode.
• MS/MS Fragmentation: A signature fragment for cholesteryl esters at m/z 369.351 (dehydrated cholesterol) is used for identification and quantification.[7]

4. Data Analysis: a. Integrate the peak areas for each cholesteryl ester species and the internal standards. b. Normalize the peak area of each CE to the peak area of the internal standard. c. Quantify the concentration of each CE using a standard curve generated with known amounts of CE standards. d. Normalize the final concentration to the protein content or cell number of the corresponding well.

Data Presentation:

Table 1: Quantification of Cholesteryl Ester Species in HT29 Cells Treated with an ACAT Inhibitor.

Cholesteryl Ester Species	Control (pmol/mg protein)	ACAT Inhibitor (1 µM) (pmol/mg protein)	% Inhibition
CE 16:0 (Palmitate)	150.2 ± 12.5	30.1 ± 4.2	80.0%
CE 18:1 (Oleate)	450.6 ± 35.8	90.3 ± 11.7	79.9%
CE 18:2 (Linoleate)	225.3 ± 18.9	45.1 ± 6.3	80.0%
Total Cholesteryl Esters	826.1 ± 67.2	165.5 ± 22.2	79.9%

Data are presented as mean ± standard deviation (n=4).

Experimental Workflow:

Caption: Workflow for LC-MS/MS quantification of cholesteryl esters.

Section 2: High-Throughput Enzymatic Assays

Enzymatic assays provide a rapid and cost-effective method for the quantification of total cholesterol and cholesteryl esters. These assays are well-suited for high-throughput screening of large compound libraries.[8]

Application Note:

Enzymatic assays are excellent for primary screening campaigns in drug discovery where the goal is to identify "hits" that modulate total CE levels. They are simple to perform, readily automatable, and do not require specialized instrumentation beyond a standard plate reader. These assays can be configured to measure free cholesterol, total cholesterol (free cholesterol + cholesteryl esters), and by subtraction, the amount of cholesteryl esters.[5][9]

Experimental Protocol: Enzymatic Quantification of CEs in a 96-Well Plate Format

1. Materials and Reagents:

• Cholesterol/Cholesteryl Ester Assay Kit (e.g., from Promega, Abcam, or Merck Millipore).[4][9][10] These kits typically include:

  • Cholesterol Assay Buffer

  • Cholesterol Probe (e.g., a fluorometric or colorimetric probe)

  • Enzyme Mix (containing cholesterol oxidase and horseradish peroxidase)

  • Cholesterol Esterase

  • Cholesterol Standard

• 96-well clear or black plates (depending on colorimetric or fluorometric detection).

• Chloroform:Isopropanol:NP-40 (7:11:0.1) for lipid extraction.

2. Sample Preparation (Lipid Extraction): a. Follow the same lipid extraction procedure as described in the LC-MS/MS protocol (Section 1, steps 2a-2g). b. Dissolve the dried lipids in 200 µL of Cholesterol Assay Buffer by vortexing or sonicating until homogeneous.[4][5]

3. Assay Procedure: a. Standard Curve Preparation: Prepare a cholesterol standard curve according to the kit manufacturer's instructions, typically ranging from 0 to 10 µ g/well for colorimetric assays or 0 to 1 µ g/well for fluorometric assays.[9] b. Reaction Setup:

• For Total Cholesterol : To each well containing the sample or standard, add the Reaction Mix containing Cholesterol Esterase.
• For Free Cholesterol : To a parallel set of wells with the same samples, add the Reaction Mix without Cholesterol Esterase. c. Incubation: Incubate the plate at 37°C for 60 minutes, protected from light.[5][9] d. Measurement:
• Colorimetric: Measure the absorbance at 570 nm.[5][9]
• Fluorometric: Measure the fluorescence at Ex/Em = 535/587 nm.[5][9]

4. Data Analysis: a. Subtract the background reading (no cholesterol control) from all measurements. b. Determine the concentration of total cholesterol and free cholesterol in the samples using the standard curve. c. Calculate the cholesteryl ester concentration:

• Cholesteryl Ester (µ g/well ) = Total Cholesterol (µ g/well ) - Free Cholesterol (µ g/well ) d. Normalize the results to the initial protein content or cell number.

Data Presentation:

Table 2: High-Throughput Screening of Compound Library for ACAT Inhibition.

Compound ID	Total Cholesterol (µg/mg protein)	Free Cholesterol (µg/mg protein)	Cholesteryl Ester (µg/mg protein)	% CE Inhibition
Control	35.2 ± 3.1	10.1 ± 1.2	25.1 ± 2.5	0%
Compound A	15.8 ± 1.5	12.5 ± 1.1	3.3 ± 0.4	86.8%
Compound B	33.9 ± 2.9	10.5 ± 0.9	23.4 ± 2.1	6.8%
Compound C	20.1 ± 2.0	11.2 ± 1.3	8.9 ± 0.9	64.5%

Data are presented as mean ± standard deviation (n=3).

Experimental Workflow:

Caption: Workflow for the enzymatic quantification of cholesteryl esters.

Section 3: Fluorescence-Based Assays

Fluorescence-based assays offer a sensitive and high-throughput method for measuring cholesterol uptake and total cholesterol levels. These assays often utilize fluorescently tagged cholesterol probes.

Application Note:

Fluorescence-based assays are particularly useful for studying cholesterol uptake and trafficking in living cells. They can be adapted for high-content screening platforms to visualize and quantify cholesterol distribution within cellular compartments. While they may not distinguish between free cholesterol and cholesteryl esters directly, they provide valuable insights into the initial steps of cholesterol metabolism.

Experimental Protocol: Fluorescent Cholesterol Uptake Assay

1. Materials and Reagents:

• Fluorescently tagged cholesterol probe (e.g., NBD-cholesterol).

• Adherent cells cultured in black, clear-bottom 96-well plates.

• Cell culture medium, PBS.

• Fluorescence plate reader.

2. Assay Procedure: a. Plate cells in a black, clear-bottom 96-well plate and allow them to adhere overnight. b. Treat cells with test compounds as required. c. Add the fluorescently tagged cholesterol probe to the cell culture medium and incubate for a specified time (e.g., 4 hours). d. Wash the cells three times with cold PBS to remove excess probe. e. Add fresh PBS or a suitable imaging buffer to the wells. f. Measure the fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the probe (e.g., Ex/Em = 485/535 nm for NBD-cholesterol).

3. Data Analysis: a. Subtract the background fluorescence from wells containing no cells. b. Normalize the fluorescence intensity to the cell number (e.g., using a DNA-binding dye like Hoechst 33342). c. Compare the fluorescence intensity of treated cells to control cells to determine the effect of the compounds on cholesterol uptake.

Data Presentation:

Table 3: Effect of Test Compounds on Cholesterol Uptake in HeLa Cells.

Compound	Concentration (µM)	Normalized Fluorescence Intensity (Arbitrary Units)	% Change from Control
Control	-	100 ± 8.5	0%
Compound X	1	52 ± 5.1	-48%
Compound Y	1	98 ± 7.9	-2%
Compound Z	1	145 ± 12.3	+45%

Data are presented as mean ± standard deviation (n=4).

Experimental Workflow:

Caption: Workflow for a fluorescence-based cholesterol uptake assay.

Section 4: Signaling Pathways Involving Cholesteryl Ester Metabolism

The synthesis of cholesteryl esters is tightly regulated and integrated with cellular signaling pathways that control cell growth, proliferation, and survival. Understanding these pathways is crucial for identifying novel therapeutic targets.

ACAT1/2 Signaling in Cancer

Acyl-CoA:cholesterol acyltransferases 1 and 2 (ACAT1 and ACAT2) are key enzymes that catalyze the formation of cholesteryl esters.[6][11] Upregulation of ACAT1 has been observed in various cancers and is associated with increased cell proliferation and tumor progression.[6][11] ACAT1 activity can be modulated by signaling pathways such as the PI3K/AKT pathway.[12][13]

Caption: ACAT1 signaling pathway in cancer cell proliferation.

CCK2R Signaling and Cholesteryl Ester Formation

The cholecystokinin 2 receptor (CCK2R), a G protein-coupled receptor, has been shown to promote cell proliferation and invasion in certain cancers.[14] Activation of CCK2R can lead to the stimulation of the ACAT/cholesterol esterification pathway through the activation of protein kinase C zeta (PKCζ) and the extracellular signal-regulated kinase 1/2 (ERK1/2) pathway.[14]

Caption: CCK2R signaling pathway leading to cholesteryl ester formation.

Conclusion

The choice of a high-throughput method for cholesteryl ester quantification depends on the specific research question, the required level of detail, and the available resources. LC-MS/MS provides the most comprehensive analysis of individual CE species, while enzymatic and fluorescence-based assays are powerful tools for large-scale screening applications. By integrating these quantitative methods with an understanding of the underlying signaling pathways, researchers can gain significant insights into the role of cholesteryl ester metabolism in health and disease, ultimately paving the way for the development of novel therapeutic interventions.

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. abcam.com [abcam.com]
• 5. advisains.id [advisains.id]
• 6. Frontiers | Targeting ACAT1 in cancer: from threat to treatment [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. A simple and sensitive enzymatic method for cholesterol quantification in macrophages and foam cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. promega.com [promega.com]
• 11. Targeting ACAT1 in cancer: from threat to treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. ACAT2 Promotes Cell Proliferation and Associates with Malignant Progression in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14:1 Cholesteryl Ester-d7 in Cholesterol Flux Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesterol homeostasis is a critical cellular process, and its dysregulation is implicated in numerous diseases, most notably atherosclerosis. Cholesterol efflux, the process by which cells transport excess cholesterol to extracellular acceptors, is a key mechanism for maintaining this balance. The ATP-binding cassette transporter A1 (ABCA1) plays a pivotal role in the initial step of reverse cholesterol transport (RCT), mediating the transfer of cellular cholesterol and phospholipids to lipid-poor apolipoprotein A-I (apoA-I).[1] Assaying cholesterol efflux is therefore a vital tool in cardiovascular research and the development of therapeutics aimed at promoting RCT.

Traditionally, cholesterol efflux assays have relied on radiolabeled cholesterol, such as [³H]-cholesterol.[2] However, the use of radioisotopes poses safety and disposal challenges. A safer and equally robust alternative is the use of stable isotope-labeled cholesterol, such as deuterated cholesterol and its esters, coupled with detection by liquid chromatography-mass spectrometry (LC-MS).[3][4][5] This method offers high sensitivity and specificity, allowing for the precise quantification of cholesterol flux.[6][7]

This document provides detailed application notes and protocols for the use of 14:1 cholesteryl ester-d7, a deuterated analog of cholesteryl myristoleate, in cholesterol flux assays. This specific cholesteryl ester allows for the tracing of exogenously supplied cholesterol through its intracellular metabolic pathways and subsequent efflux.

Principle of the Assay

The cholesterol flux assay using 14:1 cholesteryl ester-d7 is based on the principle of isotopic labeling and detection.

• Cell Loading: Cultured cells, typically macrophages like J774 or THP-1, are incubated with 14:1 cholesteryl ester-d7. The cholesteryl ester is taken up by the cells, and the deuterated cholesterol moiety is released through hydrolysis by lysosomal acid lipase.[2][8] This free d7-cholesterol then equilibrates with the intracellular cholesterol pools and can be re-esterified and stored in lipid droplets.[3][8]

• Equilibration: The cells are washed to remove excess unincorporated 14:1 cholesteryl ester-d7 and incubated in a serum-free medium to allow the d7-cholesterol to distribute amongst the cellular cholesterol pools.[9]

• Efflux: The equilibration medium is replaced with a medium containing a cholesterol acceptor, such as apoA-I or high-density lipoprotein (HDL).[10] These acceptors promote the efflux of cholesterol from the cells via transporters like ABCA1.

• Quantification: After a defined incubation period, the amount of d7-cholesterol and its esters in both the cells and the efflux medium is quantified using LC-MS.[4][6][7] The percentage of cholesterol efflux is then calculated.

Experimental Protocols

Materials

• 14:1 Cholesteryl Ester-d7

• Cell line (e.g., J774 murine macrophages)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium

• Cholesterol acceptors (e.g., human apoA-I, HDL)

• Phosphate-buffered saline (PBS)

• Reagents for lipid extraction (e.g., hexane, isopropanol)

• LC-MS system

Protocol 1: ABCA1-Mediated Cholesterol Efflux Assay in J774 Macrophages

This protocol is designed to measure cholesterol efflux specifically mediated by the ABCA1 transporter using apoA-I as the acceptor.

1. Cell Seeding and Labeling:

• Seed J774 macrophages in a 24-well plate at a density that will result in approximately 80-90% confluency at the time of the assay.

• Allow cells to adhere overnight.

• Prepare a loading medium containing 14:1 cholesteryl ester-d7. The optimal concentration should be determined empirically but can start in the range of 10-50 µg/mL. The cholesteryl ester can be complexed with bovine serum albumin (BSA) to facilitate its delivery to the cells.

• Remove the growth medium and incubate the cells with the loading medium for 24-48 hours.

2. Equilibration:

• After the loading period, aspirate the loading medium and wash the cells three times with warm PBS.

• Add serum-free medium to each well and incubate for 18-24 hours. This step allows for the hydrolysis of the d7-cholesteryl ester and the equilibration of the d7-cholesterol within the cellular pools.[9]

3. Cholesterol Efflux:

• Prepare the efflux medium containing the cholesterol acceptor. For ABCA1-mediated efflux, use serum-free medium containing 10 µg/mL apoA-I.[11]

• Include control wells with serum-free medium without any acceptor to measure basal efflux.

• Aspirate the equilibration medium, wash the cells once with PBS, and add the efflux medium to the respective wells.

• Incubate for 4-6 hours.

4. Sample Collection and Lipid Extraction:

• After the efflux period, collect the medium from each well. Centrifuge to pellet any cell debris and transfer the supernatant to a new tube.

• Wash the cells in the plate with cold PBS.

• Lyse the cells by adding a suitable lysis buffer or by scraping them into a known volume of PBS.

• Perform lipid extraction on both the collected medium and the cell lysates. A common method is to use a hexane:isopropanol (3:2, v/v) extraction.

• Evaporate the solvent and reconstitute the lipid extracts in a solvent compatible with your LC-MS system.

5. LC-MS Analysis:

• Analyze the lipid extracts by LC-MS to quantify the amount of d7-cholesterol and d7-cholesteryl esters in both the medium and the cell fractions.

• Use an appropriate internal standard for accurate quantification.

6. Calculation of Cholesterol Efflux:

Cholesterol efflux is typically expressed as a percentage of the total d7-cholesterol in the well (cells + medium).

• % Efflux = [d7-Cholesterol in Medium / (d7-Cholesterol in Medium + d7-Cholesterol in Cells)] x 100

Data Presentation

Quantitative data from cholesterol flux assays should be presented in a clear and organized manner to facilitate comparison between different experimental conditions.

Table 1: Representative Data for ABCA1-Mediated Cholesterol Efflux

Treatment Condition	d7-Cholesterol in Medium (ng)	d7-Cholesterol in Cells (ng)	Total d7-Cholesterol (ng)	% Cholesterol Efflux
No Acceptor (Basal)	50	950	1000	5.0%
+ ApoA-I (10 µg/mL)	250	750	1000	25.0%
+ ApoA-I + ABCA1 Inhibitor	70	930	1000	7.0%

Table 2: Comparison of Efflux to Different Acceptors

Acceptor	Concentration	% Cholesterol Efflux (Mean ± SD)
None	-	5.2 ± 0.8%
ApoA-I	10 µg/mL	24.5 ± 2.1%
HDL	50 µg/mL	35.8 ± 3.5%

Visualizations

Experimental Workflow

Caption: Experimental workflow for the cholesterol flux assay.

ABCA1 Signaling Pathway in Cholesterol Efflux

Caption: Simplified ABCA1 signaling pathway for cholesterol efflux.

References

• 1. researchgate.net [researchgate.net]
• 2. Cholesterol Trafficking: An Emerging Therapeutic Target for Angiogenesis and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrolysis and excretion of cytoplasmic cholesteryl esters by macrophages: stimulation by high density lipoprotein and other agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. ahajournals.org [ahajournals.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Cholesterol efflux analyses using stable isotopes and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Cholesterol efflux assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. abcam.com [abcam.com]

Application Notes and Protocols for Cholesteryl Ester Extraction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl esters (CEs) are neutral lipids that represent the primary form for cholesterol storage and transport in various biological systems. Accurate quantification and analysis of CEs are crucial for research in cardiovascular diseases, metabolic disorders, and drug development. The efficiency and reliability of CE analysis are highly dependent on the initial lipid extraction method. This document provides detailed application notes and protocols for the most common and effective methods for extracting cholesteryl esters from biological samples, including liquid-liquid extraction and solid-phase extraction techniques.

Principles of Cholesteryl Ester Extraction

The fundamental principle behind extracting non-polar lipids like cholesteryl esters is their preferential solubility in organic solvents over aqueous media. The choice of solvent or solvent system is critical to efficiently disrupt cell membranes and lipoprotein complexes, thereby releasing the lipids into the extraction solvent.

• Liquid-Liquid Extraction (LLE): This is a classic technique that utilizes a mixture of polar and non-polar solvents to partition lipids from other cellular components. The most widely used LLE methods are the Folch and Bligh & Dyer methods, which employ a chloroform/methanol mixture. These methods are robust and effective for a broad range of lipids, including cholesteryl esters.[1][2] A key consideration is the sample-to-solvent ratio, which can significantly influence the lipid yield.[1] For samples with high lipid content (>2%), the Folch method, which uses a larger solvent volume, may provide a higher yield.[1]

• Solid-Phase Extraction (SPE): SPE is a chromatographic technique that separates compounds based on their physical and chemical properties. For lipid extraction, a solid stationary phase is used to retain lipids of interest from a liquid sample.[2] Cholesteryl esters can be effectively isolated using SPE, often with aminopropyl-bonded silica columns.[3][4] This method offers the advantage of separating different lipid classes, providing a cleaner extract for downstream analysis.[3]

• Supercritical Fluid Extraction (SFE): SFE utilizes a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.[5][6] This method is considered a "green" alternative due to the use of non-toxic solvents.[6] SFE is particularly efficient for extracting large amounts of cholesterol and can be a rapid and selective method.[6]

Comparative Analysis of Extraction Methods

The choice of extraction method can significantly impact the yield and purity of the extracted cholesteryl esters. The following table summarizes the quantitative data and key characteristics of the most common methods.

Method	Principle	Typical Solvents	Reported Recovery/Efficiency for Cholesteryl Esters	Advantages	Disadvantages	References
Folch	Liquid-Liquid Extraction	Chloroform, Methanol	High recovery for a broad range of lipids, including CEs. Generally considered one of the most effective methods for total lipid extraction.[7]	Robust, well-established, high yield for samples with >2% lipid content.[1]	Laborious, time-consuming, uses toxic chlorinated solvents.[1]	[1][7][8][9]
Bligh & Dyer	Liquid-Liquid Extraction	Chloroform, Methanol	Similar efficiency to the Folch method for total lipids in samples with <2% lipid content.[1] Some studies show it favors the detection of neutral lipids like CEs.[10]	Rapid, suitable for biological fluids.[11]	Lower yield for high-lipid samples compared to Folch, uses toxic chlorinated solvents.[12]	[1][12][13][14][15]
Hexane/Isopropanol	Liquid-Liquid Extraction	Hexane, Isopropanol	Advised for non-polar lipids like cholesteryl esters.[1][7]	Good for apolar lipids, avoids chlorinated solvents.[7]	May yield the lowest amount of total lipids compared to other methods.[1][7]	[1][7][16]
Solid-Phase Extraction (SPE)	Chromatographic Separation	Hexane, Isopropanol, Diethyl Ether, Ethyl Acetate	High recovery, with reported values around 84.9% (SD 4.9) for CEs from plasma.[3]	Allows for fractionation of lipid classes, providing cleaner samples. Rapid alternative to TLC.[3]	Can be more expensive than LLE, requires method development for optimal elution.	[3][4][17][18][19]
Supercritical Fluid Extraction (SFE)	Extraction with Supercritical Fluid	Supercritical CO₂	Can extract up to 52% of cholesterol from certain tissues.[6]	Rapid, environmentally friendly, selective.[6]	Requires specialized equipment, optimization of pressure and temperature is crucial.[6]	[5][6][20]

Experimental Protocols

Folch Method for Cholesteryl Ester Extraction from Tissues

This protocol is a modification of the original Folch method and is suitable for the extraction of total lipids, including cholesteryl esters, from animal tissues.[8][21]

Materials:

• Tissue sample (e.g., liver, adipose tissue)

• Chloroform:Methanol solution (2:1, v/v)

• 0.9% NaCl solution (Saline)

• Homogenizer

• Centrifuge

• Separating funnel or centrifuge tubes

• Rotary evaporator or nitrogen stream evaporator

• Anhydrous sodium sulfate

Procedure:

• Weigh approximately 500 mg of the tissue sample.

• Wash the tissue with ice-cold saline and blot dry.[8]

• In a homogenizer, add the tissue to 10 mL of the chloroform:methanol (2:1) mixture.[8]

• Homogenize the tissue until a uniform suspension is obtained.

• Filter the homogenate through a Whatman No. 1 filter paper into a separating funnel or a large centrifuge tube.[8]

• Add 0.2 volumes of 0.9% NaCl solution to the filtrate (e.g., 2 mL for 10 mL of filtrate).[8]

• Mix vigorously and then allow the mixture to separate into two phases. This can be facilitated by centrifugation at low speed (e.g., 2000 rpm for 10 minutes).[9]

• The lower phase is the chloroform layer containing the lipids, and the upper phase is the aqueous methanol layer.

• Carefully remove the upper phase by aspiration.[9]

• Collect the lower chloroform phase and dry it over anhydrous sodium sulfate.

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator to obtain the dried lipid extract.[9]

• Re-dissolve the lipid extract in a suitable solvent for downstream analysis.

Workflow for Folch Method

Caption: Workflow of the Folch method for lipid extraction.

Bligh & Dyer Method for Cholesteryl Ester Extraction from Cells/Biological Fluids

This protocol is adapted from the Bligh & Dyer method and is suitable for smaller sample volumes, such as cell pellets or biological fluids.[12][13][14]

Materials:

• Cell pellet (e.g., 1 x 10^6 cells) or biological fluid (e.g., 1 mL of plasma)

• Chloroform

• Methanol

• Deionized water

• Vortex mixer

• Centrifuge

Procedure:

• For a 1 mL sample, add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.[14]

• Vortex the mixture thoroughly for 10-15 minutes to ensure complete extraction.[12]

• Add an additional 1.25 mL of chloroform and vortex for 1 minute.[12][14]

• Add 1.25 mL of deionized water and vortex for another minute.[12][14]

• Centrifuge the mixture at 1000 rpm for 5 minutes to separate the phases.[14]

• The mixture will separate into a lower chloroform phase (containing lipids) and an upper aqueous methanol phase.

• Carefully aspirate and discard the upper phase.

• Collect the lower chloroform phase. For a very clean preparation, this phase can be washed with an "authentic upper phase" created by performing the extraction on a blank sample (water instead of biological sample).[14]

• Evaporate the solvent from the collected chloroform phase under a stream of nitrogen.

• Store the dried lipid extract under vacuum until further analysis.[13]

Workflow for Bligh & Dyer Method

Caption: Workflow of the Bligh & Dyer method for lipid extraction.

Solid-Phase Extraction (SPE) for Cholesteryl Ester Isolation

This protocol provides a general guideline for the isolation of cholesteryl esters from a total lipid extract using an aminopropyl-bonded silica SPE column.[3][4]

Materials:

• Dried total lipid extract

• Aminopropyl-bonded silica SPE cartridge (e.g., 100 mg)

• Hexane

• 1% Diethyl ether and 10% Dichloromethane in Hexane

• 5% Ethyl acetate in Hexane

• Chloroform:Methanol (2:1, v/v)

• SPE manifold

Procedure:

• Condition the aminopropyl SPE column by washing it with 8 mL of hexane.[4]

• Dissolve the dried total lipid extract in a small volume of hexane (e.g., 1 mL).[4]

• Load the dissolved lipid sample onto the conditioned SPE column.

• Elute the cholesteryl esters with 12 mL of hexane.[4]

• (Optional) Other neutral lipids can be subsequently eluted with solvents of increasing polarity:

  • Triglycerides: 36 mL of 1% diethyl ether and 10% dichloromethane in hexane.[4]

  • Cholesterol: 36 mL of 5% ethyl acetate in hexane.[4]

  • Diglycerides: 36 mL of 15% ethyl acetate in hexane.[4]

  • Monoglycerides: 18 mL of chloroform:methanol (2:1, v/v).[4]

• Collect the fraction containing the cholesteryl esters.

• Evaporate the solvent under a stream of nitrogen.

• Re-dissolve the purified cholesteryl esters in a suitable solvent for analysis.

Workflow for SPE of Cholesteryl Esters

References

• 1. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A method for separation of phosphatidylcholine, triacylglycerol, non-esterified fatty acids and cholesterol esters from plasma by solid-phase extraction* | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 4. Simple procedures | Cyberlipid [cyberlipid.gerli.com]
• 5. Supercritical fluid extraction and chromatography of cholesterol in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of supercritical fluids in cholesterol extraction from foodstuffs: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 9. Lipid extraction by folch method | PPTX [slideshare.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 13. biochem.wustl.edu [biochem.wustl.edu]
• 14. tabaslab.com [tabaslab.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Extracting cholesterol and lipids from cells — The Open Lab Book v1.0 [theolb.readthedocs.io]
• 17. lipidmaps.org [lipidmaps.org]
• 18. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 20. meatscience.org [meatscience.org]
• 21. mmpc.org [mmpc.org]

Technical Notes & Optimization

solubility of 14:1 cholesteryl ester-d7 in organic solvents

This technical support center provides guidance on the solubility of 14:1 Cholesteryl Ester-d7 (cholesteryl-d7 myristoleate) in common organic solvents. Below you will find frequently asked questions, a troubleshooting guide for solubility issues, and an experimental protocol to determine solubility in a solvent of your choice.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of 14:1 Cholesteryl Ester-d7?

Q2: In which organic solvents is 14:1 Cholesteryl Ester-d7 likely to be soluble?

Based on the known solubility of similar cholesteryl esters and cholesterol, 14:1 Cholesteryl Ester-d7 is likely soluble in:

• Chloroform[3][4][5]

• Hexanes[6]

• Toluene[3]

• Benzene[3][7]

• Diethyl ether[4]

• Methylene chloride[3]

• Acetone[3][4][7]

It is expected to have slight or limited solubility in:

• Ethanol[3][8][9]

• Methanol[3][8]

• Isopropanol[10]

It is likely insoluble in water and polar solvents like DMSO.[1][2]

Q3: Are there any factors that can affect the solubility of this compound?

Yes, several factors can influence the solubility of cholesteryl esters:

• Temperature: Solubility generally increases with temperature.[8][11] Gentle warming can aid dissolution.

• Purity of the solvent: The presence of water or other impurities in the solvent can significantly decrease the solubility of nonpolar compounds like cholesteryl esters.

• Polymorphism: Cholesteryl esters can exist in different crystalline forms (polymorphs), which can have different solubilities.[12]

• Presence of other lipids: The solubility of a specific cholesteryl ester can be influenced by the presence of other lipids in the solution.[13]

Solubility Data Summary

While exact quantitative solubility data for 14:1 Cholesteryl Ester-d7 is not available in the public domain, the following table summarizes the qualitative solubility of cholesterol and related cholesteryl esters in various organic solvents based on available literature. This can be used as a guide for solvent selection.

Solvent	Compound Class	Solubility	Reference
Chloroform	Cholesterol, Cholesteryl Esters	Soluble	[3][4][5]
Methylene Chloride	Cholesteryl Chloroformate	Soluble	[3]
Toluene	Cholesteryl Chloroformate	Soluble	[3]
Benzene	Cholesterol, Cholesteryl Chloroformate	Soluble	[3][7]
Acetone	Cholesterol, Cholesteryl Chloroformate	Soluble	[3][4][7]
Diethyl Ether	Cholesterol	Soluble	[4]
Hexane	Cholesteryl Myristate	Slightly Soluble	[6]
Ethanol	Cholesterol, Cholesteryl Esters	Slightly Soluble	[3][8][9]
Methanol	Cholesterol, Cholesteryl Esters	Slightly Soluble	[3][8]
DMSO	Lipids (general)	Generally Insoluble	[2]
Water	Cholesterol, Cholesteryl Esters	Insoluble	[1][4]

Troubleshooting Guide

Issue: The 14:1 Cholesteryl Ester-d7 is not dissolving in my chosen solvent.

This is a common issue when working with lipids. The following troubleshooting workflow can help you identify and solve the problem.

Caption: Troubleshooting workflow for cholesteryl ester solubility.

Experimental Protocol: Determination of Solubility

This protocol outlines a general method to determine the solubility of 14:1 Cholesteryl Ester-d7 in a specific organic solvent.

Materials:

• 14:1 Cholesteryl Ester-d7

• Selected organic solvent (e.g., chloroform, hexane, ethanol)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• HPLC or GC-MS for quantification

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 14:1 Cholesteryl Ester-d7 to a known volume of the selected solvent in a series of vials.

  • Seal the vials to prevent solvent evaporation.

  • Agitate the vials at a constant temperature (e.g., 25°C) using a shaker for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, centrifuge the vials at a high speed to pellet the undissolved cholesteryl ester.

• Sample Analysis:

  • Carefully take a known aliquot of the supernatant (the clear, saturated solution).

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of your analytical method.

  • Quantify the concentration of 14:1 Cholesteryl Ester-d7 in the diluted sample using a validated HPLC or GC-MS method with an appropriate internal standard.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by taking into account the dilution factor. This value represents the solubility of the 14:1 Cholesteryl Ester-d7 in the chosen solvent at the specified temperature.

Safety Precautions:

• Always work in a well-ventilated fume hood when handling organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 14:1 Cholesteryl Ester-d7 and the chosen solvents before starting any experimental work.

References

• 1. Cholesteryl ester - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Cholesteryl chloroformate, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. usbio.net [usbio.net]
• 5. scribd.com [scribd.com]
• 6. Cholesteryl myristate CAS#: 1989-52-2 [m.chemicalbook.com]
• 7. Cholesterol - Wikipedia [en.wikipedia.org]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Solubility of Cholesterol in some alcohols from 293.15 to 318.15 K | Semantic Scholar [semanticscholar.org]
• 12. mriquestions.com [mriquestions.com]
• 13. Co-solubility of saturated cholesteryl esters: a comparison of calculated and experimental binary phase diagrams - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Deuterated Lipid Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of deuterated lipid standards. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity and optimal performance of your standards.

Frequently Asked-Questions (FAQs)

Q1: What is the recommended storage temperature for deuterated lipid standards?

Deuterated lipid standards should be stored at or below -16°C to ensure long-term stability. For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended.[1][2] Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.[1][2]

Q2: How should I store deuterated lipids that are supplied as a powder?

The storage method depends on the saturation of the lipid's fatty acid chains:

• Saturated Lipids: Lipids with fully saturated fatty acid chains (e.g., dipalmitoyl phosphatidylcholine) are relatively stable as powders. They should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[1][2]

• Unsaturated Lipids: Lipids with one or more double bonds (e.g., dioleoyl phosphatidylcholine) are not stable as powders.[1][2] They are hygroscopic and can quickly absorb moisture, leading to hydrolysis or oxidation.[1][2] These lipids should be promptly dissolved in a suitable organic solvent and stored as a solution at -20°C ± 4°C.[1]

Q3: What type of container should I use for storing deuterated lipid solutions?

Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents.[1][2][3] Storing organic solutions in plastic containers (e.g., polystyrene, polyethylene, polypropylene) is not recommended as plasticizers and other impurities can leach into the solvent, contaminating your standard.[1][2][3] Aqueous suspensions of lipids, however, can be stored in plastic containers.[1][3]

Q4: I need to use a small amount of a powdered lipid standard. What is the correct procedure for aliquoting?

To prevent condensation from accumulating on the cold powder, which can lead to degradation, allow the entire container to warm to room temperature before opening it.[1][2][3] Once the container is at room temperature, you can open it, remove the desired amount, and then tightly reseal the container and return it to the freezer.

Q5: How can I minimize oxidation of my unsaturated deuterated lipid standards?

Unsaturated lipids are susceptible to oxidation. To minimize this, it is recommended to store solutions under an inert atmosphere, such as argon or nitrogen.[1][3][4] Many suppliers provide solutions in ampules sealed under argon to maintain product integrity.[4] Avoid repeated exposure to air.

Q6: My deuterated lipid standard is supplied in chloroform. Are there any special precautions I should take?

Chloroform can degrade over time in the presence of UV light and air to form phosgene, a toxic gas that can also react with your lipid standard. Commercial chloroform often contains a stabilizer like ethanol to prevent this. Be aware that the stabilizer could potentially interfere with your analysis.

Summary of Storage Conditions

Form	Lipid Type	Recommended Storage Temperature	Container Type	Key Considerations
Powder	Saturated	≤ -16°C	Glass, Teflon-lined cap	Stable as a dry powder.[1][2]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic; should be dissolved in an organic solvent immediately.[1][2]
Organic Solution	All Types	-20°C ± 4°C	Glass, Teflon-lined cap	Store under an inert atmosphere (argon or nitrogen).[1][3]
Aqueous Suspension	All Types	Not Recommended for Long Term	Plastic or Glass	Prone to hydrolysis over time.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the use of deuterated lipid standards.

Problem: Poor Signal Intensity in Mass Spectrometry

Possible Cause	Troubleshooting Steps
Degradation of the Standard	- Ensure unsaturated lipids were stored in an organic solvent, not as a powder.[1][2] - Verify the standard was stored at the correct temperature (≤ -16°C).[1] - Minimize freeze-thaw cycles.
Incomplete Solubilization	- Try gentle warming or sonication to aid dissolution, being cautious with heat-sensitive unsaturated lipids. - Confirm the solvent is appropriate for the specific lipid class.
Instrumental Issues	- Check mass spectrometer tuning and calibration. - Ensure the correct mass transition is being monitored.

Problem: Unexpected Peaks or Mass Shifts

Possible Cause	Troubleshooting Steps
Contamination	- Always use glass containers with Teflon-lined caps for organic solutions.[1][2] - Use glass or stainless steel pipettes for transferring organic solutions.[1] - Ensure all glassware is meticulously clean.
Isotopic Exchange (Loss of Deuterium)	- Avoid storing or analyzing standards in acidic or basic solutions which can catalyze the exchange. - Be aware that deuterium atoms on heteroatoms (e.g., -OH, -NH) are more prone to exchange.[5]
Presence of Unlabeled Analyte	- Check the certificate of analysis for the isotopic purity of the standard. - If significant unlabeled analyte is present, it will contribute to the signal of the target analyte, leading to inaccurate quantification.[6]

Experimental Protocols

Protocol 1: Preparation of a Deuterated Lipid Stock Solution from a Powder

• Equilibrate to Room Temperature: Before opening, allow the vial containing the powdered lipid to warm completely to room temperature to prevent condensation.[1][2]

• Weigh the Lipid: Accurately weigh the desired amount of the powdered lipid in a clean glass vial.

• Add Solvent: Using a glass syringe or pipette, add the appropriate volume of a suitable organic solvent (e.g., chloroform, methanol) to the vial to achieve the desired concentration.

• Dissolve the Lipid: Tightly cap the vial and vortex or sonicate gently until the lipid is fully dissolved. A clear solution with no visible particulates should be observed.

• Inert Atmosphere: If the lipid is unsaturated, flush the headspace of the vial with an inert gas like argon or nitrogen before sealing.

• Storage: Store the stock solution in a glass vial with a Teflon-lined cap at -20°C ± 4°C.[1]

Protocol 2: Assessing the Purity of a Deuterated Lipid Standard

This protocol provides a general workflow for assessing the purity of a deuterated lipid standard using LC-MS.

• Prepare a Dilute Solution: Prepare a working solution of the deuterated standard in a solvent compatible with your LC-MS system.

• LC-MS Analysis: Inject the solution onto the LC-MS system.

• Data Acquisition: Acquire data in full scan mode to identify any potential impurities. Also, acquire data in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for the expected mass of the deuterated standard and the corresponding unlabeled analyte.

• Data Analysis:

  • Chromatographic Peak Shape: Examine the peak shape of the deuterated standard. A broad or tailing peak may indicate degradation or interaction with the analytical column.

  • Presence of Impurities: Analyze the full scan data for unexpected peaks.

  • Isotopic Purity: Compare the signal intensity of the unlabeled analyte to the deuterated standard. A significant signal for the unlabeled analyte indicates low isotopic purity.

Visualizations

Caption: Recommended workflow for storing deuterated lipid standards.

Caption: Troubleshooting workflow for poor MS signal intensity.

Caption: Common degradation pathways for unsaturated lipids.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 14:1 Cholesteryl Ester-d7 by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14:1 cholesteryl ester-d7 in mass spectrometry-based experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the mass spectrometric analysis of 14:1 cholesteryl ester-d7.

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Signal Intensity	Poor Ionization: Cholesteryl esters are neutral lipids and exhibit poor ionization efficiency in electrospray ionization (ESI).[1][2][3][4][5]	- Use an appropriate adduct former: Add ammonium acetate or sodium acetate to the mobile phase or infusion solvent to promote the formation of [M+NH₄]⁺ or [M+Na]⁺ adducts, which have better ionization efficiency.[1][3][4][6] - Optimize ESI source parameters: Adjust capillary voltage, gas flow rates (nebulizer, drying gas), and source temperature to enhance ionization. - Consider Alternative Ionization Techniques: If available, Atmospheric Pressure Chemical Ionization (APCI) can be more effective for nonpolar lipids like cholesteryl esters.
In-source Fragmentation: The precursor ion is fragmenting in the ion source before reaching the mass analyzer, leading to a diminished precursor ion signal.[3][7][8]	- Reduce Fragmentor/Nozzle Voltage: Lower the voltage at the ion source entrance to minimize premature fragmentation. - Optimize Source Temperature: High temperatures can contribute to in-source decay. A balance is needed to ensure desolvation without causing excessive fragmentation.
Sample Degradation: The analyte may be degrading in the sample solution or during storage.	- Ensure Proper Storage: Store standards and samples at -20°C or -80°C in a suitable solvent. - Use Fresh Solvents: Prepare mobile phases and sample solutions with high-purity, fresh solvents.
Inaccurate Mass Measurement	Instrument Calibration: The mass spectrometer may not be properly calibrated.	- Perform Regular Calibration: Calibrate the instrument across the desired mass range using a suitable calibration standard.
Interference from Co-eluting Species: An isobaric (same nominal mass) or isotopically overlapping compound is interfering with the analyte signal.[9][10]	- Improve Chromatographic Separation: Optimize the liquid chromatography (LC) method (e.g., gradient, column chemistry) to resolve the analyte from interfering compounds. - Use High-Resolution Mass Spectrometry: A high-resolution instrument (e.g., Orbitrap, TOF) can distinguish between ions with very similar m/z values.[11]
Unexpected Fragments in MS/MS Spectrum	In-source Fragmentation of Co-eluting Lipids: Fragments observed may originate from other lipids fragmenting in the ion source.[7][8]	- Review Chromatography: Check for co-eluting peaks in the chromatogram. - Perform Blank Injections: Analyze a solvent blank to identify background ions and contaminants.
Isotopic Impurity of the Standard: The deuterated standard may contain a proportion of the non-labeled (d0) analogue.	- Check Certificate of Analysis: Verify the isotopic purity of the standard provided by the manufacturer. - Account for Isotopic Distribution: Use software tools to model and subtract the contribution of the d0 isotopologue if necessary.
Poor Quantitative Reproducibility	Variable Ionization Efficiency: Fluctuations in the ESI process can lead to inconsistent signal intensity.	- Use an Internal Standard: A stable isotope-labeled internal standard, such as the 14:1 cholesteryl ester-d7 itself, is ideal for correcting for ionization variability. If quantifying endogenous 14:1 cholesteryl ester, a different deuterated cholesteryl ester can be used.[4]
Matrix Effects: Components of the sample matrix (e.g., salts, other lipids) can suppress or enhance the ionization of the analyte.	- Optimize Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove interfering matrix components.[12] - Dilute the Sample: Reducing the concentration of matrix components by dilution can mitigate their effect.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 14:1 cholesteryl ester-d7 in positive ion ESI-MS?

A1: When using an ammonium-based mobile phase additive (e.g., ammonium acetate), the expected precursor ion is the ammonium adduct, [M+NH₄]⁺. The theoretical m/z for this adduct can be calculated as follows:

• Molecular Formula: C₄₁H₆₃D₇O₂

• Exact Mass (M): 601.5815 Da

• Mass of NH₄⁺: ~18.034 Da

• Expected [M+NH₄]⁺ m/z: ~619.6155 Da

Q2: What are the characteristic fragment ions of 14:1 cholesteryl ester-d7 in a CID-based MS/MS experiment?

A2: The most prominent fragmentation pathway for cholesteryl ester ammonium adducts is the neutral loss of the fatty acyl group and ammonia, resulting in a characteristic fragment ion from the cholesterol moiety. For the d7-labeled cholesterol portion, this will be a deuterated cholestadiene ion.

Precursor Ion (m/z)	Characteristic Fragment Ion (m/z)	Description
~619.6 ([M+NH₄]⁺)	~376.4	[d7-cholestadiene + H]⁺: This is the d7-labeled equivalent of the commonly observed m/z 369.3 fragment for non-labeled cholesteryl esters.[4][8][13] It arises from the neutral loss of the myristoleoyl group (C₁₄H₂₆O) and ammonia (NH₃).
~619.6 ([M+NH₄]⁺)	~358.4	[d7-cholestadiene - H₂O + H]⁺: Further fragmentation of the ~376.4 ion can occur through the loss of a water molecule.

Q3: How can I confirm the identity of 14:1 cholesteryl ester-d7 in my sample?

A3: Confirmation should be based on a combination of:

• Accurate Mass of the Precursor Ion: Matching the experimentally measured m/z of the [M+NH₄]⁺ adduct to its theoretical value within a narrow mass tolerance (e.g., <5 ppm).

• Characteristic MS/MS Fragmentation: Observing the expected fragment ion at m/z ~376.4.

• Chromatographic Retention Time: Comparing the retention time of the analyte with that of a pure, authenticated standard of 14:1 cholesteryl ester-d7 analyzed under the same LC conditions.

Q4: Can I use 14:1 cholesteryl ester-d7 as an internal standard for quantifying other cholesteryl esters?

A4: Yes, 14:1 cholesteryl ester-d7 is suitable as an internal standard for the quantification of other cholesteryl esters, especially those with similar chain lengths and degrees of unsaturation. The use of a stable isotope-labeled standard is the gold standard in quantitative mass spectrometry as it co-elutes with the endogenous analyte and experiences similar ionization and matrix effects, allowing for accurate correction.[4]

Experimental Protocol: General Method for LC-MS/MS Analysis

This protocol provides a general methodology for the analysis of 14:1 cholesteryl ester-d7. Optimization will be required for specific instrumentation and sample types.

• Sample Preparation:

  • Perform a lipid extraction using a standard method such as a modified Folch or Bligh-Dyer extraction.

  • Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable injection solvent (e.g., 90:10 methanol:chloroform or isopropanol).

  • Spike the sample with the internal standard (if quantifying other analytes) or prepare a dilution series of the 14:1 cholesteryl ester-d7 for calibration.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 10 mM ammonium acetate.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium acetate.

  • Gradient: A typical gradient would start at ~40% B, increasing to 95-100% B over 10-15 minutes, holding for several minutes, and then re-equilibrating.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 40-50°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS Scan Mode: Full scan from m/z 300-800 to identify the precursor ion.

  • MS/MS Scan Mode: Product ion scan of the precursor ion m/z ~619.6. Alternatively, use Selected Reaction Monitoring (SRM) for quantification, monitoring the transition m/z 619.6 → 376.4 .

  • Collision Energy: Optimize collision energy to maximize the signal of the m/z 376.4 fragment. A starting point could be 15-25 eV.[13]

  • Source Parameters: Optimize nebulizer gas, drying gas flow and temperature, and capillary voltage according to the instrument manufacturer's recommendations.

Visualization of Fragmentation Pathway

The following diagram illustrates the primary fragmentation pathway of the [M+NH₄]⁺ adduct of 14:1 cholesteryl ester-d7 in a CID experiment.

Caption: CID fragmentation of ammoniated 14:1 cholesteryl ester-d7.

References

• 1. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. Chromatographic Phospholipid Trapping for Automated H/D Exchange Mass Spectrometry of Membrane Protein–Lipid Assemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chromatographic Phospholipid Trapping for Automated H/D Exchange Mass Spectrometry of Membrane Protein-Lipid Assemblies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HCV Infection and Liver Cirrhosis Are Associated with a Less-Favorable Serum Cholesteryl Ester Profile Which Improves through the Successful Treatment of HCV - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 13. biorxiv.org [biorxiv.org]

Technical Support Center: Cholesteryl Ester Standards

This technical support center provides guidance on the proper storage, handling, and troubleshooting for cholesteryl ester standards to ensure their stability and integrity in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of cholesteryl ester standard degradation?

A1: The two main causes of degradation are hydrolysis and oxidation.[1]

• Hydrolysis: The ester bond can be cleaved, breaking down the cholesteryl ester into cholesterol and a free fatty acid. This can be catalyzed by exposure to moisture or enzymatic activity (e.g., from microbial contamination).

• Oxidation: The unsaturated fatty acid chains of cholesteryl esters are susceptible to oxidation, especially when exposed to oxygen and/or light.[2] This can alter the structure and properties of the standard.

Q2: What is the recommended storage temperature for cholesteryl ester standards?

A2: The generally recommended storage temperature for cholesteryl ester standards is -20°C.[3][4] Storing at this temperature minimizes both enzymatic degradation and chemical reactions. For long-term storage, some sources recommend even lower temperatures, but storage of organic solutions below -30°C is not recommended unless they are in a sealed glass ampoule.[4]

Q3: Should I store cholesteryl ester standards as a powder or in a solvent?

A3: This depends on the saturation of the fatty acid chain.

• Saturated Cholesteryl Esters: Standards with fully saturated fatty acid chains are relatively stable as powders and can be stored in a glass container with a Teflon-lined closure at ≤ -16°C.[4]

• Unsaturated Cholesteryl Esters: These are not stable as powders because they are hygroscopic and can quickly absorb moisture, leading to hydrolysis or oxidation.[4] It is crucial to dissolve them in a suitable organic solvent for storage.[4]

Q4: What is the best solvent for storing cholesteryl ester standards?

A4: A high-purity, anhydrous organic solvent is recommended. Commonly used solvents include chloroform, hexane, and mixtures of hexane and isopropanol.[5] The choice of solvent may also depend on the subsequent analytical method. Ensure the solvent is free of peroxides and other impurities that could accelerate degradation.

Q5: How can I prevent the oxidation of my cholesteryl ester standards?

A5: To prevent oxidation, you should:

• Store standards protected from light by using amber glass vials or by wrapping the container in aluminum foil.[2]

• Store under an inert atmosphere, such as argon or nitrogen, to displace oxygen.[4]

• Avoid repeated freeze-thaw cycles which can introduce moisture and oxygen. Aliquoting the standard into smaller, single-use vials is recommended.

Q6: What type of container should I use for storage?

A6: Always use glass containers with Teflon-lined caps.[4] Plastic containers should be avoided for storing organic solutions of lipids as plasticizers and other contaminants can leach into the solvent and interfere with your analysis.[4]

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent results or loss of signal (e.g., in GC or HPLC analysis)	Degradation of the standard due to improper storage or handling.[6]	1. Verify Storage Conditions: Ensure the standard is stored at -20°C, protected from light, and under an inert atmosphere. 2. Check for Contamination: The solvent may be contaminated with water or peroxides. Use fresh, high-purity solvent. 3. Assess Handling Procedures: Avoid repeated freeze-thaw cycles by preparing single-use aliquots. Allow the standard to reach room temperature before opening to prevent condensation.
Appearance of extra peaks in chromatogram	The standard has degraded into cholesterol and free fatty acids, or has oxidized.	1. Analyze for Degradation Products: Use an appropriate analytical method (e.g., HPLC, TLC) to identify potential degradation products. 2. Prepare a Fresh Standard: If degradation is confirmed, prepare a fresh working solution from a new stock vial.
Standard appears clumpy or has changed color	The standard has likely absorbed moisture and/or oxidized.	This standard is likely compromised and should be discarded. Review storage and handling procedures to prevent this from happening with new standards.
Baseline drift in GC analysis	Decomposition of the cholesteryl ester on the GC column.[6]	1. Check for Active Sites: The GC inlet liner, column, or detector may have active sites causing degradation. Consider using a deactivated liner and column.[6] 2. Optimize GC Conditions: Lowering the injector temperature may reduce thermal degradation.

Data Presentation

The following table summarizes the stability of cholesteryl ester standards under various conditions. Direct quantitative comparisons of degradation rates are limited in the available literature; therefore, this table provides a qualitative and semi-quantitative overview based on established best practices.

Storage Condition	Temperature	Solvent/Form	Atmosphere	Light Exposure	Expected Stability
Optimal	-20°C	Organic Solvent	Inert (Argon/Nitrogen)	Dark (Amber Vial)	High (Stable for months to years)
Sub-optimal	4°C	Organic Solvent	Air	Dark (Amber Vial)	Moderate (Potential for slow degradation over weeks to months)
Sub-optimal	-20°C	Powder (Unsaturated)	Air	Dark (Amber Vial)	Low (Prone to hygroscopic effects and degradation)
Poor	Room Temperature	Organic Solvent/Powder	Air	Ambient Light	Very Low (Rapid degradation expected within days to weeks)

Experimental Protocols

Protocol: Stability Testing of Cholesteryl Ester Standards by HPLC

This protocol outlines a method to assess the stability of a cholesteryl ester standard over time.

1. Materials and Reagents:

• Cholesteryl ester standard (e.g., cholesteryl oleate)

• HPLC-grade solvents (e.g., acetonitrile, isopropanol)[7]

• High-purity water

• Class A volumetric flasks and pipettes

• Autosampler vials with Teflon-lined septa

• HPLC system with a UV detector and a C18 reversed-phase column

2. Preparation of Standard Solutions:

• Prepare a stock solution of the cholesteryl ester standard in a suitable organic solvent (e.g., 1 mg/mL in hexane:isopropanol (3:2, v/v)).

• From the stock solution, prepare working standards at a concentration suitable for HPLC analysis (e.g., 50 µg/mL).

• Divide the working standard into multiple aliquots in amber glass vials, purge with nitrogen or argon, and seal tightly.

3. Storage Conditions for Stability Study:

• Store aliquots under different conditions to be tested (e.g., -20°C in the dark, 4°C in the dark, room temperature in the dark, room temperature with light exposure).

4. HPLC Analysis:

• Initial Analysis (Time Zero): Analyze a freshly prepared working standard to establish the initial purity and peak area.

• Mobile Phase: A typical mobile phase for cholesteryl ester analysis is a mixture of acetonitrile and isopropanol (e.g., 50:50, v/v).[7]

• Column: A C18 reversed-phase column is commonly used.

• Detection: Monitor the eluent at a wavelength of approximately 210 nm.[7]

• Injection Volume: Typically 10-20 µL.

• Run Time: Sufficient to allow for the elution of the cholesteryl ester and any potential degradation products (e.g., free cholesterol).

• Periodic Analysis: At defined time points (e.g., 1 week, 1 month, 3 months), retrieve an aliquot from each storage condition, allow it to come to room temperature, and analyze by HPLC under the same conditions as the initial analysis.

5. Data Analysis:

• Compare the peak area of the cholesteryl ester at each time point to the initial peak area to determine the percentage of degradation.

• Monitor for the appearance of new peaks that may correspond to degradation products.

• Plot the percentage of the remaining cholesteryl ester against time for each storage condition to visualize the degradation kinetics.

Visualizations

Primary degradation pathways for cholesteryl esters.

Workflow for cholesteryl ester stability testing.

References

• 1. Methanolysis of cholesteryl esters: conditions for quantitative preparation of methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. akjournals.com [akjournals.com]
• 4. Cholesterol transformations during heat treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. iwaponline.com [iwaponline.com]
• 7. Oxidized cholesteryl esters and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting poor signal intensity with 14:1 cholesteryl ester-d7

Welcome to the technical support center for the mass spectrometry analysis of 14:1 cholesteryl ester-d7. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and optimizing their experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during the analysis of 14:1 cholesteryl ester-d7, particularly focusing on poor signal intensity.

Q1: I am observing a very low or no signal for my 14:1 cholesteryl ester-d7 internal standard. What are the initial checks I should perform?

A complete or significant loss of signal can often be attributed to a singular issue within the LC-MS system. A systematic check of the instrument's components is the most effective way to identify the problem.[1]

• Initial Troubleshooting Steps:

  • Verify System Suitability: Before running your samples, always check the system's performance by injecting a known standard. This will help you determine if the issue lies with your sample preparation or the instrument itself.[2]

  • Check for Leaks: Inspect all tubing connections from the LC pump to the mass spectrometer's ion source for any signs of leaks.

  • Inspect the Ion Source:

    • Stable Spray: Visually inspect the electrospray or APCI needle to ensure a consistent and fine spray is being generated. An unstable or absent spray is a common cause of signal loss.[1]

    • Contamination: A dirty ion source can significantly suppress the signal. Regular cleaning of the ion source is recommended.[3]

  • Review MS Parameters: Double-check that the correct mass-to-charge ratio (m/z) for 14:1 cholesteryl ester-d7 is being monitored and that the instrument parameters are appropriate for cholesteryl ester analysis.

Q2: My signal intensity for 14:1 cholesteryl ester-d7 is consistently weak, even after performing the initial checks. What are the likely causes related to the compound's properties?

Cholesteryl esters are notoriously challenging to analyze via mass spectrometry due to their hydrophobicity and poor ionization efficiency.[4][5]

• Poor Ionization: Cholesteryl esters have an inherent weak dipole moment, leading to poor electrospray ionization (ESI).[6]

• Adduct Formation: The type of adduct formed ([M+H]+, [M+NH4]+, [M+Na]+, [M+Li]+) significantly impacts signal intensity. Ammonium adducts, while common, may produce only moderate fragmentation.[7]

• In-source Fragmentation: Cholesteryl esters can be susceptible to in-source fragmentation, which can reduce the intensity of the precursor ion.[8]

Q3: How can I improve the ionization efficiency of 14:1 cholesteryl ester-d7?

Optimizing the ionization process is critical for achieving a strong signal.

• Adduct Enhancement:

  • Lithium or Sodium Adducts: The formation of lithiated ([M+Li]+) or sodiated ([M+Na]+) adducts has been shown to enhance ion intensity and produce more specific fragmentation patterns for cholesteryl esters compared to ammoniated adducts.[6][7] Consider adding a low concentration of lithium or sodium hydroxide to your sample or mobile phase.

• Alternative Ionization Technique:

  • Atmospheric Pressure Chemical Ionization (APCI): For nonpolar lipids like cholesteryl esters, APCI can be a more effective ionization technique than ESI.[9][10]

• Mobile Phase Modifiers: The use of an appropriate mobile phase modifier, such as ammonium acetate, can aid in the formation of desired adducts.

Q4: The signal for my 14:1 cholesteryl ester-d7 is variable between samples. What could be causing this inconsistency?

Signal variability, especially with deuterated internal standards, often points to matrix effects or issues with the stability of the label.[11]

• Differential Matrix Effects: Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from components in the sample matrix.[11]

• Isotopic Exchange: While less common for deuterium on a fatty acid chain, isotopic back-exchange can occur under certain conditions, leading to a decrease in the deuterated signal.

Q5: What are the key instrument parameters to optimize for cholesteryl ester analysis?

Fine-tuning your mass spectrometer settings is crucial for maximizing signal intensity.

• Collision Energy: If performing tandem MS (MS/MS), the collision energy needs to be optimized to achieve efficient fragmentation and a strong product ion signal.[3]

• Ion Source Parameters:

  • Capillary Voltage/Spray Voltage: Optimize for a stable spray and maximum ion current.

  • Gas Flow Rates (Sheath, Aux, Sweep): Adjust to ensure efficient desolvation without causing excessive fragmentation.

  • Capillary Temperature: Optimize for efficient desolvation.

Experimental Protocols

This section provides a detailed methodology for a typical LC-MS/MS experiment for the analysis of 14:1 cholesteryl ester-d7.

Sample Preparation (Lipid Extraction)

A common method for extracting lipids from biological samples is a modified Bligh-Dyer or Folch extraction.

• Homogenization: Homogenize the tissue or cell sample in a suitable solvent.

• Solvent Addition: Add a mixture of chloroform and methanol to the homogenate.

• Phase Separation: Add water to induce phase separation. The lipids will be in the lower chloroform layer.

• Internal Standard Spiking: Spike the sample with a known concentration of 14:1 cholesteryl ester-d7 prior to extraction.

• Evaporation and Reconstitution: Evaporate the chloroform layer to dryness under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with your LC mobile phase.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Parameters

The following table summarizes typical starting parameters for the analysis of cholesteryl esters. These should be optimized for your specific instrument and application.

Parameter	Typical Setting	Notes
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)	A C18 column is suitable for separating hydrophobic molecules like cholesteryl esters.
Mobile Phase A	Water:Acetonitrile (40:60) with 10 mM ammonium acetate	The mobile phase composition should be optimized for your specific separation.
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium acetate
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the cholesteryl esters, then re-equilibrate.	A typical gradient might run from 30% B to 100% B over 10 minutes.
Flow Rate	0.3 - 0.5 mL/min
Ionization Mode	Positive Ion ESI or APCI	APCI is often preferred for cholesteryl esters.[9][10] If using ESI, consider adduct formation with Li+ or Na+.[6][7]
Spray Voltage	3.5 - 4.5 kV (ESI)	Optimize for stable spray and maximum signal.
Capillary Temperature	270 - 350 °C
Sheath Gas Flow	30 - 50 (arbitrary units)
Auxiliary Gas Flow	5 - 15 (arbitrary units)
Precursor Ion (m/z)	Varies depending on adduct ([M+H]+, [M+NH4]+, [M+Na]+, [M+Li]+)	For 14:1 cholesteryl ester-d7 (C41H63D7O2, MW ≈ 602.04 g/mol ), calculate the expected m/z for the desired adduct.
Product Ion (m/z)	~369.3 (ESI) or ~376.5 (for d7-cholesterol fragment)	A common fragment for cholesteryl esters is the cholestadiene ion at m/z 369.3.[6][12] For the d7-labeled standard, this fragment will be shifted. The neutral loss of the fatty acid is also a characteristic fragmentation pathway.[7] The specific product ion for 14:1 cholesteryl ester-d7 in one study was m/z 376.5.[13]
Collision Energy	20 - 30 eV	This needs to be empirically optimized for your instrument to maximize the signal of the product ion.

Visualizations

The following diagrams illustrate key workflows for troubleshooting and experimentation.

Caption: A flowchart for troubleshooting poor signal intensity.

Caption: A typical workflow for LC-MS analysis of cholesteryl esters.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]
• 3. zefsci.com [zefsci.com]
• 4. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. benchchem.com [benchchem.com]
• 12. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 13. lcms.cz [lcms.cz]

Technical Support Center: Optimizing LC Gradients for Cholesteryl Ester Separation

Welcome to the technical support center for optimizing liquid chromatography (LC) gradients for the separation of cholesteryl esters. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges in separating cholesteryl esters using liquid chromatography?

The primary challenges in separating cholesteryl esters (CEs) stem from their high hydrophobicity, chemical inertness, and poor ionization efficiency, particularly when using mass spectrometry (MS) for detection.[1][2][3] Specific issues include:

• Co-elution: CEs often co-elute with other neutral lipids, especially triglycerides, which can interfere with accurate quantification.[4][5]

• Poor Peak Shape: The highly nonpolar nature of CEs can lead to broad peaks and poor resolution, especially with inadequate mobile phase compositions.

• Low Sensitivity: CEs ionize poorly in common electrospray ionization (ESI) sources, making detection challenging.[1][2][6] This often necessitates the use of alternative ionization techniques like atmospheric pressure chemical ionization (APCI) or derivatization.[6][7]

• Complex Mixtures: Biological samples contain a wide variety of CEs with different fatty acid chains, requiring robust gradient methods to separate them effectively.[8]

Q2: Should I use reversed-phase or normal-phase chromatography for cholesteryl ester separation?

Both reversed-phase (RP) and normal-phase (NP) chromatography can be used for cholesteryl ester separation, and the choice depends on the specific goals of the analysis.

• Reversed-Phase LC: This is the more common approach, especially for LC-MS applications, as it is compatible with a wider range of solvents and lipidomics workflows.[1][2] RP-LC separates CEs based on the length and degree of unsaturation of their fatty acyl chains. C18 columns are frequently used for this purpose.[1][2]

• Normal-Phase LC: NP-LC is effective for separating lipid classes, providing good resolution between CEs, triglycerides, and other neutral lipids.[4][9][10] However, the solvents used in NP-LC (e.g., hexane) can be less compatible with standard ESI-MS interfaces.[2]

Q3: How can I improve the ionization of cholesteryl esters for LC-MS analysis?

Improving ionization is crucial for sensitive detection. Here are several strategies:

• Mobile Phase Additives: The addition of ammonium formate or acetate to the mobile phase can promote the formation of ammonium adducts ([M+NH4]+), which are more readily detected by mass spectrometry.[9]

• Alternative Ionization Sources: Atmospheric Pressure Chemical Ionization (APCI) is often more effective than ESI for nonpolar compounds like CEs as it produces a charged ion from the neutral molecule, typically through water loss ([M-H2O+H]+).[7]

• Chemical Derivatization: While adding a sample preparation step, derivatization can significantly enhance ionization efficiency. For instance, converting free cholesterol to an acetate ester can allow for parallel analysis with other CEs.[6]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: Poor Peak Resolution or Co-elution of Cholesteryl Esters

Q: My cholesteryl ester peaks are broad and not well-separated. What should I do?

A: Poor resolution is a common problem that can be addressed by systematically optimizing your LC gradient and other parameters.

• Adjust the Gradient Slope: A shallower gradient (i.e., a slower increase in the percentage of the strong solvent) can significantly improve the separation of closely eluting CEs.

• Modify Mobile Phase Composition:

  • For Reversed-Phase: Experiment with different organic solvents in your mobile phase B (e.g., isopropanol, acetonitrile, methanol). Isopropanol is often favored for its ability to elute highly hydrophobic lipids.[11]

  • For Normal-Phase: Fine-tuning the ratios of nonpolar (e.g., hexane) and slightly more polar solvents (e.g., isopropanol, methyl-tert-butyl ether) can enhance selectivity.[10]

• Increase Column Length: Using a longer column or coupling two columns in series can increase the theoretical plates and improve resolution, although this will also increase run time and backpressure.[5]

• Reduce Flow Rate: Lowering the flow rate can lead to better peak separation, but at the cost of longer analysis times.[5]

• Optimize Column Temperature: Increasing the column temperature can decrease mobile phase viscosity and improve peak shape, but excessive heat can degrade certain analytes.[5]

Issue 2: Inconsistent Retention Times

Q: The retention times of my cholesteryl ester standards are shifting between runs. What could be the cause?

A: Retention time instability is often due to a lack of system equilibration or changes in the mobile phase.

• Ensure Proper Column Equilibration: Always include a sufficient re-equilibration step at the end of your gradient to return the column to the initial conditions. A typical equilibration time is 5-10 column volumes.

• Check Mobile Phase Preparation: Ensure your mobile phases are prepared fresh and are properly degassed to prevent bubble formation, which can affect the pump's performance and lead to fluctuating retention times.

• Verify Solvent Composition: Inaccurate mixing of mobile phase components can lead to shifts in retention. Double-check your solvent proportions.

• Monitor System Pressure: Fluctuations in system pressure can indicate a leak or a problem with the pump, both of which can affect retention time consistency.

Issue 3: Low Signal Intensity or Poor Sensitivity

Q: I am having trouble detecting my cholesteryl esters, or the signal is very weak. How can I improve sensitivity?

A: Low sensitivity is a frequent challenge with CEs due to their poor ionization.[1][2][6]

• Optimize MS Source Parameters: Adjust the settings of your mass spectrometer's ion source, such as capillary voltage, gas flow, and temperature, to maximize the signal for your specific analytes.

• Use Ionization-Enhancing Additives: As mentioned in the FAQs, adding ammonium formate or acetate to your mobile phase can significantly boost the signal by promoting adduct formation.[9]

• Switch to APCI: If you are using ESI, consider switching to an APCI source, which is generally better suited for nonpolar molecules.[7]

• Increase Sample Concentration: If possible, concentrate your sample before injection. However, be mindful of potential matrix effects.

• Sample Clean-up: Use solid-phase extraction (SPE) to remove interfering substances from your sample matrix that could be causing ion suppression.

Experimental Protocols

Below are examples of experimental conditions for reversed-phase and normal-phase separation of cholesteryl esters, summarized from the literature.

Reversed-Phase LC Method for Cholesteryl Esters

This table summarizes a typical reversed-phase method suitable for LC-MS analysis.[1]

Parameter	Value
Column	C18 (e.g., Gemini 5U C18, 5 µm, 50 x 4.6 mm)
Mobile Phase A	50:50 (v/v) Water:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate
Mobile Phase B	80:20 (v/v) Isopropanol:Methanol + 0.1% Formic Acid + 10 mM Ammonium Formate
Flow Rate	0.5 mL/min
Gradient	0-4 min, 40% B; 4-6 min, 40-60% B; 6-16 min, 60-100% B; 16-22 min, 100% B; 22-24 min, 100-40% B; 24-30 min, 40% B
Detection	Mass Spectrometry (ESI or APCI)

Normal-Phase LC Method for Neutral Lipids

This table outlines a normal-phase method effective for separating lipid classes.[4]

Parameter	Value
Column	Silica (e.g., µPorasil, 30 cm x 3.9 mm)
Mobile Phase	Hexane:n-Butyl Chloride:Acetonitrile:Acetic Acid (90:10:1.5:0.01)
Flow Rate	2.0 mL/min
Detection	UV (206 nm)

Visualizations

General Workflow for LC Method Optimization

Caption: A general workflow for optimizing an LC gradient for cholesteryl ester separation.

Troubleshooting Decision Tree for Poor Peak Shape

Caption: A decision tree to troubleshoot common issues related to poor peak shape in LC.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. Evolving neural network optimization of cholesteryl ester separation by reversed-phase HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Separation of cellular nonpolar neutral lipids by normal-phase chromatography and analysis by electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]
• 11. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in Cholesteryl Ester Quantification by LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of cholesteryl esters by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of cholesteryl ester quantification by LC-MS?

A1: Matrix effects are the alteration of ionization efficiency for cholesteryl esters due to the presence of co-eluting, undetected components in the sample matrix.[1] These effects can lead to either ion suppression (a decrease in signal intensity) or, less commonly, ion enhancement (an increase in signal intensity), ultimately affecting the accuracy, precision, and sensitivity of the quantification.[1][2]

Q2: What are the primary causes of matrix effects in the analysis of cholesteryl esters from biological samples?

A2: The primary causes of matrix effects in biological samples like plasma or serum are endogenous components that are co-extracted with the cholesteryl esters.[3] Phospholipids, particularly glycerophosphocholines, are major contributors to matrix-induced ionization suppression in LC-MS analysis of lipids.[2][4] Other potential sources include salts, proteins, and other lipids that can co-elute with the target analytes and interfere with the ionization process in the MS source.[5]

Q3: How can I detect the presence of matrix effects in my cholesteryl ester analysis?

A3: There are two primary methods to assess matrix effects:

• Post-column Infusion: This is a qualitative method where a standard solution of the cholesteryl ester is continuously infused into the mass spectrometer after the LC column. A blank matrix extract is then injected. Any deviation from the stable baseline signal of the infused standard indicates the retention time at which matrix components are causing ion suppression or enhancement.[3][6]

• Post-extraction Spike Method: This is a quantitative method that compares the response of a cholesteryl ester standard spiked into a pre-extracted blank matrix with the response of the same standard in a neat solvent. The percentage difference between these responses indicates the extent of the matrix effect.[6]

Q4: What is the most effective way to mitigate matrix effects in cholesteryl ester quantification?

A4: A multi-faceted approach is often the most effective. This includes:

• Optimized Sample Preparation: Techniques like Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are crucial for removing interfering matrix components.[5]

• Chromatographic Separation: Modifying the LC method to achieve better separation between cholesteryl esters and co-eluting matrix components can significantly reduce interference.[5]

• Use of Stable Isotope-Labeled Internal Standards (SIL-IS): A SIL-IS for the specific cholesteryl ester of interest is the gold standard for compensating for matrix effects, as it will be affected in the same way as the analyte.[7][8]

Troubleshooting Guides

Problem 1: Poor reproducibility and accuracy in cholesteryl ester quantification.

• Possible Cause: Undetected matrix effects are a likely culprit, causing variable ion suppression or enhancement between samples.

• Troubleshooting Steps:

  • Evaluate Matrix Effects: Perform a post-extraction spike experiment to quantify the extent of the matrix effect.

  • Improve Sample Cleanup: If significant matrix effects are observed, enhance your sample preparation. Consider switching from protein precipitation to a more selective technique like LLE or SPE. For plasma samples, specialized phospholipid removal products can be highly effective.[9]

  • Incorporate a SIL-IS: If not already in use, incorporate a stable isotope-labeled internal standard for each cholesteryl ester being quantified. This will help to correct for signal variability caused by matrix effects.[7]

  • Optimize Chromatography: Adjust your LC gradient to better separate the cholesteryl esters from the regions of ion suppression identified through a post-column infusion experiment.

Problem 2: Low signal intensity or complete signal loss for cholesteryl esters.

• Possible Cause: Severe ion suppression due to high concentrations of co-eluting phospholipids or other matrix components.

• Troubleshooting Steps:

  • Review Sample Preparation: Protein precipitation alone is often insufficient for removing phospholipids and can lead to significant ion suppression.[5] Implement a more rigorous sample cleanup method such as SPE or LLE.

  • Dilute the Sample: If the concentration of your cholesteryl ester is high enough, diluting the sample can reduce the concentration of interfering matrix components and lessen ion suppression.

  • Check for Phospholipid Co-elution: Use a post-column infusion experiment to determine if the retention time of your cholesteryl ester coincides with a region of significant ion suppression. If so, modify your chromatographic method.

  • Consider a Different Ionization Source: If using Electrospray Ionization (ESI), which is highly susceptible to matrix effects, consider switching to Atmospheric Pressure Chemical Ionization (APCI), which can be less prone to suppression for certain compounds.[3]

Data Presentation

Table 1: Qualitative Comparison of Sample Preparation Techniques for Cholesteryl Ester Analysis

Sample Preparation Technique	Selectivity	Phospholipid Removal	Potential for Ion Suppression	Throughput
Protein Precipitation (PPT)	Low	Poor[5]	High[5]	High
Liquid-Liquid Extraction (LLE)	Moderate to High	Good	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	Good to Excellent[9]	Low[5]	Moderate
HybridSPE (Phospholipid Depletion)	Very High	Excellent[9]	Very Low[9]	High

Table 2: Example of a Post-Extraction Spike Analysis for Cholesteryl Linoleate in Human Plasma

This table illustrates the calculation of matrix effect using hypothetical but realistic data.

Sample Type	Peak Area of Cholesteryl Linoleate
Set A: Standard in Neat Solvent	1,500,000
Set B: Standard Spiked in Extracted Blank Plasma	900,000
Matrix Effect (%)	-40% (Ion Suppression)

Calculation: [ (Peak Area in Matrix - Peak Area in Solvent) / Peak Area in Solvent ] * 100

Table 3: Common Stable Isotope-Labeled Internal Standards for Cholesteryl Ester Quantification

Internal Standard	Common Application
Cholesterol-d7	Used as an internal standard for free cholesterol and can be used in methods that derivatize cholesterol to a cholesteryl ester.[7][10]
Cholesteryl Heptadecanoate (C17:0)	A non-endogenous cholesteryl ester used as an internal standard.[7][10]
Deuterated Cholesteryl Esters (e.g., Cholesteryl-d7 Palmitate)	Specific to the analysis of a particular cholesteryl ester.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Cholesteryl Esters from Plasma

• To 100 µL of plasma, add an appropriate amount of your stable isotope-labeled internal standard.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol and vortex vigorously for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer containing the lipids.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in your mobile phase for LC-MS analysis.[10][11]

Protocol 2: Solid-Phase Extraction (SPE) for Cholesteryl Esters from Plasma

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample (pre-treated with an internal standard) onto the SPE cartridge.

• Wash the cartridge with 1 mL of a weak solvent (e.g., 10% methanol in water) to remove polar interferences.

• Elute the cholesteryl esters with 1 mL of a strong, non-polar solvent (e.g., hexane or isopropanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in your mobile phase for LC-MS analysis.

Protocol 3: Evaluation of Matrix Effects using the Post-Extraction Spike Method

• Prepare two sets of samples:

  • Set A: In a clean tube, prepare a standard solution of your cholesteryl ester in the final mobile phase solvent at a known concentration.

  • Set B: Extract a blank plasma sample using your established sample preparation protocol. After the final evaporation step, reconstitute the extract with the same cholesteryl ester standard solution as in Set A.

• Analyze both sets of samples using your LC-MS method.

• Calculate the matrix effect using the formula: Matrix Effect (%) = [ (Peak Area in Set B - Peak Area in Set A) / Peak Area in Set A ] * 100

  • A value close to 0% indicates no significant matrix effect.

  • A negative value indicates ion suppression.

  • A positive value indicates ion enhancement.

Protocol 4: Qualitative Assessment of Matrix Effects by Post-Column Infusion

• Set up a 'T' junction between your LC column outlet and the mass spectrometer's ion source.

• Use a syringe pump to deliver a constant, low flow rate of a standard solution of your cholesteryl ester through the 'T' junction.

• Begin acquiring data on the mass spectrometer, monitoring the signal of the infused standard. You should observe a stable baseline.

• Inject a prepared blank matrix extract onto the LC column.

• Monitor the baseline of the infused standard. Any dips in the baseline indicate regions of ion suppression, while any peaks indicate regions of ion enhancement.[6]

Visualizations

Mechanism of Matrix Effect (Ion Suppression)

Experimental Workflow for Cholesteryl Ester Quantification

Troubleshooting Decision Tree for Matrix Effects

References

• 1. longdom.org [longdom.org]
• 2. New sample preparation approach for mass spectrometry-based profiling of plasma results in improved coverage of metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 6. e-b-f.eu [e-b-f.eu]
• 7. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]

Technical Support Center: Improving Ionization Efficiency of Cholesteryl Esters

Welcome to the technical support center for the analysis of cholesteryl esters (CEs) by mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the ionization of these nonpolar lipids.

Troubleshooting Guide

This section addresses specific issues encountered during the analysis of cholesteryl esters.

Issue 1: Very Low or No Signal Detected for Cholesteryl Esters in ESI-MS

• Question: I am analyzing a lipid extract using Electrospray Ionization (ESI), but I cannot detect my target cholesteryl esters or the signal is extremely weak. What is the primary cause?

• Answer: Cholesteryl esters are nonpolar neutral lipids and inherently exhibit poor ionization efficiency by ESI.[1][2] Unlike polar lipids, they do not readily form protonated molecules ([M+H]⁺).[3][4] The signal you are seeing is likely suppressed by more easily ionizable species in your sample, such as phospholipids.

  • Solution 1: Promote Adduct Formation. The most effective strategy is to facilitate the formation of cationic adducts, which are much more stable and readily detected.[2][5] Add a modifier to your mobile phase or sample solvent to promote the formation of a single, dominant adduct. Common choices include:

    • Ammonium Adducts ([M+NH₄]⁺): Add 5-10 mM ammonium formate or ammonium acetate to the mobile phase.[6][7] This is a widely used approach that yields the characteristic cholesteryl cation fragment (m/z 369.3) upon collision-induced dissociation (CID), which is excellent for targeted analyses like precursor ion scanning or multiple reaction monitoring (MRM).[2][8]

    • Sodium Adducts ([M+Na]⁺): These adducts can be formed by adding low micromolar concentrations of NaOH or other sodium salts to the sample.[3] Sodiated adducts are highly stable and, upon fragmentation, typically result in a neutral loss of the cholestane moiety (NL 368.5), providing a specific scanning method.[3][9]

    • Lithium Adducts ([M+Li]⁺): Adding lithium salts (e.g., LiOH, LiCl) can also enhance ionization.[5] Lithiated adducts have been shown to provide superior ion intensity and specific fragmentation patterns compared to ammoniated adducts.[5]

  • Solution 2: Optimize ESI Source Parameters. Ensure your source settings are optimized for nonpolar analytes. This may involve increasing the temperature of the auxiliary gas and capillary to aid in desolvation.[6]

  • Solution 3: Use a Different Ionization Technique. If available, Atmospheric Pressure Chemical Ionization (APCI) can be more effective for nonpolar molecules than ESI.[2][10] However, for CEs, ESI with adduct formation often yields better signal intensity and is effective for a wider range of CE species.[10][11]

Issue 2: Multiple Different Adducts ([M+H]⁺, [M+Na]⁺, [M+K]⁺) are Observed for the Same CE, Complicating Quantification.

• Question: My mass spectrum shows the same cholesteryl ester as several different adducts, splitting the signal and making quantification difficult. How can I consolidate the signal into one adduct type?

• Answer: This occurs due to the presence of various endogenous cations (protons, sodium, potassium) in your sample, solvents, or glassware. The best practice is to force the equilibrium toward the formation of a single, desired adduct.

  • Solution: Add a specific adduct-forming reagent at a concentration sufficient to outcompete the other contaminating ions.[6] For example, adding 10 mM ammonium formate to your mobile phase will strongly favor the formation of [M+NH₄]⁺ adducts over sodium or potassium adducts.[6] Using high-purity solvents (LC-MS grade) and reagents is also critical to minimize background salt contamination.[12]

Issue 3: Poor Signal for Unsaturated Cholesteryl Esters.

• Question: I am specifically interested in unsaturated CEs, but their signal intensity is lower compared to saturated CEs. How can I selectively enhance their signal?

• Answer: You can leverage the unique affinity of silver ions (Ag⁺) for double bonds (olefinic compounds).[13]

  • Solution: Use Silver Cationization. Introduce silver nitrate (AgNO₃) into the ESI spray solvent. Silver ions coordinate strongly with the π-electrons of the carbon-carbon double bonds in the fatty acid chain, forming stable [M+Ag]⁺ adducts.[13][14] This technique dramatically and selectively enhances the signal for unsaturated lipids.[13] It is particularly useful in imaging mass spectrometry but is also applicable to LC-MS.[15]

Frequently Asked Questions (FAQs)

• Q1: Which ionization source is better for cholesteryl esters: ESI or APCI?

  • A1: While APCI is generally well-suited for nonpolar molecules, studies show that ESI is more effective for ionizing a broader range of cholesteryl ester species, provided that adduct-forming modifiers are used.[10][11] ESI typically generates strong signals for [M+NH₄]⁺ or [M+Na]⁺ adducts.[11][16] In contrast, APCI tends to produce weak [M+H]⁺ ions and is more selective for CEs with unsaturated fatty acids.[10][11][16]

• Q2: Why do different cholesteryl esters show different signal responses even when they are at the same concentration?

  • A2: The ionization efficiency of a cholesteryl ester is influenced by the structure of its fatty acid chain.[3][17] Specifically, the degree of unsaturation plays a significant role; CEs with more double bonds tend to have a higher ionization efficiency when forming sodiated adducts.[3] This variability is a critical reason why using a stable isotope-labeled internal standard for each specific CE species, or at least for each class (e.g., monounsaturated, polyunsaturated), is necessary for accurate quantification.[17]

• Q3: Can I analyze free cholesterol and cholesteryl esters in the same run?

  • A3: This is challenging because free cholesterol ionizes very poorly by ESI.[8][17] A common strategy to analyze both in parallel is to derivatize the free cholesterol. For example, using acetyl chloride can convert free cholesterol into cholesteryl acetate (CE 2:0).[8] This derivative behaves like other CEs, readily forming an ammonium adduct and allowing for its analysis alongside the endogenous CEs in the sample.[8]

• Q4: What is the best adduct for structural analysis (MS/MS) of cholesteryl esters?

  • A4: The choice of adduct influences the fragmentation pattern.

    • [M+NH₄]⁺: Ammoniated adducts are excellent for identification and quantification. Upon CID, they consistently produce a dominant product ion at m/z 369.3, which corresponds to the cholestane cation.[2][5][8] This makes precursor ion scanning for m/z 369.3 a powerful tool to detect all CEs in a sample.[2]

    • [M+Na]⁺: Sodiated adducts typically fragment via a characteristic neutral loss of 368.5 Da (the cholestane moiety).[3][9] This allows for specific detection using neutral loss scanning.

    • [M+Li]⁺: Lithiated adducts can provide enhanced ion intensity and unique fragmentation pathways that may be useful for detailed structural elucidation.[5]

Data Summary Tables

Table 1: Comparison of ESI and APCI for Cholesteryl Ester Analysis

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Primary Ion Formed	Cationic Adducts ([M+NH₄]⁺, [M+Na]⁺)[10][11]	Protonated Molecule ([M+H]⁺)[10][16]
Signal Intensity	Strong (with adduct formation)[10]	Weak[10][11]
Analyte Range	Broad; effective for many CE species[10][11]	Selective; favors unsaturated CEs[10][11]
Typical Application	General purpose quantification and identification	Analysis of nonpolar molecules

Table 2: Common Adducts and Their MS/MS Fragmentation Behavior

Adduct	Recommended Reagent	Reagent Concentration	Primary MS/MS Transition	Scan Mode Application
[M+NH₄]⁺	Ammonium Formate/Acetate	5-10 mM	Precursor → m/z 369.3[2][8]	Precursor Ion Scan
[M+Na]⁺	Sodium Hydroxide/Chloride	~10 µM	Neutral Loss of 368.5 Da[3][9]	Neutral Loss Scan
[M+Li]⁺	Lithium Hydroxide/Chloride	1 mg/mL (in wash)[5]	Lipid-class specific fragmentation[5]	SRM / Product Ion Scan
[M+Ag]⁺	Silver Nitrate	Varies	Adduct fragments to reveal structure	SRM / Product Ion Scan

Experimental Protocols

Protocol 1: Enhancing CE Signal using Ammonium Adducts in LC-MS

• Mobile Phase Preparation:

  • Prepare your standard reverse-phase mobile phases (e.g., Acetonitrile, Isopropanol, Water).

  • Create a stock solution of 1 M Ammonium Formate in water.

  • Add the ammonium formate stock solution to your aqueous and organic mobile phases to a final concentration of 10 mM.[7] For example, add 10 mL of the 1 M stock to 990 mL of mobile phase.

• Sample Preparation:

  • Extract lipids from your biological sample using a standard protocol (e.g., Folch or Bligh-Dyer extraction).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried extract in a solvent compatible with your reverse-phase chromatography, such as isopropanol/acetonitrile (1:1, v/v).

• LC-MS Analysis:

  • Equilibrate the LC system with the ammonium formate-containing mobile phases.

  • Inject the sample.

  • Set the mass spectrometer to operate in positive ion mode.

  • Monitor for the [M+NH₄]⁺ ions of your target cholesteryl esters in full scan mode or set up a precursor ion scan for the characteristic fragment m/z 369.3.[2]

Protocol 2: Sample Preparation for Sodiated Adduct Formation (Direct Infusion)

This protocol is adapted for direct infusion analysis.

• Lipid Extraction:

  • Perform a Bligh-Dyer extraction on the sample. The aqueous phase should contain saline to provide a source of sodium ions.[3]

• Sample Preparation for Infusion:

  • Take an aliquot (e.g., 50 µL) of the final lipid extract (in chloroform).

  • Add it to a larger volume of methanol (e.g., 200 µL).[3]

  • Spike the sample with a small amount of NaOH to a final concentration of approximately 10 µM to ensure sodium adducts are favored.[3]

  • Include an appropriate internal standard, such as CE 17:0.[3]

• Mass Spectrometry Analysis:

  • Infuse the sample directly into the ESI source operating in positive ion mode.

  • Set up a Neutral Loss scan of 368.5 Da to selectively detect all sodiated CE species.[3][9]

Visualizations

Caption: Troubleshooting workflow for low cholesteryl ester signal.

Caption: Mechanism of ionization via adduct formation.

Caption: General experimental workflow for LC-MS analysis of CEs.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Nonpolar Lipids and Selected Steroids by Using Laser-Induced Acoustic Desorption/Chemical Ionization, Atmospheric Pressure Chemical Ionization, and Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Electrospray ionization tandem mass spectrometry of sodiated adducts of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of electrospray ionization and atmospheric chemical ionization coupled with the liquid chromatography-tandem mass spectrometry for the analysis of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. zefsci.com [zefsci.com]
• 13. SILVER DOPANTS FOR TARGETED AND UNTARGETED DIRECT ANALYSIS OF UNSATURATED LIPIDS VIA IR-MALDESI - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhanced detection of olefins using ambient ionization mass spectrometry: Ag+ adducts of biologically relevant alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Silver Nitrate Spraying Protocol for Silver-Assisted Laser Desorption Ionization Imaging Mass Spec — HTX Imaging [htximaging.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors - PubMed [pubmed.ncbi.nlm.nih.gov]

handling and preparation of 14:1 cholesteryl ester-d7 solutions

This guide provides researchers, scientists, and drug development professionals with comprehensive information for the handling, preparation, and troubleshooting of 14:1 Cholesteryl Ester-d7 solutions, a common internal standard for lipidomics analysis.

Frequently Asked Questions (FAQs)

Q1: What is 14:1 Cholesteryl Ester-d7 and what is it used for?

A: 14:1 Cholesteryl Ester-d7 (cholesteryl-d7 myristoleate) is a deuterated version of the naturally occurring cholesteryl myristoleate. The inclusion of seven deuterium atoms makes it heavier than its endogenous counterpart. This property allows it to be used as an internal standard in mass spectrometry-based lipidomics.[1] It is added to biological samples at a known concentration to enable accurate quantification of endogenous cholesteryl esters by correcting for variations during sample preparation and analysis.[2][3]

Q2: How should I store the 14:1 Cholesteryl Ester-d7 standard?

A: Proper storage is critical to maintain the integrity of the standard. Both powdered form and solutions should be stored at -20°C.[4][] When stored correctly, the standard can be stable for extended periods, with some suppliers indicating stability of at least one year or more.[4] It is often shipped on dry ice to maintain this temperature.

Q3: In which solvents is 14:1 Cholesteryl Ester-d7 soluble?

A: Cholesteryl esters are highly non-polar lipids and are generally insoluble in aqueous solutions. They are soluble in various organic solvents. While specific solubility data for the 14:1 variant is not widely published, data from similar deuterated cholesteryl esters suggests it is soluble in chloroform, dichloromethane (DCM), and methanol.[4][][6] For a similar compound, Cholesteryl-d7 Palmitate, the solubility in chloroform is specified as 1-10 mg/mL.[4]

Q4: Can I use this standard for both LC-MS and GC-MS?

A: Yes, deuterated cholesteryl esters are suitable for both Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) applications.[4] However, GC-MS analysis of cholesteryl esters can be more challenging and may require chemical derivatization prior to analysis to improve volatility and reduce degradation.[7] LC-MS is often preferred as it can analyze the lipid directly from an organic extract.[2]

Quantitative Data Summary

For ease of reference, the following tables summarize key quantitative information for handling 14:1 Cholesteryl Ester-d7 and similar standards.

Table 1: Physical and Storage Properties

Parameter	Value/Recommendation	Source
Synonym	Cholesteryl-d7 myristoleate	[8]
Storage Temperature	-20°C	[4][]
Long-term Stability	≥ 1 year (when stored properly)	[4]
Shipping Condition	Dry Ice	-

Table 2: Solubility and Solution Preparation

Solvent	Recommended Use	Concentration Range	Source
Chloroform	Stock Solution	Sparingly soluble (e.g., 1-10 mg/mL)	[4]
Dichloromethane (DCM)	Stock Solution	Soluble	[][6]
Methanol	Stock/Working Solution	Soluble	[][6]
Chloroform:Methanol (2:1, v/v)	Working/Extraction Solution	Widely compatible	[9]
Isopropanol	LC-MS Mobile Phase	N/A	[10]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution (1 mg/mL)

• Equilibration: Allow the vial containing the lyophilized 14:1 Cholesteryl Ester-d7 to warm to room temperature before opening. This prevents condensation of atmospheric moisture.

• Solvent Addition: Using a calibrated glass syringe, add the appropriate volume of a suitable solvent (e.g., chloroform or dichloromethane) to the vial to achieve a final concentration of 1 mg/mL. For example, add 1 mL of solvent to 1 mg of the standard.

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 30-37°C water bath can aid dissolution if necessary.

• Storage: Store the stock solution in a tightly sealed amber glass vial at -20°C. To minimize freeze-thaw cycles, consider preparing smaller aliquots.

Protocol 2: Lipid Extraction from Plasma using the Standard

This protocol outlines a general procedure for using the 14:1 Cholesteryl Ester-d7 as an internal standard for quantifying other cholesteryl esters in a plasma sample.

• Sample Preparation: Thaw a 50 µL plasma sample on ice.

• Spiking Internal Standard: Add a precise amount of the 14:1 Cholesteryl Ester-d7 stock solution to the plasma sample. The final concentration should be chosen based on the expected levels of the endogenous analytes.

• Protein Precipitation & Extraction: Add 1.5 mL of a cold chloroform:methanol (2:1, v/v) mixture to the plasma sample.[9]

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 300 µL of water to the mixture and vortex for another 30 seconds. Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection: Carefully collect the lower organic layer, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for your analytical method (e.g., 100 µL of isopropanol for LC-MS analysis). The sample is now ready for injection.

Troubleshooting Guides

Issue 1: The Standard is Not Dissolving

• Question: I've added the solvent, but I can still see particulate matter. What should I do?

• Answer: Cholesteryl esters can be difficult to dissolve due to their high hydrophobicity.

  • Increase Vortex Time: Ensure you have vortexed the solution for at least 2-3 minutes.

  • Gentle Warming: Briefly warm the vial in a water bath (30-37°C) and vortex again. Do not overheat, as this could potentially degrade the analyte.

  • Sonication: Use a bath sonicator for 5-10 minutes to aid dissolution.

  • Try a Different Solvent: If solubility issues persist, consider using a more non-polar solvent like dichloromethane or a mixture such as chloroform:methanol (2:1).

Issue 2: Low or No Signal in Mass Spectrometry Analysis

• Question: I've prepared my sample, but the peak for 14:1 Cholesteryl Ester-d7 is very weak or absent. What could be the cause?

• Answer: This is a common issue with neutral lipids like cholesteryl esters due to their poor ionization efficiency.[2][11]

  • Optimize Ionization: Cholesteryl esters do not ionize well with electrospray ionization (ESI) alone. The formation of adducts is crucial.[2]

    • Ammonium Adducts: Ensure your mobile phase contains an additive like 5-10 mM ammonium acetate or ammonium formate to promote the formation of [M+NH₄]⁺ ions.[2][7] This is the most common approach.

    • Other Adducts: In some cases, forming lithiated [M+Li]⁺ or sodiated [M+Na]⁺ adducts can enhance signal intensity even more than ammonium adducts.[11][12] This can be achieved by adding a low concentration of lithium or sodium salt to the mobile phase.

  • Check for In-Source Fragmentation: Cholesteryl esters are fragile and can fragment within the mass spectrometer's source before detection, leading to a loss of the parent ion signal.[13] The most common fragment corresponds to the neutral loss of the fatty acid and water from the cholesterol backbone (m/z 369.3 for unlabeled cholesterol).[2]

    • Review and optimize your MS source parameters (e.g., capillary temperature, spray voltage) to minimize fragmentation.[13]

    • Consider using a precursor ion scan for m/z 369.3 (or the corresponding d7-fragment) to detect all cholesteryl ester species, including your internal standard.[2]

  • Sample Extraction: Ensure your lipid extraction protocol is efficient for non-polar lipids. Methods like Folch, Bligh-Dyer, or MTBE (methyl-tert-butyl ether) are generally effective.

Issue 3: Poor Peak Shape (Tailing or Splitting) in LC-MS

• Question: My chromatographic peak for the standard is tailing or split. How can I improve it?

• Answer: Poor peak shape can compromise quantification and resolution.

  • Injection Solvent Mismatch: This is a very common cause. If your sample is dissolved in a solvent that is much stronger (more non-polar in reverse-phase LC) than your initial mobile phase, it can cause peak distortion.[14][15]

    • Solution: Reconstitute your dried extract in a solvent that is as weak as or weaker than the starting mobile phase conditions. For example, if your gradient starts at 50% isopropanol, try reconstituting in 50% isopropanol or a weaker solvent.

  • Column Contamination: Particulates from the sample or system can block the column inlet frit, leading to distorted flow and split peaks.[14][16]

    • Solution: Use an in-line filter and ensure all samples are centrifuged or filtered before injection. Try backflushing the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.[16]

  • Secondary Interactions: The analyte may be having secondary interactions with the stationary phase.

    • Solution: Ensure the mobile phase pH is appropriate for your analytes and column. While less common for neutral lipids, this can be a factor. Adding a small amount of a buffer might help in some cases.[16]

Issue 4: Unexpected Peaks or Adducts in the Mass Spectrum

• Question: I see several unexpected peaks around my standard's mass. What are they?

• Answer: This could be due to contamination or the formation of multiple adducts.

  • Solvent Contaminants: LC-MS grade solvents can contain low-level contaminants. For example, alkylated amines in methanol or isopropanol have been shown to form adducts with neutral lipids, creating unexpected peaks.[10]

    • Solution: Test solvents from different vendors or lots. If contamination is suspected, substituting the solvent brand can significantly improve data quality.[10]

  • Multiple Adducts: In addition to your intended adduct (e.g., [M+NH₄]⁺), you may also see sodiated [M+Na]⁺ or potassiated [M+K]⁺ adducts, especially if there are trace amounts of these salts in your sample, vials, or mobile phase.

    • Solution: This is often unavoidable but can be minimized with high-purity solvents and additives. In your data processing, ensure you are integrating the correct adduct for quantification.

Visual Guides

Caption: Workflow for preparing a stock solution from solid 14:1 CE-d7.

Caption: Decision tree for troubleshooting low MS signal of the standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. researchgate.net [researchgate.net]
• 8. avantiresearch.com [avantiresearch.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. escholarship.org [escholarship.org]
• 14. agilent.com [agilent.com]
• 15. halocolumns.com [halocolumns.com]
• 16. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Cholesteryl Ester Analysis: Method Validation Using 14:1 Cholesteryl Ester-d7 and Alternatives

For researchers, scientists, and drug development professionals, accurate quantification of cholesteryl esters (CEs) is crucial for understanding lipid metabolism and its role in various diseases. This guide provides a comparative overview of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for cholesteryl ester analysis, validated using a deuterated internal standard, 14:1 cholesteryl ester-d7. We will compare its performance against established alternative methods, namely Gas Chromatography-Mass Spectrometry (GC-MS) and enzymatic assays, supported by experimental data and detailed protocols.

Method Performance Comparison

The choice of analytical method for cholesteryl ester quantification depends on the specific requirements for sensitivity, specificity, throughput, and the complexity of the sample matrix. Below is a summary of the quantitative performance of the LC-MS/MS method alongside GC-MS and enzymatic assays.

Performance Metric	LC-MS/MS with Deuterated Internal Standard	Gas Chromatography-Mass Spectrometry (GC-MS)	Enzymatic Assay
Linearity (r²)	>0.99	>0.98 - >0.99[1]	>0.99
Limit of Quantification (LOQ)	0.2 - 10.0 µg/mL for various CEs[1]	0.2 - 10.0 µg/mL for various CEs[1]	4.53 mg/dL[2]
Precision (% CV / % RSD)	Intra-day: 5.2%, Inter-day: 8.5% (for Total CE)[3]	1.1 - 9.8%[1]	< 10%
Accuracy (% Bias / % Recovery)	-10% bias for Total Cholesterol[3]	75.9 - 125.1% (% bias)[1]	High correlation with GC-MS (r² = 0.97)[4]
Specificity	High (based on mass-to-charge ratio and fragmentation)	High (based on retention time and mass spectra)	Can have cross-reactivity with other sterols[5]
Throughput	High (run times of a few minutes per sample)[3]	Low (requires derivatization and longer run times)[6]	High (suitable for plate-based assays)

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing analytical results. Here, we outline the key steps for each of the discussed methods.

LC-MS/MS with 14:1 Cholesteryl Ester-d7 Internal Standard

This method offers high sensitivity and specificity for the quantification of individual cholesteryl ester species. The use of a deuterated internal standard, such as 14:1 cholesteryl ester-d7, corrects for variations in sample preparation and instrument response.

1. Sample Preparation:

• Lipid Extraction: Lipids are extracted from the biological sample (e.g., plasma, tissue homogenate) using a solvent system like chloroform:methanol (2:1, v/v) according to the Folch or Bligh-Dyer method.

• Internal Standard Spiking: A known amount of 14:1 cholesteryl ester-d7 is added to the sample prior to extraction to ensure accurate quantification.

• Reconstitution: The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol/chloroform) for LC-MS/MS analysis.[7]

2. LC-MS/MS Analysis:

• Chromatography: Separation of cholesteryl esters is typically achieved using a C18 reversed-phase column with a gradient elution of mobile phases such as water/methanol and methanol/chloroform, both containing ammonium acetate.[7]

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer, often with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source in positive ion mode.[3]

• Quantification: Cholesteryl esters are identified and quantified based on their specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode. The characteristic neutral loss of the cholesterol backbone (m/z 369.3) is often monitored.[8] The ratio of the peak area of the endogenous cholesteryl ester to the peak area of the 14:1 cholesteryl ester-d7 internal standard is used for calculation.

LC-MS/MS experimental workflow for cholesteryl ester analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a classic and robust method for lipid analysis, though it typically requires derivatization to increase the volatility of the analytes.

1. Sample Preparation:

• Lipid Extraction and Saponification: Lipids are extracted, and cholesteryl esters are saponified (hydrolyzed) to release free cholesterol and fatty acids.

• Derivatization: The free cholesterol is derivatized, commonly by silylation (e.g., with BSTFA), to make it volatile for GC analysis.[9]

• Internal Standard: A non-endogenous sterol or a deuterated cholesterol standard is added before derivatization.

2. GC-MS Analysis:

• Gas Chromatography: The derivatized sample is injected into a gas chromatograph equipped with a capillary column suitable for sterol analysis.

• Mass Spectrometry: The eluting compounds are detected by a mass spectrometer, and quantification is based on the peak areas of the derivatized cholesterol and the internal standard.

Enzymatic Assay

Enzymatic assays are a high-throughput and cost-effective method for the determination of total cholesteryl esters.

1. Principle:

• Cholesteryl esters are hydrolyzed to free cholesterol by cholesterol esterase.

• The total free cholesterol (initial plus hydrolyzed) is then oxidized by cholesterol oxidase, producing a detectable product such as hydrogen peroxide.

• The hydrogen peroxide is then used in a colorimetric or fluorometric reaction catalyzed by horseradish peroxidase.[2]

2. Procedure:

• Sample Preparation: Samples (e.g., serum, cell lysates) are prepared and diluted as necessary.

• Reaction: The sample is incubated with a reagent mixture containing cholesterol esterase, cholesterol oxidase, and the components for the detection reaction.

• Measurement: The absorbance or fluorescence is measured at the appropriate wavelength, and the concentration is determined by comparison to a standard curve.

Signaling Pathways and Logical Relationships

The analysis of cholesteryl esters is central to understanding lipid metabolism. The following diagram illustrates the key enzymatic pathways involved in cholesteryl ester metabolism.

Key enzymatic pathways in cholesteryl ester metabolism.

References

• 1. d-nb.info [d-nb.info]
• 2. Enzymatic Reactions in a Lab-on-Valve System: Cholesterol Evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A simple and sensitive enzymatic method for cholesterol quantification in macrophages and foam cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Specificity of the commonly used enzymatic assay for plasma cholesterol determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 8. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Analytical Edge: A Comparative Guide to 14:1 Cholesteryl Ester-d7 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative lipidomics, the choice of an appropriate internal standard is paramount. This guide provides an objective comparison of 14:1 cholesteryl ester-d7 and other common internal standards used in the mass spectrometric analysis of cholesteryl esters, supported by experimental data and detailed methodologies.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, effectively compensating for variations in sample preparation, chromatography, and ionization. Among these, deuterated standards such as 14:1 cholesteryl ester-d7 have emerged as reliable tools for the accurate quantification of cholesteryl esters in complex biological matrices.

Principle of Isotope Dilution Mass Spectrometry

The fundamental principle behind the use of an internal standard like 14:1 cholesteryl ester-d7 is isotope dilution mass spectrometry (ID-MS). A known amount of the deuterated standard is added to the sample at the beginning of the workflow. Because it is chemically identical to the endogenous analyte, it experiences the same processing and analysis effects. By measuring the ratio of the native analyte to the isotope-labeled standard in the mass spectrometer, the initial concentration of the analyte can be accurately determined, irrespective of extraction efficiency or matrix effects.

Figure 1. Principle of Isotope Dilution Mass Spectrometry.

Performance Comparison of Internal Standards

The selection of an internal standard is critical for the validity of quantitative analysis. Ideally, the internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency. While direct head-to-head comparative studies are limited, performance data from various validation studies provide valuable insights into the suitability of different stable isotope-labeled and non-endogenous internal standards.

Performance Metric	14:1 Cholesteryl Ester-d7	17:0 Cholesteryl Ester	Cholesterol-d7
Typical Intra-day Precision (%RSD)	8.5% (for lipid panel)[1]	< 15%	5.8% (for total EC)[2]
Typical Inter-day Precision (%RSD)	10.9% (for lipid panel)[1]	< 15%	8.5% (for total EC)[2]
Linearity (Dynamic Range)	> 3 orders of magnitude	> 3 orders of magnitude[3]	> 3 orders of magnitude[3]
Typical R²	≥ 0.995	≥ 0.995	≥ 0.995
Recovery	High and reproducible	High and reproducible	High and reproducible
Matrix Effect Compensation	Excellent	Good	Good

Note: The data presented is a synthesis of typical performance characteristics reported in the literature and from service providers. Specific performance may vary depending on the experimental conditions, matrix, and instrumentation.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are representative experimental protocols for the quantification of cholesteryl esters using different internal standards.

Protocol 1: Quantification of Cholesteryl Esters using 14:1 Cholesteryl Ester-d7 (as part of a deuterated mixture)

This protocol is adapted from a high-throughput lipidomics workflow.[1]

• Sample Preparation:

  • To 10 µL of plasma, add 10 µL of the internal standard mixture (containing 14:1 cholesteryl ester-d7 and other deuterated lipids in methanol).

  • Add 225 µL of cold isopropanol, vortex, and incubate at 4°C for 30 minutes.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC System: High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system.

  • Column: A C18 or C30 reversed-phase column is typically used.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A gradient from 40% to 100% B is used to elute the cholesteryl esters.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer operating in positive electrospray ionization (ESI) mode.

  • MRM Transition (Example for a CE): Precursor ion of [M+NH4]+ to the product ion m/z 369.3 (corresponding to the neutral loss of the fatty acid chain).

Figure 2. Workflow for Cholesteryl Ester Analysis with 14:1 CE-d7.

Protocol 2: Quantification of Cholesteryl Esters using 17:0 Cholesteryl Ester and Cholesterol-d7

This protocol is based on a method for the simultaneous analysis of free cholesterol and cholesteryl esters.[3]

• Sample Preparation:

  • To a 1.5 mL tube, add 10 µL of the sample (e.g., cell lysate or plasma).

  • Add the internal standard mix containing a known amount of cholesteryl heptadecanoate (17:0) and cholesterol-d7.

  • Add 300 µL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for LC-MS analysis.

• LC-MS/MS Analysis:

  • LC System: UHPLC system.

  • Column: C18 reversed-phase column.

  • Mobile Phase A: 50:50 (v/v) Water:Methanol + 0.1% formic acid + 10 mM ammonium formate.

  • Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol + 0.1% formic acid + 10 mM ammonium formate.

  • Gradient: A suitable gradient to separate free cholesterol from cholesteryl esters.

  • Mass Spectrometer: Q-TOF or triple quadrupole mass spectrometer in positive ESI mode.

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for each cholesteryl ester and the internal standards.

Discussion

14:1 Cholesteryl Ester-d7 offers the advantage of being a stable isotope-labeled analog of an endogenous cholesteryl ester. The deuterium labels provide a mass shift that is easily resolved by the mass spectrometer, while the chemical properties remain nearly identical to the unlabeled analyte, ensuring similar extraction recovery and ionization efficiency. This makes it an excellent choice for accurate quantification, especially when used as part of a comprehensive mixture of deuterated standards that can account for variations across a range of cholesteryl ester species.

17:0 Cholesteryl Ester is a non-endogenous, odd-chain fatty acid-containing cholesteryl ester. Because it is not naturally present in most biological systems, there is no background interference from the sample itself. However, its chromatographic behavior and ionization efficiency might differ slightly from the endogenous, even-chained cholesteryl esters being quantified.

Cholesterol-d7 is a suitable internal standard for the quantification of free cholesterol. While it can be used for the quantification of total cholesteryl esters after hydrolysis, it does not account for potential variations in the ionization efficiencies of different cholesteryl ester species in methods where they are analyzed intact.

Conclusion

For the highly accurate and precise quantification of individual cholesteryl ester species, a stable isotope-labeled internal standard that closely mimics the structure of the endogenous analytes is the preferred choice. 14:1 Cholesteryl Ester-d7 , particularly when used as part of a comprehensive mixture of deuterated cholesteryl esters, provides a robust solution for correcting analytical variability. While other internal standards like 17:0 cholesteryl ester and cholesterol-d7 are valuable tools, the use of a panel of deuterated cholesteryl esters offers a more rigorous approach to quantitative lipidomics, enabling researchers to obtain reliable and reproducible data in their studies of lipid metabolism and its role in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

A Comparative Guide to Internal Standards for Cholesteryl Ester Quantification: Featuring 14:1 Cholesteryl Ester-d7

For researchers, scientists, and drug development professionals engaged in lipidomics and metabolic studies, the accurate quantification of cholesteryl esters (CEs) is paramount. The use of internal standards in mass spectrometry-based methods is a cornerstone of achieving reliable and reproducible results. This guide provides an objective comparison of 14:1 cholesteryl ester-d7 with other commonly used internal standards, supported by a summary of performance data from various studies and detailed experimental protocols.

The Gold Standard: Isotope-Labeled Internal Standards

In the realm of quantitative mass spectrometry, stable isotope-labeled internal standards are considered the gold standard.[1] These compounds are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes such as deuterium (²H or D) or carbon-13 (¹³C). This near-identical chemical nature ensures that they co-elute with the endogenous analyte during chromatography and experience similar ionization efficiency and potential matrix effects in the mass spectrometer.[1]

14:1 Cholesteryl Ester-d7 is a deuterated analog of cholesteryl myristoleate. The "d7" indicates that seven hydrogen atoms in the cholesterol moiety have been replaced by deuterium atoms. This mass shift allows the mass spectrometer to distinguish it from the endogenous 14:1 cholesteryl ester.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of quantification. The following table summarizes the performance characteristics of different types of internal standards used for cholesteryl ester analysis, with a focus on how 14:1 cholesteryl ester-d7 and other deuterated standards compare to alternatives like odd-chain and ¹³C-labeled standards.

Internal Standard Type	Principle	Linearity	Precision (CV%)	Accuracy/Recovery	Correction for Matrix Effects	Key Considerations
Deuterated Cholesteryl Esters (e.g., 14:1 CE-d7)	Analyte with some hydrogen atoms replaced by deuterium.[1]	Excellent (r² > 0.95 typical)[2]	Excellent (<15% typical)[3]	High and reproducible[4]	Superior, due to co-elution and similar ionization.[1]	Potential for isotopic exchange in certain cases, though generally stable.[5]
¹³C-Labeled Cholesteryl Esters	Analyte with some carbon atoms replaced by ¹³C.	Excellent	Excellent (<10% typical)	High and reproducible[6][7]	Superior, considered the most robust for correcting matrix effects.	Generally more expensive to synthesize than deuterated standards.[5]
Odd-Chain Cholesteryl Esters (e.g., 17:0 CE)	Structurally similar but not naturally abundant in most biological systems.[8]	Good	Good to Excellent	Good, but can be affected by differences in extraction efficiency and ionization response compared to even-chain analytes.	Effective, but may not fully compensate if chromatographic retention time differs significantly from the analyte of interest.[1]	Not suitable for all matrices where odd-chain fatty acids may be present.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible data in lipidomics. Below is a representative workflow for the quantification of cholesteryl esters using 14:1 cholesteryl ester-d7 as an internal standard, based on common practices in the field.

Sample Preparation and Lipid Extraction (Bligh-Dyer Method)

• Internal Standard Spiking : To a 50 µL plasma sample, add a known amount of 14:1 cholesteryl ester-d7 solution in methanol.

• Solvent Addition : Add 2 mL of a chloroform:methanol (1:2, v/v) mixture to the sample.

• Homogenization : Vortex the mixture thoroughly for 1 minute to ensure complete mixing and protein precipitation.

• Phase Separation : Add 0.5 mL of chloroform and vortex for 30 seconds. Then, add 0.5 mL of water and vortex for another 30 seconds to induce phase separation.

• Centrifugation : Centrifuge the sample at 2,000 x g for 10 minutes to separate the aqueous and organic layers.

• Lipid Collection : Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

• Drying : Dry the collected lipid extract under a gentle stream of nitrogen gas.

• Reconstitution : Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile (1:1, v/v).

LC-MS/MS Analysis

• Chromatographic Separation :

  • Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is commonly used for lipid separation.

  • Mobile Phase A : Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B : Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient : A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic cholesteryl esters.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 55 °C.

• Mass Spectrometry Detection :

  • Ionization : Electrospray ionization (ESI) in positive ion mode is typically used for cholesteryl ester analysis.

  • Data Acquisition : Multiple Reaction Monitoring (MRM) is employed for targeted quantification. The MRM transitions for the endogenous 14:1 cholesteryl ester and the 14:1 cholesteryl ester-d7 internal standard would be monitored. For example, the transition for many cholesteryl esters is the precursor ion [M+NH₄]⁺ to the product ion m/z 369.3, which corresponds to the cholesterol backbone.[9]

Visualizing the Workflow and Principles

To further clarify the experimental process and the underlying principles of internal standardization, the following diagrams are provided.

Figure 1: Experimental workflow for cholesteryl ester quantification.

Figure 2: Principle of quantification using an internal standard.

Conclusion

The use of a stable isotope-labeled internal standard, such as 14:1 cholesteryl ester-d7, is indispensable for the accurate and precise quantification of cholesteryl esters in complex biological matrices. Its chemical similarity to the endogenous analyte ensures that it effectively corrects for variations throughout the analytical workflow, from sample preparation to mass spectrometric detection. While other internal standards like odd-chain and ¹³C-labeled esters are also utilized, deuterated standards like 14:1 cholesteryl ester-d7 offer a robust and widely adopted solution for high-quality lipidomics research. The choice of the most suitable internal standard will ultimately depend on the specific requirements of the study, including the analytes of interest, the biological matrix, and budgetary considerations.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. lcms.cz [lcms.cz]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative studies on the hydrolysis of odd-chain and even-chain fatty acid cholesterol esters by rat liver sterol ester hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isotope dilution/mass spectrometry of serum cholesterol with (3,4-/sup 13/C)cholesterol: proposed definitive method (Journal Article) | OSTI.GOV [osti.gov]
• 7. Total cholesterol in serum determined by isotope dilution/mass spectrometry, with liquid-chromatographic separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipidomics Workflow for Analyzing Lipid Profiles Using Multiple Reaction Monitoring (MRM) in Liver Homogenate of Mice with Non-alcoholic Steatohepatitis (NASH) - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Cholesteryl Ester Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common methods for quantifying cholesteryl esters, complete with supporting experimental data and detailed protocols. The information presented here is designed to help researchers make informed decisions when selecting an appropriate assay for their specific needs, considering factors such as sensitivity, accuracy, and sample throughput.

Data Presentation: A Comparative Analysis of Quantification Methods

The accurate quantification of cholesteryl esters is crucial for research in various fields, including cardiovascular disease, metabolic disorders, and drug development. Several analytical methods are available, each with its own set of advantages and limitations. The following table summarizes the key performance characteristics of the most widely used techniques.

Method	Principle	Sample Throughput	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (CV%)	Accuracy/Recovery (%)
Enzymatic Assay (Colorimetric/Fluorometric)	Enzymatic hydrolysis of cholesteryl esters to cholesterol, followed by an enzymatic reaction that produces a detectable colorimetric or fluorescent signal.[1][2]	High	Assay dependent, typically in the low µg/mL range.[2]	Assay dependent, typically in the µg/mL range.	Good	Good
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of derivatized cholesterol and cholesteryl esters by gas chromatography, followed by detection and quantification by mass spectrometry.[3]	Low to Medium	0.19 µg/mL[4]	0.56 µg/mL[4]	Excellent	Excellent (>99%)[4]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation of cholesteryl esters by liquid chromatography, followed by detection and quantification by mass spectrometry.[5][6]	Medium to High	Not consistently reported across studies.	Not consistently reported across studies.	Good to Excellent	Good to Excellent
Direct Flow Injection-Mass Spectrometry (DFI-MS)	Direct infusion of the sample into the mass spectrometer without prior chromatographic separation.[7][8]	High	Sufficient for routine analysis.[9]	Sufficient for precise and accurate quantification without derivatization.[7][8]	Good	Good

Experimental Protocols: Methodologies for Key Experiments

Reproducibility is a cornerstone of scientific research. This section provides detailed protocols for the quantification of cholesteryl esters using the methods compared above.

Enzymatic Assay Protocol

This protocol is based on commercially available kits that provide a simple and sensitive means of quantification.

Materials:

• Cholesterol/Cholesteryl Ester Assay Kit (e.g., Abcam ab65359 or Sigma-Aldrich MAK396)[1][10]

• 96-well microplate (clear for colorimetric, black for fluorometric)

• Microplate reader

• Incubator

Procedure:

• Sample Preparation:

  • Serum/Plasma: Dilute sample with the provided assay buffer.

  • Cells/Tissues: Homogenize cells or tissue in the appropriate extraction solution as per the kit's instructions. Dry the extract and reconstitute in assay buffer.[10]

• Standard Curve Preparation: Prepare a series of cholesterol standards by diluting the provided stock solution with the assay buffer.

• Reaction Setup:

  • Add samples and standards to the wells of the 96-well plate.

  • To measure total cholesterol (free + esterified), add the reaction mix containing cholesterol esterase.

  • To measure free cholesterol only, add the reaction mix without cholesterol esterase.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.[11]

• Measurement:

  • For colorimetric assays, measure the absorbance at ~570 nm.[1]

  • For fluorometric assays, measure the fluorescence at Ex/Em = 535/587 nm.[1]

• Calculation: Determine the concentration of total cholesterol and free cholesterol from the standard curve. The concentration of cholesteryl esters is calculated by subtracting the free cholesterol concentration from the total cholesterol concentration.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and specific method for cholesteryl ester quantification.

Materials:

• Gas chromatograph coupled to a mass spectrometer

• GC column (e.g., Agilent CP-Sil 8 CB)[12]

• Reagents for lipid extraction (e.g., chloroform, methanol)[3]

• Derivatization agent (e.g., silylating agent)

• Internal standard (e.g., cholesterol-d7)[12]

Procedure:

• Lipid Extraction:

  • Homogenize the sample in a mixture of chloroform and methanol.

  • Separate the organic and aqueous phases by centrifugation.

  • Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.[12]

• Saponification (for total cholesterol): To measure total cholesterol, the extracted lipids are saponified using alcoholic potassium hydroxide to hydrolyze the cholesteryl esters to free cholesterol.

• Derivatization: Derivatize the cholesterol to a more volatile form (e.g., trimethylsilyl ether) using a silylating agent. This step is crucial for GC analysis.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS system.

  • Set the oven temperature program to separate the cholesterol derivative from other components. A typical program starts at 100°C and ramps up to 318°C.[12]

  • The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect and quantify the characteristic ions of the cholesterol derivative.

• Quantification: The concentration of cholesterol is determined by comparing the peak area of the analyte to that of the internal standard.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS offers a powerful platform for the comprehensive analysis of cholesteryl ester species.

Materials:

• Liquid chromatograph coupled to a mass spectrometer

• LC column (e.g., C18 reverse-phase column)[13]

• Mobile phases (e.g., water/methanol and isopropanol/methanol with additives like formic acid and ammonium formate)[5]

• Reagents for lipid extraction

• Internal standards (e.g., deuterated cholesteryl esters)

Procedure:

• Lipid Extraction: Perform lipid extraction from the sample using a method such as the Folch or Bligh-Dyer procedure.

• LC Separation:

  • Inject the lipid extract into the LC system.

  • Use a gradient elution with the appropriate mobile phases to separate the different cholesteryl ester species based on their hydrophobicity. A typical run time is around 30 minutes.[5]

• MS Detection:

  • The eluent from the LC column is introduced into the mass spectrometer.

  • Electrospray ionization (ESI) is commonly used to ionize the cholesteryl ester molecules.

  • The mass spectrometer is operated in a scan mode to detect the parent ions of the different cholesteryl ester species or in a tandem MS (MS/MS) mode for more specific fragmentation analysis.

• Quantification: The concentration of each cholesteryl ester species is determined by comparing its peak area to that of a corresponding internal standard.

Direct Flow Injection-Mass Spectrometry (DFI-MS) Protocol

DFI-MS is a high-throughput technique that allows for the rapid analysis of the total cholesteryl ester content.

Materials:

• Mass spectrometer with a direct flow injection inlet

• Syringe pump

• Solvents for sample infusion

• Internal standards

Procedure:

• Lipid Extraction: Extract the lipids from the sample as described for the LC-MS protocol.

• Sample Infusion:

  • Reconstitute the dried lipid extract in an appropriate solvent.

  • Use a syringe pump to directly infuse the sample into the mass spectrometer at a constant flow rate.

• MS Analysis:

  • The mass spectrometer is typically operated in a precursor ion scan or neutral loss scan mode to specifically detect the cholesteryl ester class of lipids. A common fragment ion used for detection is at m/z 369, corresponding to the cholesterol backbone.[9]

• Quantification: The total cholesteryl ester concentration is determined by comparing the signal intensity of the analyte to that of the internal standard.

Mandatory Visualizations

Signaling and Metabolic Pathways

The following diagram illustrates the central role of cholesteryl esters in cholesterol metabolism.

Caption: Simplified overview of cholesteryl ester metabolism.

Experimental Workflows

The diagrams below outline the typical experimental workflows for the different quantification methods.

Caption: General workflow for an enzymatic cholesteryl ester assay.

Caption: Typical workflow for GC-MS based cholesteryl ester analysis.

Caption: General workflow for LC-MS based cholesteryl ester analysis.

References

• 1. Cholesterol/Cholesteryl Ester Assay Kit - Quantitation ab65359 | Abcam [abcam.com]
• 2. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Protocol: GC-MS for Optic Nerve Cholesterol Metabolites - Creative Proteomics [creative-proteomics.com]
• 13. biorxiv.org [biorxiv.org]

Linearity of Detection for 14:1 Cholesteryl Ester-d7: A Comparative Guide for Lipidomics Researchers

For researchers engaged in quantitative lipidomics, particularly in the context of drug development and metabolic studies, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comparative analysis of the linearity of detection for 14:1 cholesteryl ester-d7, a commonly utilized internal standard, against other deuterated and non-deuterated cholesteryl ester standards. The data presented is compiled from various liquid chromatography-tandem mass spectrometry (LC-MS/MS) based studies, offering a valuable resource for methods development and validation.

Performance Comparison of Cholesteryl Ester Internal Standards

The linearity of an analytical method is a critical parameter, demonstrating that the instrumental response is directly proportional to the concentration of the analyte over a given range. For internal standards like 14:1 cholesteryl ester-d7, a wide linear dynamic range ensures robust quantification across varying concentrations of endogenous cholesteryl esters in biological samples.

The following table summarizes the linearity data for 14:1 cholesteryl ester-d7 and other relevant cholesteryl ester internal standards, as reported in various studies. This data highlights the excellent linear performance of deuterated standards in LC-MS/MS applications.

Internal Standard	Linear Range	Correlation Coefficient (R²)	Limit of Detection (LOD) / Lower Limit of Quantification (LLOQ)	Reference
14:1 Cholesteryl Ester-d7	Not explicitly stated, but method validated for linearity.[1]	>0.99 (Implied by validation)	Not explicitly stated	[1]
Cholesterol-d7	10 pmol - 2 nmol	>0.99	10 pmol	[2][3]
C17:0 Cholesteryl Ester	1 pmol - 1 nmol	>0.99	1 pmol	[2][3]
Deuterated Cholesteryl Esters (General)	Not explicitly stated, but method validated for good precision and accuracy.[4][5]	Not explicitly stated	Not explicitly stated	[4][5]
Cholesteryl Acetate (CE 2:0) from derivatized FC	Not explicitly stated, but assay showed sufficient precision and detection limit for routine analysis.[6]	Not explicitly stated	Not explicitly stated	[6]

Note: The performance of internal standards can vary depending on the specific LC-MS/MS instrumentation, sample matrix, and experimental conditions.

Experimental Protocol for Cholesteryl Ester Quantification

The following is a generalized experimental protocol for the quantification of cholesteryl esters in biological samples using 14:1 cholesteryl ester-d7 as an internal standard, based on common practices in lipidomics research.[2][3][4][6]

1. Sample Preparation & Lipid Extraction:

• Internal Standard Spiking: To a known amount of biological sample (e.g., plasma, cell lysate), add a precise amount of 14:1 cholesteryl ester-d7 solution in a suitable organic solvent (e.g., methanol or chloroform).

• Lipid Extraction: Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch procedure. This typically involves the addition of a chloroform:methanol mixture to the sample, followed by vortexing and centrifugation to separate the organic (lipid-containing) and aqueous phases.

• Solvent Evaporation and Reconstitution: The organic phase is collected, and the solvent is evaporated under a stream of nitrogen. The dried lipid extract is then reconstituted in a solvent compatible with the LC-MS system (e.g., isopropanol:acetonitrile:water).

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • LC Column: Utilize a C18 reversed-phase column for the separation of cholesteryl esters.

  • Mobile Phases: A typical mobile phase system consists of a gradient of two solvents, such as:

    • Mobile Phase A: Acetonitrile/Water with an additive like ammonium formate or formic acid.

    • Mobile Phase B: Isopropanol/Acetonitrile with the same additive.

  • Gradient: A gradient elution is employed to separate the different lipid species based on their hydrophobicity.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for the detection of cholesteryl esters.

  • Detection Method: Multiple Reaction Monitoring (MRM) is the preferred method for quantification. This involves monitoring a specific precursor-to-product ion transition for both the analyte (endogenous cholesteryl esters) and the internal standard (14:1 cholesteryl ester-d7).

    • Precursor Ion: For cholesteryl esters, the [M+NH4]+ adduct is often monitored.

    • Product Ion: A common product ion for cholesteryl esters upon collision-induced dissociation is m/z 369.3, corresponding to the dehydrated cholesterol backbone.[6][7] For 14:1 cholesteryl ester-d7, the specific precursor and product ions would be m/z 619.6 > 376.5.[1]

3. Data Analysis:

• Quantification: The concentration of each endogenous cholesteryl ester is determined by calculating the ratio of its peak area to the peak area of the 14:1 cholesteryl ester-d7 internal standard. This ratio is then compared to a calibration curve generated using known concentrations of authentic cholesteryl ester standards.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for the quantification of cholesteryl esters using an internal standard.

Caption: Experimental workflow for cholesteryl ester quantification.

Conclusion

14:1 Cholesteryl ester-d7 serves as a reliable internal standard for the quantification of cholesteryl esters in complex biological matrices. Its performance, in terms of linearity, is comparable to other commonly used deuterated and non-deuterated standards. The use of a stable isotope-labeled internal standard like 14:1 cholesteryl ester-d7 is crucial for correcting for variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of the quantitative data. The provided experimental protocol and workflow diagram offer a foundational guide for researchers to develop and validate their own LC-MS/MS-based lipidomics methods.

References

• 1. lcms.cz [lcms.cz]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unveiling the Subtleties: A Comparative Guide to the Detection Limits of Cholesteryl Esters

For researchers, scientists, and drug development professionals navigating the complexities of lipid analysis, the precise quantification of cholesteryl esters is paramount. This guide provides a comprehensive comparison of leading analytical methods, focusing on the limit of detection (LOD) when utilizing a d7-cholesteryl ester internal standard for mass spectrometry-based approaches versus traditional enzymatic assays. Detailed experimental protocols and a visual representation of the key metabolic pathway are included to support your research endeavors.

The quantification of cholesteryl esters, crucial storage molecules for cholesterol, plays a vital role in understanding various physiological and pathological processes, including atherosclerosis and other metabolic diseases. The choice of analytical method can significantly impact the sensitivity and accuracy of these measurements. This guide delves into a head-to-head comparison of liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a deuterated internal standard against widely used colorimetric and fluorometric enzymatic assays.

Performance Benchmark: Limit of Detection

The limit of detection is a critical performance characteristic of any analytical method, defining the lowest concentration of an analyte that can be reliably distinguished from background noise. For the sensitive detection of cholesteryl esters, LC-MS/MS coupled with a d7-cholesteryl ester internal standard generally offers superior performance over conventional enzymatic methods.

Method	Limit of Detection (LOD)	Notes
LC-MS/MS with d7-Standard	~1 pmol	This value is dependent on the specific cholesteryl ester, instrumentation, and matrix.[1][2]
Fluorometric Assay	~0.1 - 0.5 µ g/well (~1 µM)	Sensitivity is approximately 10-fold higher than colorimetric assays.[3][4]
Colorimetric Assay	~1 - 5 µ g/well (~1 µM)	Widely used for its simplicity and accessibility.[4]

Conversion of pmol to ng/mL is dependent on the specific cholesteryl ester's molecular weight and the sample volume.

In-Depth Experimental Protocols

To ensure reproducibility and aid in the selection of the most appropriate method for your research needs, detailed experimental protocols for each technique are provided below.

Protocol 1: Quantification of Cholesteryl Esters by LC-MS/MS using a d7-Cholesteryl Ester Internal Standard

This method offers high sensitivity and specificity, allowing for the quantification of individual cholesteryl ester species.

1. Sample Preparation (from Serum/Plasma): a. To 50 µL of serum or plasma, add a known amount of d7-cholesteryl ester internal standard solution.[5] b. Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (2:1, v/v). c. Vortex the mixture vigorously and centrifuge to separate the phases. d. Carefully collect the lower organic phase containing the lipids. e. Dry the organic phase under a stream of nitrogen. f. Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 3:1 v/v with 10 mM ammonium acetate) for LC-MS/MS analysis.[6]

2. LC-MS/MS Analysis: a. Liquid Chromatography (LC): i. Use a reverse-phase C18 column.[7] ii. Employ a gradient elution with mobile phases such as water/methanol with ammonium acetate (A) and methanol/chloroform with ammonium acetate (B).[6] iii. Set a flow rate appropriate for the column dimensions (e.g., 260 µL/min).[6] b. Tandem Mass Spectrometry (MS/MS): i. Utilize electrospray ionization (ESI) in positive ion mode.[7] ii. Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. iii. Monitor for the specific precursor-to-product ion transitions for each cholesteryl ester of interest and the d7-cholesteryl ester internal standard. A common fragment ion for cholesteryl esters corresponds to the neutral loss of the fatty acid moiety, resulting in the cholesterol backbone fragment.[7][8]

3. Data Analysis: a. Quantify the endogenous cholesteryl esters by calculating the peak area ratio of the analyte to the d7-cholesteryl ester internal standard. b. Generate a calibration curve using known concentrations of non-deuterated cholesteryl ester standards spiked with the same amount of internal standard. c. Determine the concentration of cholesteryl esters in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Colorimetric Quantification of Cholesteryl Esters

This enzymatic assay is a widely accessible method for the quantification of total cholesteryl esters.

1. Sample Preparation: a. For Serum/Plasma: Dilute the sample (e.g., 10-fold) with the provided assay buffer.[9] b. For Cells: i. Harvest and wash cells with cold PBS. ii. Perform lipid extraction using a solvent mixture like Chloroform:Isopropanol:NP-40 (7:11:0.1). iii. Centrifuge to pellet cell debris and transfer the lipid-containing supernatant to a new tube. iv. Dry the lipid extract and then dissolve it in the assay buffer.

2. Assay Procedure: a. Prepare a cholesterol standard curve according to the kit manufacturer's instructions.[10] b. To separate wells of a 96-well plate, add your prepared samples and the cholesterol standards. c. Prepare a reaction mix containing cholesterol esterase (to hydrolyze cholesteryl esters to free cholesterol), cholesterol oxidase, horseradish peroxidase (HRP), and a colorimetric probe.[11] To measure only free cholesterol, a parallel reaction can be set up without cholesterol esterase. d. Add the reaction mix to each well and incubate at 37°C for a specified time (e.g., 60 minutes), protected from light. e. Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

3. Data Analysis: a. Subtract the background absorbance from all readings. b. Plot the absorbance values of the standards against their concentrations to generate a standard curve. c. Determine the total cholesterol concentration in your samples from the standard curve. d. The cholesteryl ester concentration can be calculated by subtracting the free cholesterol concentration (measured in the absence of cholesterol esterase) from the total cholesterol concentration.[10]

Protocol 3: Fluorometric Quantification of Cholesteryl Esters

This method offers higher sensitivity compared to the colorimetric assay.

1. Sample Preparation: a. Follow the same sample preparation steps as outlined in the colorimetric assay protocol.

2. Assay Procedure: a. Prepare a cholesterol standard curve as per the kit's instructions for a fluorometric assay.[12] b. Add prepared samples and standards to the wells of a black 96-well plate suitable for fluorescence measurements. c. Prepare a reaction mix containing cholesterol esterase, cholesterol oxidase, HRP, and a fluorometric probe.[13] A reaction mix without cholesterol esterase can be used to measure free cholesterol. d. Add the reaction mix to each well and incubate at 37°C for a designated time (e.g., 60 minutes), protected from light. e. Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).[14]

3. Data Analysis: a. Subtract the background fluorescence from all readings. b. Generate a standard curve by plotting the fluorescence intensity of the standards against their concentrations. c. Determine the total cholesterol concentration in the samples from the standard curve. d. Calculate the cholesteryl ester concentration by subtracting the free cholesterol concentration from the total cholesterol concentration.[12]

Visualizing the Metabolic Hub: The Cholesterol Esterification Pathway

The esterification of cholesterol is a critical step in cellular cholesterol homeostasis, primarily catalyzed by the enzyme Acyl-CoA: Cholesterol Acyltransferase (ACAT). This process converts free cholesterol into a more hydrophobic form, cholesteryl esters, for storage in lipid droplets or for incorporation into lipoproteins for transport.[15]

Caption: The ACAT-mediated cholesterol esterification pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for Cholesterol & Derivatives in Eye Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. Acyl-CoA:cholesterol acyltransferases (ACATs/SOATs): enzymes with multiple sterols as substrates and as activators - PMC [pmc.ncbi.nlm.nih.gov]
• 9. abcam.cn [abcam.cn]
• 10. Sterol O-acyltransferase - Wikipedia [en.wikipedia.org]
• 11. bioscience.co.uk [bioscience.co.uk]
• 12. Total Cholesterol and Cholesteryl Ester Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 13. Cholesterol/Cholesteryl Ester Assay Kit - Quantitation ab65359 | Abcam [abcam.com]
• 14. researchgate.net [researchgate.net]
• 15. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

Performance of 14:1 Cholesteryl Ester-d7 in Biological Matrices: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of cholesteryl esters in complex biological matrices, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comparative overview of the performance of 14:1 cholesteryl ester-d7 and other common alternatives used in mass spectrometry-based lipidomics.

The use of stable isotope-labeled internal standards, such as 14:1 cholesteryl ester-d7, is a widely accepted strategy to correct for analyte loss during sample preparation and variations in instrument response. This is particularly crucial for the analysis of hydrophobic molecules like cholesteryl esters, which can be prone to variability during extraction and ionization.

Comparison of Internal Standard Performance

The ideal internal standard should mimic the physicochemical behavior of the endogenous analytes as closely as possible. Here, we compare the performance characteristics of 14:1 cholesteryl ester-d7 with two common alternatives: cholesteryl heptadecanoate (C17:0), a non-endogenous odd-chain cholesteryl ester, and cholesterol-d7, a deuterated form of free cholesterol.

While direct head-to-head comparative studies with extensive quantitative data for 14:1 cholesteryl ester-d7 are limited in publicly available literature, we can infer its performance based on methods utilizing comprehensive internal standard mixes and compare it with detailed data available for other standards.

Table 1: Performance Characteristics of Cholesteryl Ester Internal Standards

Performance Metric	14:1 Cholesteryl Ester-d7 (Inferred)	Cholesteryl Heptadecanoate (C17:0)	Cholesterol-d7	Biological Matrix
Linearity (Dynamic Range)	Expected to be linear over several orders of magnitude	1 pmol - 1 nmol[1][2]	10 pmol - 2 nmol[1][2]	Mammalian Cells & Tissues
Lower Limit of Quantification (LLOQ)	Not explicitly reported, but part of sensitive high-throughput methods[3]	1 pmol[1][2]	10 pmol[1][2]	Mammalian Cells & Tissues
Precision (CV%)	Intra-day: 8.5%, Inter-day: 10.9% (as part of a comprehensive method)[3]	Not explicitly reported	Not explicitly reported	Human Plasma
Accuracy	Method bias of -10% for Total Cholesterol (as part of a comprehensive method)[4]	Not explicitly reported	Not explicitly reported	Human Serum
Recovery	Not explicitly reported	Not explicitly reported	Not explicitly reported	-
Matrix Effect	Expected to be similar to endogenous cholesteryl esters	May differ from endogenous CEs due to different fatty acyl chain	May not fully represent the behavior of esterified cholesterol	Plasma, Serum, Tissues

Note: The performance data for 14:1 cholesteryl ester-d7 is largely inferred from studies using the UltimateSPLASH™ ONE internal standard mixture, which includes this lipid.[5][6][7][8][9] The data for Cholesteryl Heptadecanoate (C17:0) and Cholesterol-d7 are derived from a specific study and may vary with different experimental conditions.[1][2]

Experimental Methodologies

The following sections detail typical experimental protocols for the quantification of cholesteryl esters in biological matrices using a stable isotope-labeled internal standard like 14:1 cholesteryl ester-d7.

Sample Preparation (Lipid Extraction)

A common method for extracting lipids from biological samples is a modified Bligh-Dyer or Folch extraction.

• Homogenization: For tissue samples, homogenize in a suitable buffer (e.g., cold sterile DPBS) and centrifuge to remove debris.[1]

• Internal Standard Spiking: Add a known amount of the internal standard mixture (containing 14:1 cholesteryl ester-d7 and other standards) to the sample (e.g., plasma, serum, or tissue homogenate).[1]

• Solvent Extraction: Add a mixture of chloroform:methanol (2:1, v/v) to the sample, vortex vigorously, and centrifuge to induce phase separation.[1]

• Collection: Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., 2:1 chloroform:methanol).[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Reversed-phase liquid chromatography is commonly employed to separate different cholesteryl ester species.

• LC Column: A C18 column is a popular choice for separating lipids based on their hydrophobicity.[10]

• Mobile Phases: A typical mobile phase system consists of a gradient of two solvents, such as:

  • Solvent A: Acetonitrile/water with additives like ammonium formate or acetate.

  • Solvent B: Isopropanol/acetonitrile with similar additives.

• Gradient Elution: A gradient is run from a lower to a higher percentage of the organic solvent (Solvent B) to elute the cholesteryl esters.

• Mass Spectrometry: A triple quadrupole or a high-resolution mass spectrometer is used for detection and quantification.

  • Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) can be used. APCI is often preferred for less polar lipids like cholesteryl esters.[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is typically used for quantification on a triple quadrupole instrument, monitoring specific precursor-to-product ion transitions for each analyte and internal standard. For 14:1 cholesteryl ester-d7, a common transition would be monitoring the precursor ion corresponding to its ammoniated adduct and the product ion corresponding to the d7-cholesterol fragment.[11]

Visualizing the Workflow and Comparison

To better illustrate the experimental process and the relationship between the different internal standards, the following diagrams are provided.

Caption: Experimental workflow for cholesteryl ester quantification.

Caption: Comparison of internal standard properties.

Conclusion

14:1 Cholesteryl ester-d7 is a suitable internal standard for the quantification of cholesteryl esters in various biological matrices. Its structural similarity to endogenous cholesteryl esters suggests that it will closely mimic their behavior during sample preparation and analysis, leading to reliable correction for experimental variability. While detailed, direct comparative performance data is not as readily available as for some other internal standards, its inclusion in widely used commercial internal standard mixtures attests to its utility and acceptance within the lipidomics community.

For methods requiring the most accurate quantification of a broad range of cholesteryl esters, a deuterated cholesteryl ester like 14:1 cholesteryl ester-d7 is theoretically a superior choice to non-endogenous odd-chain esters or deuterated free cholesterol. The latter may not perfectly account for variations in the hydrolysis of the ester bond or differences in ionization efficiency between free sterols and their esterified counterparts. The choice of internal standard will ultimately depend on the specific requirements of the assay, including the desired level of accuracy, the range of cholesteryl esters being quantified, and cost considerations.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. SPLASH Brochure [online.flippingbook.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. avantiresearch.com [avantiresearch.com]
• 10. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 11. lcms.cz [lcms.cz]

A Researcher's Guide to Assessing the Isotopic Purity of 14:1 Cholesteryl Ester-d7

For researchers in drug development, metabolomics, and clinical diagnostics, the isotopic purity of internal standards is paramount for accurate and reproducible quantification of endogenous molecules. 14:1 Cholesteryl ester-d7, a deuterated analog of cholesteryl myristoleate, serves as a critical internal standard for mass spectrometry-based lipidomics. This guide provides a comprehensive comparison of the primary analytical methodologies for assessing its isotopic purity, supported by experimental data and detailed protocols.

Comparative Analysis of Analytical Methodologies

The two most prevalent techniques for determining the isotopic enrichment of deuterated lipid standards are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method offers distinct advantages and disadvantages in terms of sample preparation, sensitivity, and the detail of isotopic information provided.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sample Preparation	Derivatization (e.g., silylation) is typically required to increase volatility. This adds a step to the workflow and can be a source of variability.	Minimal sample preparation is often required. Direct infusion or simple dilution is common, reducing sample handling.
Ionization Technique	Primarily Electron Ionization (EI), which provides detailed fragmentation patterns useful for structural elucidation.	Softer ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are used, which typically result in less fragmentation and a more abundant molecular ion.
Sensitivity	Generally offers high sensitivity, particularly for volatile compounds.	High sensitivity, especially with modern instrumentation, and is well-suited for complex biological matrices.[1]
Throughput	Lower throughput due to longer run times and sample preparation.[2][3]	Higher throughput is achievable due to faster analysis times and simpler sample preparation.[4]
Isotopic Purity Assessment	Provides a clear isotopic cluster of the molecular ion, allowing for the determination of the relative abundance of each isotopologue (d0 to d7).	High-resolution instruments can resolve isotopic peaks, enabling the calculation of isotopic enrichment. Tandem MS can be used to confirm the location of the deuterium labels.[5]
Challenges	Potential for thermal degradation of cholesteryl esters at high temperatures. Derivatization may not always be 100% efficient.[2][3]	Ion suppression effects from the sample matrix can affect quantification. The choice of ionization source can influence sensitivity for neutral lipids.

Experimental Protocols

Isotopic Purity Assessment by GC-MS

This protocol outlines the steps for determining the isotopic enrichment of 14:1 cholesteryl ester-d7 using GC-MS.

a. Sample Preparation and Derivatization:

• Standard Preparation: Prepare a 1 mg/mL stock solution of 14:1 cholesteryl ester-d7 in a suitable organic solvent (e.g., chloroform or hexane).

• Aliquoting: Transfer a known amount of the stock solution to a clean glass vial and evaporate the solvent under a gentle stream of nitrogen.

• Silylation: Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane, BSTFA + 1% TMCS) to the dried sample. Heat at 60°C for 30 minutes to form the trimethylsilyl (TMS) ether derivative of any free cholesterol that might be present as an impurity. For the intact cholesteryl ester, derivatization is not strictly necessary but this step ensures any potential hydrolysed product is also analyzed.

b. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or similar.

• Injector: Splitless, 280°C.

• Oven Program: Initial temperature 180°C for 1 min, ramp to 300°C at 10°C/min, hold for 10 min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan (m/z 50-700).

c. Data Analysis:

• Identify the peak corresponding to the TMS-derivatized 14:1 cholesteryl ester-d7.

• Extract the mass spectrum for this peak.

• Analyze the molecular ion cluster to determine the relative abundances of the M+0, M+1, M+2, M+3, M+4, M+5, M+6, and M+7 ions, which correspond to the d0 to d7 species.

• Calculate the isotopic purity as the percentage of the d7 isotopologue relative to the sum of all isotopologues. A typical Certificate of Analysis for 14:1 cholesteryl ester-d7 specifies a purity of >99%, which primarily refers to the chemical purity, while the isotopic enrichment is expected to be similarly high.[6]

Isotopic Purity Assessment by LC-MS/MS

This protocol describes the use of LC-MS/MS for the analysis of 14:1 cholesteryl ester-d7.

a. Sample Preparation:

• Standard Preparation: Prepare a stock solution of 14:1 cholesteryl ester-d7 in a solvent compatible with the LC mobile phase (e.g., 2:1 chloroform:methanol).

• Dilution: Dilute the stock solution to a suitable concentration for infusion or injection (e.g., 1-10 µg/mL).

b. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1290 Infinity II UHPLC or equivalent.[2][3]

• Column: C18 reversed-phase column (e.g., Phenomenex Gemini 5 µm, 50 x 4.6 mm).[2][3]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile/isopropanol with 0.1% formic acid.

• Mass Spectrometer: High-resolution mass spectrometer such as an Agilent 6545 Q-TOF or a Thermo Scientific Orbitrap.[2][3]

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for neutral lipids.

• Acquisition Mode: Full scan high-resolution mass spectrometry to observe the isotopic distribution of the precursor ion. Product ion scans (MS/MS) can be used to confirm the structure and the location of the deuterium labels. For cholesteryl esters, a characteristic neutral loss of the fatty acid moiety is often observed, leaving the deuterated cholesterol fragment.[5]

c. Data Analysis:

• Acquire the high-resolution mass spectrum of the [M+H]+ or [M+NH4]+ ion of 14:1 cholesteryl ester-d7.

• Use the instrument's software to calculate the theoretical isotopic distribution for C41H63D7O2 and compare it with the experimentally observed distribution.

• The isotopic purity is determined by the measured abundance of the fully deuterated species (d7) relative to the less-deuterated species.

• In MS/MS mode, the fragmentation of the deuterated cholesteryl ester can confirm the location of the deuterium atoms on the cholesterol backbone. For example, a neutral loss of myristoleic acid would result in a deuterated cholesterol fragment ion.[5]

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the quality control and assessment of isotopic purity of a deuterated cholesteryl ester standard.

Isotopic Purity Assessment Workflow

Cholesteryl Ester Metabolism

Understanding the metabolic context in which 14:1 cholesteryl ester-d7 is used as an internal standard is crucial for interpreting experimental results. The following diagram illustrates the central role of cholesteryl esters in cholesterol metabolism.

Cholesteryl Ester Metabolism Pathway

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for assessing the isotopic purity of 14:1 cholesteryl ester-d7. The choice between them depends on the specific requirements of the assay, including desired throughput, sensitivity, and the level of structural detail needed. While GC-MS provides excellent chromatographic resolution and detailed fragmentation patterns, LC-MS/MS offers higher throughput and requires less sample preparation. For routine quality control and high-throughput applications, LC-MS/MS is often the preferred method. However, for detailed characterization and confirmation of isotopic distribution, GC-MS remains a valuable tool. Regardless of the method chosen, a thorough validation is essential to ensure the accuracy and reliability of the isotopic purity assessment.

References

• 1. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesterol efflux analyses using stable isotopes and mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]

Safety & Regulatory Compliance

Proper Disposal of 14:1 Cholesteryl Ester-d7: A Step-by-Step Guide

Essential Safety and Logistical Information for Researchers

The proper disposal of laboratory chemicals is paramount for ensuring a safe working environment and maintaining environmental compliance. This guide provides detailed procedures for the safe handling and disposal of 14:1 cholesteryl ester-d7. The information herein is compiled from general laboratory safety protocols and data from chemically similar compounds.

Crucial Note: A specific Safety Data Sheet (SDS) for 14:1 cholesteryl ester-d7 was not publicly available at the time of this writing. The following procedures are based on the properties of its non-deuterated counterpart, cholesteryl myristate, and standard practices for handling laboratory chemicals. It is imperative for all personnel to locate and meticulously follow the instructions provided in the product-specific SDS that accompanied the purchase of 14:1 cholesteryl ester-d7. The SDS will contain precise information regarding hazards, handling, and disposal for the exact formulation in your possession, which may be a solid or a solution in a specific solvent.

Immediate Safety Considerations

Before handling or disposing of 14:1 cholesteryl ester-d7, it is essential to be aware of potential hazards and necessary precautions. Cholesteryl esters as a class are generally considered to be of low toxicity. However, the deuterated form's toxicological properties have not been thoroughly investigated.[1] Furthermore, this product is often supplied as a solution, and the solvent may present the primary hazard. For instance, if the solvent is chloroform, it is toxic and flammable.

Personal Protective Equipment (PPE):

• Eye Protection: Always wear safety glasses with side shields or goggles.

• Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use.

• Body Protection: A laboratory coat is required.

In Case of a Spill:

• Alert personnel in the immediate area.

• If the substance is in a flammable solvent, eliminate all sources of ignition.

• Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

• Collect the absorbed material and place it into a suitable, labeled container for hazardous waste disposal.

• Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Ensure adequate ventilation.

Chemical and Physical Properties

The following table summarizes the known properties of the non-deuterated form, cholesteryl myristate. These values should be used as a general reference, and the specific properties of 14:1 cholesteryl ester-d7 may vary.

Property	Value
Molecular Formula	C₄₁H₇₂O₂ (non-deuterated)
Molecular Weight	597.0 g/mol (non-deuterated)[2]
Appearance	White to off-white crystalline solid (non-deuterated)[3]
Melting Point	84 °C (non-deuterated)[3]
Solubility	Slightly soluble in Chloroform and Hexanes (non-deuterated)[3]
Storage Temperature	2-8°C (non-deuterated)[3]

Operational and Disposal Plan

The disposal of 14:1 cholesteryl ester-d7 must be conducted in accordance with all local, state, and federal regulations. The following step-by-step process provides a general framework for its proper disposal.

Step 1: Waste Identification and Classification

• Consult the SDS: The first and most critical step is to consult the product-specific SDS to determine if 14:1 cholesteryl ester-d7, in the form it was supplied, is classified as hazardous waste.

• Solid vs. Solution: If the product is a solid and the SDS for the non-deuterated cholesteryl myristate indicates it is non-hazardous, the pure compound may be disposable as non-hazardous solid chemical waste.[4] If it is in a solvent, the solvent's properties will likely determine the waste classification. Solvents such as chloroform would render the waste hazardous.

• Assume Hazardous if Unsure: If the SDS is unavailable or unclear, treat the waste as hazardous to ensure the highest level of safety and compliance.

Step 2: Waste Segregation

• Keep Incompatible Materials Separate: Do not mix this waste with other chemical waste streams unless you are certain of their compatibility.

• Solid vs. Liquid: Keep solid waste separate from liquid waste.

Step 3: Containerization

• Use Appropriate Containers: Use a container that is compatible with the chemical waste. For liquid waste, this is typically a high-density polyethylene (HDPE) or glass bottle with a secure screw-top cap. For solid waste, a sealed bag or a wide-mouth container is suitable.

• Original Containers: If possible, use the original product container for waste collection, provided it is in good condition.[5]

• Do Not Overfill: Fill containers to no more than 80% capacity to allow for expansion and prevent spills.

Step 4: Labeling

• Clearly Label All Waste Containers: All waste containers must be clearly labeled with the words "Hazardous Waste" (if applicable) and a full description of the contents, including the chemical name ("14:1 Cholesteryl Ester-d7" and the solvent if in solution) and any known hazards.[3]

• Date of Accumulation: Include the date when the waste was first added to the container.

Step 5: Storage

• Designated Storage Area: Store waste containers in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Secondary Containment: It is best practice to store liquid waste containers in secondary containment to prevent the spread of spills.

Step 6: Disposal

• Contact Environmental Health and Safety (EHS): Contact your institution's EHS or equivalent department to arrange for the pickup and disposal of the chemical waste.

• Do Not Dispose Down the Drain: Do not dispose of 14:1 cholesteryl ester-d7, or its solutions, down the sanitary sewer.

• Disposal of Empty Containers: Empty containers that held this substance should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After rinsing, the container can often be disposed of in the regular trash, but be sure to deface the label first.[5]

Disposal of Contaminated Labware:

• Solid Waste: Disposable labware (e.g., pipette tips, gloves, weighing paper) that is contaminated with 14:1 cholesteryl ester-d7 should be placed in a designated solid waste container for hazardous materials.

• Glassware: Contaminated glassware should be decontaminated by rinsing with an appropriate solvent. The rinsate should be collected as hazardous waste. After decontamination, the glassware can be washed and reused or disposed of in a broken glass container.

Experimental Protocols

There are no specific experimental protocols for the disposal of 14:1 cholesteryl ester-d7 beyond the standard chemical waste management procedures outlined above. The core principle is to manage it as a hazardous waste unless the product-specific SDS explicitly states otherwise.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 14:1 cholesteryl ester-d7.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Cholesteryl myristate | C41H72O2 | CID 99486 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cholesteryl myristate CAS#: 1989-52-2 [m.chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Cholesteryl myristate | 1989-52-2 [chemicalbook.com]

Personal protective equipment for handling 14:1 cholesteryl ester-d7

Essential Safety and Handling Guide for 14:1 Cholesteryl Ester-d7

Disclaimer: Safety data for 14:1 cholesteryl ester-d7 (CAS No. 2342574-68-7) is inconsistent across suppliers. This guide prioritizes a conservative approach based on the highest potential hazard classification identified. Users are strongly advised to obtain and review the specific Safety Data Sheet (SDS) from their supplier before handling this material.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with 14:1 cholesteryl ester-d7. It outlines essential personal protective equipment (PPE), handling procedures, and disposal plans to ensure laboratory safety.

Hazard Assessment and Conflicting Information

There is a significant discrepancy in the hazard classification of 14:1 cholesteryl ester-d7.

• Sigma-Aldrich (Product Number 700220L): This product is classified as a hazardous solution with the signal word "Danger". The provided hazard information indicates that it is a flammable liquid, toxic if swallowed, in contact with skin, or if inhaled, causes skin and eye irritation, and is suspected of causing cancer and damage to organs.

• Avanti Polar Lipids: While a specific SDS for their 14:1 cholesteryl ester-d7 was not found, SDS documents for similar cholesteryl esters from this supplier generally classify the pure substance as not hazardous.

This discrepancy strongly suggests that the hazards associated with the Sigma-Aldrich product are primarily due to the solvent used in the solution. Without explicit confirmation of the solvent, a precautionary approach assuming a hazardous solvent is mandatory.

Quantitative Hazard Data

The following table summarizes the hazard classifications for 14:1 cholesteryl ester-d7 as a solution, based on the information provided by Sigma-Aldrich.

Hazard Class	GHS Hazard Code
Flammable liquids	H225
Acute toxicity, Oral	H301
Acute toxicity, Dermal	H311
Acute toxicity, Inhalation	H331
Skin irritation	H315
Eye irritation	H319
Carcinogenicity (Suspected)	H351
Specific target organ toxicity (single exposure)	H336, H370
Signal Word	Danger

Note: Occupational exposure limits (OELs) are not established for 14:1 cholesteryl ester-d7. For solutions, the OELs of the solvent component would apply.

Personal Protective Equipment (PPE) Protocol

Appropriate PPE is the primary defense against exposure. The following recommendations are based on handling a flammable, toxic, and potentially carcinogenic solution.

Standard Laboratory Attire:

• Flame-resistant lab coat: Must be worn at all times and fully buttoned.

• Long pants and closed-toe shoes: No exposed skin on the lower body or feet.

Essential PPE for Handling 14:1 Cholesteryl Ester-d7 Solution:

• Eye Protection: Chemical splash goggles are required. A face shield should be worn over the goggles when there is a significant risk of splashing, such as during aliquoting or transfers of larger volumes.

• Hand Protection: Double gloving is recommended. Wear a pair of chemical-resistant gloves (e.g., nitrile) as the inner layer and a second pair of nitrile or other appropriate gloves as the outer layer. Change gloves immediately if they become contaminated.

• Respiratory Protection: All handling of the solution that may generate aerosols or vapors must be conducted in a certified chemical fume hood. If there is a potential for exposure outside of a fume hood, a respirator appropriate for the solvent vapors should be used.

Experimental Workflow and Handling Procedures

Pre-Handling Checklist:

• Obtain and Read the SDS: Confirm the specific hazards, solvent identity, and emergency procedures from the supplier's SDS.

• Designate a Work Area: All work with this material should be performed in a designated area within a chemical fume hood.

• Assemble all Materials: Have all necessary equipment, including PPE, spill cleanup materials, and waste containers, ready before starting work.

Step-by-Step Handling Protocol for Solutions:

• Work in a Fume Hood: Ensure the fume hood is functioning correctly before starting.

• Don Appropriate PPE: Follow the PPE protocol outlined above.

• Grounding: When transferring larger volumes of the flammable solution, ensure containers are properly grounded to prevent static discharge.

• Dispensing: Use a calibrated pipette or syringe for accurate and safe transfer of the solution. Avoid creating aerosols.

• Storage: Store the solution in a tightly sealed, properly labeled container in a flammable-liquids storage cabinet at the recommended temperature (typically -20°C). Protect from light.

Handling as a Solid (if applicable):

While currently marketed as a solution, should you encounter 14:1 cholesteryl ester-d7 as a solid:

• Avoid Dust Generation: Handle the solid material in a fume hood or a ventilated balance enclosure to prevent inhalation of any dust particles.

• Use Appropriate Tools: Use spatulas to handle the powder. Avoid actions that could create airborne dust.

• PPE for Solids: In addition to standard lab attire and gloves, respiratory protection (e.g., an N95 respirator) may be necessary if handling outside of a fume hood.

Disposal Plan

All waste containing 14:1 cholesteryl ester-d7 must be treated as hazardous waste.

Waste Segregation and Collection:

• Liquid Waste: Collect all liquid waste containing this material in a designated, properly labeled, and sealed hazardous waste container. The container should be compatible with the solvent.

• Solid Waste: Dispose of all contaminated consumables (e.g., pipette tips, gloves, weigh paper) in a designated solid hazardous waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical names of the contents, including the solvent if known.

Disposal Procedure:

• Consult Institutional Guidelines: Follow your institution's specific procedures for the disposal of flammable and toxic chemical waste.

• Waste Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department. Do not pour any waste down the drain.

Visual Guidance: PPE Selection Workflow

Caption: Workflow for selecting appropriate PPE for handling 14:1 cholesteryl ester-d7 solution.